Diethyl sulfate

• CAS: 64-67-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Diethyl Sulfate from Ethylene and Sulfuric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of diethyl sulfate from the reaction of ethylene and sulfuric acid, a cornerstone of industrial organic synthesis. Diethyl sulfate is a potent and versatile ethylating agent utilized in the manufacturing of dyes, pharmaceuticals, and other specialty chemicals. This document elucidates the core chemical principles, detailed experimental protocols, and critical process parameters associated with this synthesis. Quantitative data is presented in structured tables for comparative analysis, and key reaction pathways and experimental workflows are visualized using diagrammatic representations to facilitate a deeper understanding of the process.

Introduction

The synthesis of diethyl sulfate via the reaction of ethylene with sulfuric acid is a well-established industrial process. The reaction proceeds through the formation of an intermediate, ethyl hydrogen sulfate, which subsequently reacts to form the final product. This process is favored for its use of readily available and cost-effective raw materials. However, the reaction is complex and requires careful control of process parameters to maximize yield and purity while minimizing the formation of byproducts such as ethanol and diethyl ether. This guide will delve into the intricacies of this synthesis, providing the detailed technical information required for research, development, and scale-up activities.

Reaction Mechanism and Signaling Pathways

The formation of diethyl sulfate from ethylene and sulfuric acid is a two-step process. The initial reaction is an electrophilic addition of sulfuric acid to the ethylene double bond to form ethyl hydrogen sulfate. In the second step, ethyl hydrogen sulfate can react further to produce diethyl sulfate.

Step 1: Formation of Ethyl Hydrogen Sulfate

The reaction is initiated by the electrophilic attack of a proton from sulfuric acid on the ethylene molecule, forming a carbocation intermediate. This is followed by the nucleophilic attack of the hydrogen sulfate ion on the carbocation to yield ethyl hydrogen sulfate.[1][2][3]

Figure 1: Electrophilic addition of sulfuric acid to ethylene.

Step 2: Formation of Diethyl Sulfate

The subsequent formation of diethyl sulfate is understood to occur through the reaction of ethyl hydrogen sulfate. The precise mechanism in the industrial setting is complex and can involve the reaction of ethyl hydrogen sulfate with another molecule of ethylene or the disproportionation of ethyl hydrogen sulfate.

Figure 2: Possible pathways to diethyl sulfate formation.

Quantitative Data

The yield and composition of the product mixture are highly dependent on the reaction conditions. The following tables summarize the key quantitative data reported in the literature for the synthesis of diethyl sulfate from ethylene and sulfuric acid.

Table 1: Industrial Process Parameters and Product Composition

Parameter	Value	Reference
Reactants	Ethylene, 96 wt% Sulfuric Acid	[4]
Temperature	60 - 75 °C	[4][5]
Pressure	15 atmospheres	[5]
Intermediate Mixture Composition
Diethyl Sulfate	43 wt%	[4][6]
Ethyl Hydrogen Sulfate	45 wt%	[4][6]
Sulfuric Acid	12 wt%	[4][6]
Final Yield (after purification)	86%	[4][6]
Purity of Commercial Product	> 99%	[4]

Table 2: Alternative Synthesis and Reported Yields

Synthesis Method	Reactants	Conditions	Yield	Reference
Laboratory Scale	Ethanol, Sulfuric Acid	155-165°C, ≤ 45 mmHg vacuum	41.1%	[7]
Dilution and Extraction	Ethylene-Sulfuric Acid Concentrate, Water	-	35%	[4]
Distillation of Sodium Ethyl Sulfate	Sodium Ethyl Sulfate	Vacuum distillation	83-90%

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of diethyl sulfate. The first protocol is based on the commercial process using ethylene and sulfuric acid, while the second is a detailed laboratory-scale procedure using ethanol, which can be adapted for research purposes.

Protocol 1: Industrial Synthesis from Ethylene and Sulfuric Acid

This protocol describes the general commercial manufacturing process.

Materials:

• Ethylene gas

• Concentrated sulfuric acid (96 wt%)

• Anhydrous sodium sulfate

• Ice

• Water

Equipment:

• High-pressure reactor

• Gas inlet and bubbling system

• Heating and cooling system

• Vacuum distillation apparatus

• Separatory funnel

Procedure:

• Reaction: Charge the high-pressure reactor with 96 wt% sulfuric acid. Heat the acid to 60-75°C.[4][5] Bubble ethylene gas through the hot sulfuric acid at a pressure of 15 atmospheres.[5] Continue the ethylene feed until the desired degree of absorption is achieved, resulting in a mixture of diethyl sulfate, ethyl hydrogen sulfate, and unreacted sulfuric acid.

• Purification:

  • Method A (High Yield): Heat the resulting mixture with anhydrous sodium sulfate under vacuum.[4] The diethyl sulfate is distilled off and collected. This method can achieve a yield of 86% with a purity of over 99%.[4]

  • Method B (Lower Yield): Pour the reaction product onto ice.[5] The mixture will separate into two layers. The lower layer, comprising diethyl sulfate, is collected. The upper layer contains ethyl hydrogen sulfate.[5] The collected diethyl sulfate is then dried and distilled under reduced pressure.[5] A variation involving dilution with water followed by extraction can result in a 35% yield.[4]

Protocol 2: Laboratory-Scale Synthesis (Adapted from Ethanol-based Synthesis)

This protocol provides a detailed step-by-step procedure that can be adapted for laboratory-scale synthesis. While the original method uses ethanol, the principles of reaction control and purification are relevant.

Materials:

• Ethylene gas

• Concentrated sulfuric acid

• Anhydrous sodium sulfate

• Dilute sodium carbonate solution

• Water

Equipment:

• High-pressure reaction vessel (e.g., Parr reactor) with gas inlet, stirrer, and thermocouple

• Heating mantle or oil bath

• Vacuum pump

• Distillation apparatus

• Separatory funnel

Procedure:

• Reaction Setup: Assemble the high-pressure reactor and ensure all connections are secure. Charge the reactor with a pre-determined amount of concentrated sulfuric acid.

• Reaction: Begin stirring and heat the sulfuric acid to the desired temperature (e.g., 60-75°C). Introduce ethylene gas into the reactor, maintaining a constant pressure (e.g., 15 atm). Monitor the reaction temperature and pressure closely.

• Work-up and Separation: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess ethylene. Transfer the reaction mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with a dilute sodium carbonate solution to neutralize any remaining acid, followed by two washes with water.[7] The diethyl sulfate will be the denser, lower layer.[7]

• Drying and Isolation: Separate the diethyl sulfate layer and dry it over anhydrous sodium sulfate.[7] Filter to remove the drying agent. The final product can be further purified by vacuum distillation.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of diethyl sulfate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Solved The following reaction between sulfuric acid (A) and | Chegg.com [chegg.com]
• 3. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. GB215000A - Process for the preparation of diethyl-sulphate from ethylene - Google Patents [patents.google.com]
• 5. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]
• 6. Sciencemadness Discussion Board - Preparation of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. US1074633A - Process for the manufacture of diethyl sulfate. - Google Patents [patents.google.com]

An In-depth Technical Guide to the Chemical Properties of Diethyl Sulfate for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl sulfate ((C₂H₅)₂SO₄), a diester of sulfuric acid, is a potent and versatile ethylating agent extensively utilized in organic synthesis.[1][2] Its utility is prominent in the pharmaceutical, dye, and fragrance industries for the introduction of ethyl groups into a variety of organic molecules.[2] This technical guide provides a comprehensive overview of the chemical and physical properties of diethyl sulfate, detailed experimental protocols for its synthesis and key applications, and essential safety and handling information.

Chemical and Physical Properties

Diethyl sulfate is a colorless, oily liquid with a faint peppermint-like odor.[1] It is characterized by its high reactivity as a strong alkylating agent.[1] The quantitative physical and chemical properties of diethyl sulfate are summarized in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Diethyl Sulfate

Property	Value	Reference
Molecular Formula	C₄H₁₀O₄S	[1]
Molecular Weight	154.18 g/mol	[1]
Appearance	Colorless, oily liquid	[1]
Odor	Faint peppermint-like	[1]
Density	1.177 g/mL at 25 °C
Melting Point	-24 °C to -25 °C	[1]
Boiling Point	208 °C to 209 °C (decomposes)	[1]
Flash Point	104 °C (closed cup)	[3]
Autoignition Temperature	436 °C	[3]
Vapor Pressure	0.1 hPa at 20 °C	[3]
Vapor Density	5.32 (Air = 1.0)	[3]
Solubility in Water	Decomposes	[1]
Solubility in Organic Solvents	Miscible with ethanol and ether
log P (octanol/water)	1.14

Reactivity and Reaction Mechanisms

The primary utility of diethyl sulfate in organic synthesis stems from its powerful ethylating capability. It readily reacts with a wide range of nucleophiles, transferring an ethyl group to the substrate. The general mechanism for this Sₙ2 reaction is depicted below.

Caption: General Sₙ2 mechanism of ethylation using diethyl sulfate.

Diethyl sulfate can ethylate a variety of functional groups, including phenols, amines, and thiols, to form the corresponding ethyl ethers, ethyl amines, and ethyl thioethers.[1]

Experimental Protocols

Laboratory Synthesis of Diethyl Sulfate

A common laboratory-scale synthesis of diethyl sulfate involves the reaction of ethanol with concentrated sulfuric acid, followed by vacuum distillation.[4]

Materials and Equipment:

• 95% Ethanol

• Concentrated Sulfuric Acid (98%)

• Anhydrous Sodium Sulfate

• Sodium Carbonate (for washing)

• 2-neck round-bottom flask (1-L)

• Distillation apparatus with vacuum adapter

• Separatory funnel

• Heating mantle or oil bath

• Ice bath

• Vacuum source

Procedure:

• Preparation of the Reagent Mixture: In a beaker, cool 50 g of 95% ethanol in an ice bath. Slowly and with constant stirring, add 104.5 g of concentrated sulfuric acid to the cooled ethanol.[4]

• Reaction Setup: Assemble the distillation apparatus using the 1-L round-bottom flask as the reaction vessel. Add 90 g of anhydrous sodium sulfate to the flask.[4]

• Reaction and Distillation:

  • Heat the reaction flask in a heating mantle or oil bath to a temperature of 155-165 °C.[4]

  • Apply a vacuum to the system (≤ 45 mmHg).[4]

  • Slowly add the ethanol/sulfuric acid mixture to the hot sodium sulfate at a rate of 120-150 drops per minute.[4]

  • Collect the distillate, which will consist of a mixture of diethyl sulfate and ethanol.[4]

• Work-up and Purification:

  • Transfer the distillate to a separatory funnel. The denser diethyl sulfate will form the bottom layer.[4]

  • Separate the layers and wash the diethyl sulfate layer with a dilute aqueous solution of sodium carbonate, followed by two washes with water.[4]

  • Dry the diethyl sulfate over anhydrous sodium sulfate.

  • Filter to obtain the purified product.

Caption: Experimental workflow for the synthesis of diethyl sulfate.

Ethylation of Phenol (Synthesis of Phenetole)

Diethyl sulfate is an effective reagent for the ethylation of phenols to produce aryl ethyl ethers. A representative example is the synthesis of phenetole from phenol.[2]

Materials and Equipment:

• Phenol

• Diethyl sulfate

• Sodium hydroxide (NaOH)

• Diethyl ether (for extraction)

• Round-bottom flask with a reflux condenser

• Stirring apparatus

• Separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve phenol in an aqueous solution of sodium hydroxide to form sodium phenoxide.

• Ethylation Reaction: To the stirred solution of sodium phenoxide, add diethyl sulfate dropwise at room temperature.

• Reaction Completion: After the addition is complete, heat the reaction mixture to reflux for 1-2 hours to ensure the completion of the reaction.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic extracts and wash with a dilute NaOH solution, followed by water.

  • Dry the ether layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

  • Remove the solvent by rotary evaporation, and purify the resulting phenetole by distillation.

References

• 1. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 2. sarthaks.com [sarthaks.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Sciencemadness Discussion Board - Preparation of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]

Diethyl Sulfate as an Ethylating Agent: A Technical Guide to Mechanism and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl sulfate (DES) is a potent and versatile ethylating agent widely employed in organic synthesis and various industrial processes. Its high reactivity and efficiency make it a valuable tool for introducing ethyl groups into a diverse range of nucleophilic substrates, including phenols, amines, and thiols. This technical guide provides an in-depth exploration of the ethylation mechanism of diethyl sulfate, focusing on the underlying principles of its reactivity. The document further details experimental protocols for the ethylation of common nucleophiles, presents quantitative data on reaction yields, and explores the broader implications of diethyl sulfate's alkylating activity, including its impact on cellular signaling pathways. Visual diagrams are provided to illustrate reaction mechanisms, experimental workflows, and signaling cascades, offering a comprehensive resource for researchers and professionals in the fields of chemistry and drug development.

Introduction

Diethyl sulfate ((C₂H₅)₂SO₄) is a dialkyl sulfate that serves as a powerful ethylating agent in organic synthesis.[1][2][3][4] It is a colorless, oily liquid with a faint peppermint odor.[4] The primary utility of diethyl sulfate lies in its ability to transfer an ethyl group to a variety of nucleophiles, a process central to the synthesis of numerous pharmaceuticals, dyes, and other specialty chemicals.[1][2][3][5][6][7] Understanding the mechanism of ethylation by diethyl sulfate is crucial for optimizing reaction conditions, predicting product outcomes, and ensuring safe handling of this reactive compound.

Chemical and Physical Properties of Diethyl Sulfate

Property	Value	Reference(s)
Molecular Formula	C₄H₁₀O₄S	[4]
Molecular Weight	154.18 g/mol	[4]
Appearance	Colorless, oily liquid	[4]
Boiling Point	208 °C (decomposes)	[4]
Melting Point	-25 °C	[4]
Density	1.178 - 1.182 g/mL at 20°C	[4]
Solubility in Water	Slightly soluble, hydrolyzes	[4]
Solubility in Organic Solvents	Miscible with ethanol and ether	[8]

The Mechanism of Ethylation

The ethylation reaction with diethyl sulfate predominantly proceeds through a bimolecular nucleophilic substitution (Sₙ2) mechanism .[9] In this concerted, single-step process, the nucleophile attacks the electrophilic carbon of one of the ethyl groups of diethyl sulfate, while simultaneously, the ethyl sulfate anion acts as a leaving group.

The key features of the Sₙ2 reaction with diethyl sulfate are:

• Bimolecular Kinetics: The reaction rate is dependent on the concentration of both the diethyl sulfate and the nucleophile.

• Backside Attack: The nucleophile attacks the carbon atom from the side opposite to the leaving group.

• Inversion of Stereochemistry: If the carbon atom being attacked is a stereocenter, the reaction proceeds with an inversion of its configuration.

• Transition State: The reaction proceeds through a high-energy transition state where the nucleophile and the leaving group are both partially bonded to the carbon atom.

The general mechanism can be visualized as follows:

Figure 1: General Sₙ2 mechanism of ethylation by diethyl sulfate.

Ethylation of Phenols

Phenols are readily ethylated by diethyl sulfate in the presence of a base, such as sodium hydroxide or potassium carbonate. The base deprotonates the phenolic hydroxyl group to form a more nucleophilic phenoxide ion, which then attacks the diethyl sulfate.

Figure 2: Ethylation of a phenoxide ion by diethyl sulfate.

Ethylation of Amines

Both primary and secondary amines can be ethylated by diethyl sulfate. The reaction can proceed to give mono- and di-ethylated products, and in the case of primary amines, can even lead to the formation of quaternary ammonium salts. The product distribution can be controlled by adjusting the stoichiometry of the reactants.

Figure 3: Ethylation of a primary amine by diethyl sulfate.

Ethylation of Thiols

Thiols are excellent nucleophiles and react readily with diethyl sulfate to form thioethers (sulfides). Similar to phenols, the reaction is often carried out in the presence of a base to generate the more nucleophilic thiolate anion.

Figure 4: Ethylation of a thiolate ion by diethyl sulfate.

Quantitative Data on Ethylation Reactions

The yield of ethylation reactions with diethyl sulfate is generally high, although it can be influenced by factors such as the nucleophilicity of the substrate, reaction temperature, and the presence of steric hindrance.

Substrate	Product	Yield (%)	Reference(s)
Phenol	Phenetole	High (not specified)	[10]
4-(β-hydroxyethyl-sulfonyl)-N-ethyl-aniline	4-(β-sulfatoethylsulfone)-N-ethyl-aniline	85-90%	[10]
Aniline (with ethanol)	N-Ethylaniline	65-70%	[11]
Diethyl sulfate intermediate	Diethyl sulfate	43-67.6%	[6][12]
Ethylene and Sulfuric Acid	Diethyl sulfate	35-86%	[6][13]

Experimental Protocols

Safety Precaution: Diethyl sulfate is a suspected carcinogen and a corrosive substance.[14] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

General Procedure for Ethylation of Phenols

• Dissolution of Phenol: Dissolve the phenol (1 equivalent) in a suitable solvent (e.g., ethanol, acetone, or water).

• Addition of Base: Add a base (1.1 equivalents), such as sodium hydroxide or potassium carbonate, to the solution and stir until the phenol is fully deprotonated.

• Addition of Diethyl Sulfate: Slowly add diethyl sulfate (1.1 equivalents) to the reaction mixture. The reaction is often exothermic, so cooling in an ice bath may be necessary.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography.

General Procedure for Ethylation of Amines

• Dissolution of Amine: Dissolve the amine (1 equivalent) in a suitable solvent (e.g., dichloromethane, acetonitrile, or a polar aprotic solvent).

• Addition of Base (Optional): For less nucleophilic amines or to prevent the formation of ammonium salts, a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) can be added.

• Addition of Diethyl Sulfate: Slowly add diethyl sulfate (1.1 to 2.2 equivalents, depending on the desired degree of ethylation) to the reaction mixture, maintaining the temperature with a cooling bath if necessary.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC.

• Work-up: After completion, wash the reaction mixture with water or a dilute acid solution to remove any unreacted amine and base.

• Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate. Purify the product by distillation or column chromatography.

General Procedure for Ethylation of Thiols

• Dissolution of Thiol: Dissolve the thiol (1 equivalent) in a suitable solvent (e.g., ethanol or DMF).

• Addition of Base: Add a base (1.1 equivalents), such as sodium hydroxide or sodium ethoxide, to generate the thiolate.

• Addition of Diethyl Sulfate: Slowly add diethyl sulfate (1.1 equivalents) to the reaction mixture.

• Reaction Monitoring: Monitor the reaction by TLC or GC.

• Work-up: Quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the organic layer, dry, and concentrate. Purify the thioether by distillation or column chromatography.

Impact on Cellular Signaling Pathways

As a potent alkylating agent, diethyl sulfate is genotoxic and can ethylate DNA, primarily at the N7 position of guanine.[1][8][9] This DNA damage can trigger cellular stress responses and activate various signaling pathways. While the direct effects of diethyl sulfate on many signaling pathways are not fully elucidated, its ability to induce cellular stress suggests potential modulation of pathways like the Mitogen-Activated Protein Kinase (MAPK) and PI3K/Akt pathways, which are central to cell survival, proliferation, and apoptosis.

• MAPK Pathway: The MAPK family, including ERK, JNK, and p38, is activated in response to a wide range of cellular stresses.[15][16][17][18][19] DNA damage induced by diethyl sulfate could lead to the activation of JNK and p38, which are often associated with pro-apoptotic signaling. Conversely, the ERK pathway is typically linked to cell survival and proliferation.

• PI3K/Akt Pathway: The PI3K/Akt pathway is a critical regulator of cell survival and is often activated to counteract apoptotic signals.[1][3][20][21] It is plausible that in response to the cellular damage caused by diethyl sulfate, this pathway could be activated as a pro-survival mechanism.

The interplay between these pathways in response to diethyl sulfate exposure is complex and likely cell-type dependent.

Figure 5: Potential impact of diethyl sulfate on cellular signaling pathways.

Experimental Workflow for Studying Protein Ethylation

Investigating the ethylation of proteins by diethyl sulfate is crucial for understanding its biological effects. A general workflow for such studies typically involves cell treatment, protein extraction, and analysis by techniques like Western blotting or mass spectrometry.

Figure 6: General experimental workflow for analyzing protein ethylation.

Protocol for Western Blot Analysis of Ethylated Proteins

• Sample Preparation: Prepare cell lysates from control and diethyl sulfate-treated cells as described in the general workflow.[22][23][24][25][26]

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[22][23][25]

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.[22][23][24][25][26]

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.[22][23][24][25][26]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the ethylated amino acid of interest (e.g., anti-ethyl-lysine).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[23][26]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.[26]

Protocol for Mass Spectrometry Analysis of Ethylated Peptides

• In-gel or In-solution Digestion: Excise protein bands of interest from an SDS-PAGE gel or use the entire protein lysate for in-solution digestion with a protease (e.g., trypsin).[11][12][17][27][28]

• Peptide Extraction and Cleanup: Extract the resulting peptides and desalt them using a C18 column or other suitable method.[11][12][17][27]

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use database search algorithms (e.g., Mascot, Sequest) to identify peptides and localize the ethylation sites. The search parameters should include a variable modification corresponding to the mass of an ethyl group (+28.03 Da) on relevant amino acid residues.

Conclusion

Diethyl sulfate is a highly effective ethylating agent that reacts with a wide range of nucleophiles via an Sₙ2 mechanism. Its utility in organic synthesis is well-established, and this guide provides a foundational understanding of its reaction mechanisms and practical application. The genotoxicity of diethyl sulfate, stemming from its ability to ethylate DNA, underscores the importance of understanding its biological consequences, including its potential to perturb critical cellular signaling pathways. The experimental workflows and protocols outlined herein provide a starting point for researchers to investigate the chemical and biological effects of this potent alkylating agent. As with any reactive chemical, proper safety precautions are paramount when handling diethyl sulfate.

References

• 1. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Chemical Modification of Proteins | Springer Nature Experiments [experiments.springernature.com]
• 3. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 4. kesslerchemical.com [kesslerchemical.com]
• 5. publications.iarc.who.int [publications.iarc.who.int]
• 6. CN110642755A - Environment-friendly production process of diethyl sulfate - Google Patents [patents.google.com]
• 7. Chemical modifications of proteins and their applications in metalloenzyme studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Genetic effects of dimethyl sulfate, diethyl sulfate, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Rapid Detergent Removal From Peptide Samples With Ethyl Acetate For Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Benchmarking of Two Peptide Clean-Up Protocols: SP2 and Ethyl Acetate Extraction for Sodium Dodecyl Sulfate or Polyethylene Glycol Removal from Plant Samples before LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. canada.ca [canada.ca]
• 14. pubs.acs.org [pubs.acs.org]
• 15. CN104774162A - Method used for preparing diethyl sulfate - Google Patents [patents.google.com]
• 16. N-actylcysteine inhibits diethyl phthalate-induced inflammation via JNK and STAT pathway in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. The role of JNK signaling pathway in organ fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Alkylating agent and chromatin structure determine sequence context-dependent formation of alkylpurines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. markus-peschel.de [markus-peschel.de]
• 22. Western blot protocol | Abcam [abcam.com]
• 23. Western Blot Protocol | Proteintech Group [ptglab.com]
• 24. origene.com [origene.com]
• 25. bio-rad.com [bio-rad.com]
• 26. General Western Blot Protocol Overview: Novus Biologicals [novusbio.com]
• 27. scispace.com [scispace.com]
• 28. Facile Preparation of Peptides for Mass Spectrometry Analysis in Bottom‐Up Proteomics Workflows - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity of Diethyl Sulfate with Amine Nucleophiles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity of diethyl sulfate with primary, secondary, and tertiary amine nucleophiles. Diethyl sulfate is a potent and versatile ethylating agent utilized in a multitude of organic syntheses, including the preparation of key intermediates in the pharmaceutical and dye industries. This document details the underlying reaction mechanisms, compares the relative reactivity of different amine classes, and provides detailed experimental protocols for the ethylation of representative amine substrates. Furthermore, it addresses the critical aspect of controlling the extent of ethylation, particularly in the context of primary amines where both mono- and di-ethylated products can be formed. Analytical techniques for monitoring these reactions and characterizing the products, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, are also discussed.

Introduction

Diethyl sulfate ((C₂H₅)₂SO₄) is a colorless, oily liquid that serves as a powerful ethylating agent in organic synthesis.[1] Its utility stems from the electrophilic nature of the ethyl groups, which are readily transferred to a wide range of nucleophiles.[1] Among these, amines represent a crucial class of substrates, and their ethylation is a fundamental transformation in the synthesis of various fine chemicals, pharmaceuticals, and dyes.[2]

The reaction between diethyl sulfate and an amine involves the nucleophilic attack of the amine's lone pair of electrons on one of the ethyl groups of diethyl sulfate, displacing the ethyl sulfate anion as a leaving group. This guide will delve into the nuances of this reaction with primary, secondary, and tertiary amines, providing a comparative analysis of their reactivity and detailed procedural guidance for laboratory-scale synthesis.

Reaction Mechanisms and Reactivity

The ethylation of amines by diethyl sulfate proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism. The nitrogen atom of the amine acts as the nucleophile, attacking one of the electrophilic ethyl carbons of diethyl sulfate.

Primary Amines

Primary amines (R-NH₂) can undergo sequential ethylation to form both secondary (R-NHEt) and tertiary (R-NEt₂) amines. The initial reaction forms the mono-ethylated product and ethyl sulfuric acid.

Reaction Scheme: R-NH₂ + (C₂H₅)₂SO₄ → R-N⁺H₂Et + C₂H₅SO₄⁻ R-N⁺H₂Et + R-NH₂ ⇌ R-NHEt + R-NH₃⁺

The resulting secondary amine can then react further with another molecule of diethyl sulfate to yield the di-ethylated product.

Reaction Scheme: R-NHEt + (C₂H₅)₂SO₄ → R-N⁺HEt₂ + C₂H₅SO₄⁻

Controlling the degree of ethylation is a key challenge in the reaction with primary amines and is influenced by factors such as stoichiometry, reaction temperature, and the nature of the amine.

Secondary Amines

Secondary amines (R₂NH) react with diethyl sulfate to form tertiary amines (R₂NEt).

Reaction Scheme: R₂NH + (C₂H₅)₂SO₄ → R₂N⁺HEt + C₂H₅SO₄⁻

Tertiary Amines

Tertiary amines (R₃N) react with diethyl sulfate to form quaternary ammonium salts (R₃N⁺Et).[1]

Reaction Scheme: R₃N + (C₂H₅)₂SO₄ → R₃N⁺Et + C₂H₅SO₄⁻

Comparative Reactivity

In general, the nucleophilicity of amines follows the order: secondary > primary > tertiary in the gas phase. However, in solution, steric hindrance and solvation effects play a significant role. For the reaction with diethyl sulfate, secondary amines are often more reactive than primary amines due to the electron-donating effect of the two alkyl groups, which increases the nucleophilicity of the nitrogen atom. Tertiary amines are generally the least reactive nucleophiles towards Sₙ2 reactions due to significant steric hindrance around the nitrogen atom, but they readily form quaternary ammonium salts.

Quantitative Data Summary

The following tables summarize the available quantitative data for the reaction of diethyl sulfate with representative primary, secondary, and tertiary amines. It is important to note that direct comparative kinetic data under identical conditions is scarce in the literature. The presented data is compiled from various sources and should be interpreted with consideration of the differing reaction conditions.

Table 1: Ethylation of Aniline (Primary Amine) with Diethyl Sulfate

Molar Ratio (Aniline:DES)	Solvent	Temperature (°C)	Reaction Time (h)	Product(s)	Yield (%)	Reference
1:1.1	None	100-110	1	N-Ethylaniline	~50-60	[3]
1:2.2	None	100-110	1	N,N-Diethylaniline	~80	[4]

Table 2: Ethylation of Diethylamine (Secondary Amine) with Diethyl Sulfate

Molar Ratio (DEA:DES)	Solvent	Temperature (°C)	Reaction Time (h)	Product	Yield (%)	Reference
1:1	Water	70	1	Triethylamine	Not specified	[5]

Table 3: Ethylation of Triethylamine (Tertiary Amine) with Diethyl Sulfate

Molar Ratio (TEA:DES)	Solvent	Temperature (°C)	Reaction Time (min)	Product	Yield (%)	Reference
1.2:1	None	65	30 (addition) + 30 (heating)	Tetraethylammonium ethyl sulfate	97.1	[6]
1.2:1	Water	75	40 (addition) + 30 (heating)	Tetraethylammonium ethyl sulfate	68.6	[6]

Experimental Protocols

Caution: Diethyl sulfate is a toxic and probable human carcinogen.[1] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment, including gloves and safety glasses.

Ethylation of Aniline to N-Ethylaniline and N,N-Diethylaniline

This protocol describes the ethylation of aniline, a primary aromatic amine, which can lead to both mono- and di-ethylated products. The product distribution can be influenced by the stoichiometry of the reactants.

Materials:

• Aniline

• Diethyl sulfate

• Sodium hydroxide solution (10%)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

Procedure for Mono-Ethylation (N-Ethylaniline):

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place aniline (1.0 mol).

• Heat the aniline to 100-110 °C.

• Slowly add diethyl sulfate (1.1 mol) dropwise over a period of 1 hour while maintaining the temperature.

• After the addition is complete, continue heating the mixture for an additional hour.

• Cool the reaction mixture to room temperature and add 10% sodium hydroxide solution to neutralize the formed acid.

• Extract the product with diethyl ether.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation.

Procedure for Di-Ethylation (N,N-Diethylaniline):

• Follow the same setup as for mono-ethylation.

• To aniline (1.0 mol) at 100-110 °C, slowly add diethyl sulfate (2.2 mol) dropwise over 1 hour.

• Continue heating for an additional hour after the addition is complete.

• Work-up the reaction as described for the mono-ethylation procedure.

• Purify the crude N,N-diethylaniline by vacuum distillation.[4]

Ethylation of Triethylamine to Tetraethylammonium Ethyl Sulfate

This protocol details the synthesis of a quaternary ammonium salt from a tertiary amine.

Materials:

• Triethylamine

• Diethyl sulfate

• Water (optional, for aqueous synthesis)

• Round-bottom flask

• Stirrer

• Dropping funnel

• Heating/cooling bath

Procedure:

• In a round-bottom flask equipped with a stirrer and a dropping funnel, place triethylamine (1.2 mol). For the aqueous procedure, dissolve the triethylamine in water.[6]

• Maintain the reaction temperature at 65 °C (for the anhydrous reaction) or 75 °C (for the aqueous reaction).[6]

• Slowly add diethyl sulfate (1.0 mol) dropwise over a period of 30-40 minutes while stirring.[6]

• After the addition is complete, continue to stir the mixture at the reaction temperature for an additional 30 minutes.[6]

• For the aqueous procedure, the excess triethylamine can be removed by distillation as an azeotrope with water.[6]

• The resulting product is tetraethylammonium ethyl sulfate.

Product Analysis and Characterization

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the products of amine ethylation reactions. It allows for the quantification of reactants and products, enabling the determination of reaction conversion and product selectivity.

General GC-MS Protocol for Aniline Ethylation Products:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), ramp to a high temperature (e.g., 280 °C) to ensure elution of all components.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a range appropriate for the expected products (e.g., m/z 50-300).

• Data Analysis: Identify the peaks corresponding to aniline, N-ethylaniline, and N,N-diethylaniline by comparing their mass spectra with library data or known standards. Quantify the components by integrating the peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of the ethylated amine products.

¹H NMR Spectral Data:

• N-Ethylaniline: ¹H NMR (CDCl₃, 90 MHz): δ 7.15 (m, 2H, Ar-H), 6.65 (m, 3H, Ar-H), 3.6 (br s, 1H, NH), 3.15 (q, J=7.1 Hz, 2H, CH₂), 1.25 (t, J=7.1 Hz, 3H, CH₃).[7]

• N,N-Diethylaniline: ¹H NMR (CDCl₃, 90 MHz): δ 7.2 (m, 2H, Ar-H), 6.6 (m, 3H, Ar-H), 3.35 (q, J=7.1 Hz, 4H, 2xCH₂), 1.15 (t, J=7.1 Hz, 6H, 2xCH₃).[6][8]

• Tetraethylammonium cation: The ¹H NMR spectrum typically shows a quartet for the methylene protons (CH₂) and a triplet for the methyl protons (CH₃) of the ethyl groups.

¹³C NMR Spectral Data:

• N,N-Diethylaniline: ¹³C NMR (CDCl₃, 15.09 MHz): δ 147.8, 129.3, 115.9, 112.0, 44.3, 12.6.[9]

Signaling Pathways and Experimental Workflows

While the reaction of diethyl sulfate with amines is a direct chemical transformation and not typically part of a biological signaling pathway, the workflow for a typical synthesis and analysis can be visualized.

General Experimental Workflow

References

• 1. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 2. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. N,N-Diethylaniline(91-66-7) 1H NMR spectrum [chemicalbook.com]
• 5. Sciencemadness Discussion Board - Diethylamine Synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Ethylaniline(103-69-5) 1H NMR [m.chemicalbook.com]
• 8. scispace.com [scispace.com]
• 9. rsc.org [rsc.org]

An In-depth Technical Guide to the Hydrolysis Rate and Byproducts of Diethyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of diethyl sulfate, a potent ethylating agent with significant implications in industrial chemistry and as a potential genotoxic impurity in pharmaceuticals. Understanding its stability and degradation pathways in aqueous environments is critical for safety, process optimization, and risk assessment. This document details the kinetics of diethyl sulfate hydrolysis, its byproducts, and the analytical methodologies for their quantification. Furthermore, it delves into the mechanism of its genotoxicity, offering insights relevant to drug development and toxicology.

Hydrolysis of Diethyl Sulfate: Rate and Influencing Factors

Diethyl sulfate undergoes hydrolysis in aqueous solutions, breaking down into less reactive and more polar compounds. The reaction proceeds via a nucleophilic substitution mechanism, where water acts as the nucleophile.

Reaction Pathway and Byproducts

The hydrolysis of diethyl sulfate is a two-step process. In the first step, one ethyl group is displaced to form monoethyl sulfate (also known as ethyl hydrogen sulfate) and ethanol.[1][2][3] Subsequently, under certain conditions, monoethyl sulfate can further hydrolyze to sulfuric acid and another molecule of ethanol.

Primary Hydrolysis Reaction: (C₂H₅)₂SO₄ + H₂O → C₂H₅HSO₄ + C₂H₅OH Diethyl Sulfate + Water → Monoethyl Sulfate + Ethanol

Secondary Hydrolysis Reaction: C₂H₅HSO₄ + H₂O → H₂SO₄ + C₂H₅OH Monoethyl Sulfate + Water → Sulfuric Acid + Ethanol

The primary byproducts of diethyl sulfate hydrolysis are monoethyl sulfate and ethanol .[1][2][3]

Hydrolysis Rate Data

Parameter	Value / Trend	Reference(s)
Hydrolysis Rate at 25°C	Hydrolyzes at a rate of approximately 0.05% per hour in water.	[1]
Hydrolysis Half-life	1.7 hours at 25°C and pH 7.	[2]
Effect of Temperature	The hydrolysis rate increases significantly with temperature. The reaction is described as rapid at temperatures above 50°C.[1] In industrial processes, hydrolysis is often carried out at 80-90°C with residence times of 10 to 30 minutes to ensure complete degradation.[4] A study on the hydrolysis of dimethyl and diethyl sulfate provided kinetic data over a range of temperatures, indicating a clear temperature dependence.[5]	[1][4][5]
Effect of pH	The hydrolysis of diethyl sulfate is catalyzed by both acidic and alkaline conditions.[2] The rate is accelerated in the presence of acidic water and reacts rapidly with aqueous alkali.[1]	[1][2]

Experimental Protocols

This section provides detailed methodologies for studying the hydrolysis of diethyl sulfate and quantifying its byproducts.

Experimental Workflow for Hydrolysis Kinetics Study

The following workflow outlines the steps for conducting a kinetic study of diethyl sulfate hydrolysis.

Experimental workflow for a diethyl sulfate hydrolysis kinetics study.

Quantification of Diethyl Sulfate by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: This method is suitable for the quantification of volatile diethyl sulfate in aqueous samples.

Sample Preparation:

• To a 2 mL autosampler vial, add 1 mL of the quenched reaction aliquot.

• Add 500 µL of a suitable organic extraction solvent (e.g., dichloromethane or methyl tert-butyl ether).

• Add a known concentration of an appropriate internal standard (e.g., deuterated diethyl sulfate or a compound with similar chemical properties and retention time).

• Cap the vial and vortex vigorously for 1 minute to extract the diethyl sulfate into the organic layer.

• Allow the layers to separate (centrifugation can be used to expedite this process).

• Carefully transfer the organic (bottom) layer to a new autosampler vial for analysis.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.[6]

• Mass Spectrometer: Agilent 5975C or equivalent.[6]

• Column: Rtx-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.[6]

• Carrier Gas: Helium.

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 25°C/min, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Monitor characteristic ions for diethyl sulfate (e.g., m/z 154, 125, 97).

Data Analysis:

• Generate a calibration curve using standards of known diethyl sulfate concentrations.

• Quantify the diethyl sulfate in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Quantification of Monoethyl Sulfate by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

Principle: This method is suitable for the quantification of the non-volatile and polar byproduct, monoethyl sulfate.

Sample Preparation:

• Take 100 µL of the quenched reaction aliquot.

• Dilute with 900 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex to mix.

• Filter through a 0.22 µm syringe filter into an autosampler vial.

Instrumentation and Conditions:

• HPLC System: Agilent 1290 Infinity II or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Column: A reverse-phase C18 column suitable for polar compounds (e.g., Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ion Source: Electrospray Ionization (ESI), negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): m/z 125 (for [M-H]⁻ of monoethyl sulfate).

  • Product Ion (Q3): m/z 97 (for [HSO₄]⁻).

Data Analysis:

• Construct a calibration curve using monoethyl sulfate standards.

• Quantify monoethyl sulfate in the samples based on the peak area from the MRM transition.

Genotoxicity and Associated Signaling Pathway

Diethyl sulfate is a known genotoxic agent, classified as a probable human carcinogen (Group 2A) by the International Agency for Research on Cancer (IARC).[7] Its toxicity stems from its ability to act as a potent alkylating agent, transferring an ethyl group to nucleophilic sites on DNA.[1][7][8]

Mechanism of Genotoxicity

The primary mechanism of diethyl sulfate's genotoxicity is the ethylation of DNA bases.[1] This can occur through both Sₙ1 and Sₙ2 reaction mechanisms, leading to the formation of various DNA adducts, including at oxygen and nitrogen sites.[9] A significant adduct formed is at the O⁶-position of guanine, which can lead to mispairing during DNA replication (G:C to A:T transitions) and is a critical mutagenic event.[9] Ethylation at other sites, such as the N⁷-position of guanine, can destabilize the glycosidic bond, leading to depurination and the formation of apurinic/apyrimidinic (AP) sites.[10] These DNA lesions, if not properly repaired, can result in mutations, chromosomal aberrations, and ultimately, carcinogenesis.[1][8][9]

DNA Damage Response Signaling Pathway

The presence of diethyl sulfate-induced DNA adducts triggers a complex cellular signaling network known as the DNA Damage Response (DDR). This pathway aims to arrest the cell cycle to allow time for DNA repair or, if the damage is too severe, to induce apoptosis.

DNA damage response pathway initiated by diethyl sulfate.

As depicted in the diagram, DNA damage caused by diethyl sulfate is recognized by sensor kinases such as ATM (Ataxia Telangiectasia Mutated) and ATR (ATM and Rad3-related). These sensors then phosphorylate and activate downstream transducer kinases, primarily Chk1 and Chk2.[11] Chk1 and Chk2, in turn, phosphorylate a key tumor suppressor protein, p53.[11][12] Phosphorylation stabilizes p53 by preventing its degradation. Activated p53 then acts as a transcription factor, inducing the expression of genes that lead to cell cycle arrest, providing time for the cell to repair the damaged DNA through pathways like Base Excision Repair (BER) or direct reversal by enzymes such as O⁶-alkylguanine-DNA alkyltransferase (AGT).[13] If the DNA damage is irreparable, p53 can trigger apoptosis (programmed cell death), eliminating the potentially cancerous cell.

References

• 1. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 4. US2474569A - Dilution and hydrolysis of diethyl sulfate solutions - Google Patents [patents.google.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. [Optimization of the method for the determination of diethyl sulfate at workplaces] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]
• 8. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Genetic effects of dimethyl sulfate, diethyl sulfate, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evidence for AP site formation related to DNA-oxygen alkylation in CHO cells treated with ethylating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chk2/hCds1 functions as a DNA damage checkpoint in G1 by stabilizing p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. p53 C-terminal phosphorylation by CHK1 and CHK2 participates in the regulation of DNA-damage-induced C-terminal acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Regulation of DNA Alkylation Damage Repair: Lessons and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Diethyl Sulfate in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of diethyl sulfate in a range of common organic solvents. The information is intended to assist researchers, scientists, and professionals in drug development in understanding the behavior of diethyl sulfate in various solvent systems, which is critical for its application as an ethylating agent and intermediate in organic synthesis.

Core Executive Summary

Diethyl sulfate, a potent ethylating agent, exhibits a range of solubilities in common organic solvents, largely dictated by the polarity of the solvent. It is readily miscible with many polar organic solvents such as alcohols and ethers.[1][2] While precise quantitative solubility data is not extensively available in public literature, its miscibility provides a strong indication of its utility in a variety of reaction media. Factors such as temperature and the presence of acids or bases can influence its solubility.[1]

Physicochemical Properties of Diethyl Sulfate

A foundational understanding of the physicochemical properties of diethyl sulfate is essential for interpreting its solubility characteristics.

Property	Value
Molecular Formula	C₄H₁₀O₄S
Molecular Weight	154.19 g/mol [1]
Appearance	Colorless, oily liquid[1]
Density	1.1771 g/cm³[1]
Boiling Point	208 °C (decomposes)[1]
Melting Point	-24.00 °C[1]

Solubility of Diethyl Sulfate in Organic Solvents

The solubility of diethyl sulfate is a critical parameter for its use in chemical synthesis. Below is a summary of its solubility in various common organic solvents based on available data. "Miscible" indicates that the two liquids are completely soluble in each other in all proportions.

Solvent	Solvent Type	Solubility
Ethanol	Polar Protic	Miscible[2][3]
Diethyl Ether	Polar Aprotic	Miscible[2][3]
Acetone	Polar Aprotic	Soluble[1]
Methanol	Polar Protic	Miscible with alcohols[2][3]
Dichloromethane	Polar Aprotic	Soluble in most polar solvents[2]
Toluene	Non-polar	Information not readily available
Ethyl Acetate	Polar Aprotic	Soluble in most polar solvents[2]
Water	Polar Protic	7 g/L at 20 °C[2]

Experimental Protocols for Solubility Determination

While specific experimental data for the solubility of diethyl sulfate in many organic solvents is sparse in the literature, a general methodology for determining the miscibility and solubility of a liquid compound like diethyl sulfate can be outlined. The following protocols are based on standard laboratory practices for determining liquid-liquid miscibility and solubility.

Visual Method for Determining Miscibility

This is a straightforward qualitative method to determine if two liquids are miscible.

Materials:

• Diethyl sulfate (high purity)

• Solvent of interest (e.g., ethanol, toluene)

• Graduated cylinders or volumetric pipettes

• Test tubes with stoppers

• Vortex mixer (optional)

Procedure:

• To a clean, dry test tube, add a specific volume (e.g., 2 mL) of the organic solvent.

• To the same test tube, add an equal volume (2 mL) of diethyl sulfate.

• Stopper the test tube and invert it several times or use a vortex mixer to ensure thorough mixing.

• Allow the mixture to stand for a few minutes and observe.

• Interpretation of Results:

  • Miscible: A single, clear liquid phase is observed.

  • Immiscible: Two distinct liquid layers are formed.

  • Partially Miscible: The mixture may appear cloudy or form an emulsion that may or may not separate over time.

Shake-Flask Method for Quantitative Solubility (for non-miscible systems)

This method is a widely recognized technique for determining the equilibrium solubility of a substance in a solvent.

Materials:

• Diethyl sulfate (high purity)

• Solvent of interest

• Airtight, temperature-controlled shaker bath

• Volumetric flasks and pipettes

• Analytical balance

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Analytical instrument for quantification (e.g., Gas Chromatography with a suitable detector)

Procedure:

• Prepare a series of vials with a known volume of the solvent.

• Add an excess amount of diethyl sulfate to each vial to ensure that a saturated solution is formed.

• Seal the vials to prevent solvent evaporation.

• Place the vials in a temperature-controlled shaker bath and agitate them for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The temperature should be maintained at the desired value (e.g., 25 °C).

• After the equilibration period, cease agitation and allow the vials to stand in the temperature-controlled bath for several hours to allow the undissolved diethyl sulfate to settle.

• Carefully withdraw an aliquot of the supernatant (the clear, saturated solution) using a pipette. It is crucial not to disturb the undissolved layer.

• Clarify the aliquot by centrifugation or filtration to remove any suspended microdroplets.

• Accurately dilute the aliquot with a known volume of a suitable solvent.

• Analyze the concentration of diethyl sulfate in the diluted solution using a calibrated analytical method, such as Gas Chromatography.

• Calculate the original concentration of diethyl sulfate in the saturated solution, which represents its solubility in the solvent at that temperature.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of diethyl sulfate in an organic solvent.

Caption: General workflow for determining the solubility of diethyl sulfate.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]

Diethyl Sulfate: A Comprehensive Technical Guide for Researchers

CAS Number: 64-67-5

This technical guide provides an in-depth overview of diethyl sulfate, a potent ethylating agent utilized in various chemical syntheses. The document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, synthesis protocols, mechanism of action, and safety considerations.

Core Chemical and Physical Properties

Diethyl sulfate ((C₂H₅)₂SO₄) is a diester of sulfuric acid.[1] It is a colorless, oily liquid with a faint peppermint-like odor.[1][2] Due to its strong alkylating capabilities, it is classified as a probable human carcinogen and requires careful handling.[3][4][5][6]

Summary of Quantitative Data

Property	Value	References
Molecular Formula	C₄H₁₀O₄S	[3][7]
Molecular Weight	154.18 g/mol	[3][8][9]
CAS Number	64-67-5	[1][3][8][9][10][11]
Appearance	Colorless, oily liquid	[1][2][9]
Odor	Faint peppermint or ether-like	[1][2][3][12][13]
Density	1.177 g/mL at 25 °C	[3][8][9]
Boiling Point	208-209.5 °C (decomposes)	[3][8][9][14]
Melting Point	-24 to -25 °C	[3][8][9][14]
Flash Point	104 °C (219 °F)	[3][13][15]
Vapor Pressure	<0.01 mmHg at 20 °C	[3]
Solubility	Decomposes in water; miscible with ethanol and ether	[1][14]

Molecular Structure

The molecular structure of diethyl sulfate features a central sulfur atom tetrahedrally bonded to four oxygen atoms. Two of these oxygen atoms are part of ethyl ester groups.

Molecular Structure of Diethyl Sulfate

Experimental Protocols

Synthesis of Diethyl Sulfate

A common laboratory-scale synthesis of diethyl sulfate involves the reaction of ethanol with sulfuric acid, followed by vacuum distillation.[1][15]

Materials:

• Ethanol (95%)

• Concentrated Sulfuric Acid (96-98%)

• Anhydrous Sodium Sulfate

• Dilute Sodium Carbonate solution

• Ice bath

• Distillation apparatus suitable for vacuum distillation

• Separatory funnel

Procedure:

• Preparation of the Reaction Mixture: In a flask, cool 50 g of 95% ethanol in an ice bath. Slowly and with constant stirring, add 104.5 g of concentrated sulfuric acid to the cooled ethanol.[1] Allow the mixture to react, forming ethyl hydrogen sulfate.

• Distillation Setup: Assemble a vacuum distillation apparatus with a 1-liter flask containing 90 g of anhydrous sodium sulfate.[1] The flask should be heated in an oil bath.

• Reaction and Distillation: Heat the oil bath to 155-165 °C.[1] Apply a vacuum to the apparatus. Slowly add the prepared ethanol/sulfuric acid mixture dropwise onto the heated sodium sulfate.[1] Diethyl sulfate will distill over along with some unreacted ethanol.

• Purification:

  • Transfer the distillate to a separatory funnel. The denser diethyl sulfate will form the bottom layer and can be separated from the ethanol layer.[16]

  • Wash the collected diethyl sulfate with a dilute sodium carbonate solution to neutralize any remaining acid.[16]

  • Follow with two washes of cold water.[16]

  • Dry the diethyl sulfate over anhydrous sodium sulfate.[16]

Synthesis Workflow of Diethyl Sulfate

Mechanism of Action and Toxicity

Diethyl sulfate is a potent alkylating agent, and this reactivity is the basis for both its utility in chemical synthesis and its toxicity.[4][5][15] Its carcinogenicity and mutagenicity are primarily attributed to its ability to ethylate DNA.[4][5]

The electrophilic ethyl groups of diethyl sulfate can react with nucleophilic sites on DNA bases, particularly the N7 position of guanine and the N3 position of adenine. This leads to the formation of DNA adducts, such as 7-ethylguanine and 3-ethyladenine. The formation of these adducts can disrupt normal DNA replication and transcription, leading to mutations. If these mutations occur in critical genes, such as proto-oncogenes or tumor suppressor genes, they can lead to the initiation of cancer.[4]

The genotoxicity of diethyl sulfate has been observed in numerous test systems, where it induces chromosomal aberrations, micronucleus formation, and sister chromatid exchange.[4]

Mechanism of Diethyl Sulfate Induced Carcinogenesis

Applications in Research and Development

The primary application of diethyl sulfate is as an ethylating agent in organic synthesis.[1][14][17] It is used to introduce an ethyl group onto a variety of substrates, including phenols, amines, and thiols, to produce the corresponding ethyl ethers, ethyl amines, and ethyl thioethers.[7][17]

In the pharmaceutical and specialty chemical industries, it is employed in the synthesis of various intermediates and active pharmaceutical ingredients.[4] For instance, it can be used in the preparation of biologically active compounds like bispyrazoles and pyrazolopyrimidines.[7]

Safety and Handling

Diethyl sulfate is a hazardous substance and must be handled with extreme caution.[3] It is classified as a probable human carcinogen (Group 2A by IARC) and a mutagen.[3][4][5][6]

• Exposure Routes: Inhalation, ingestion, and skin absorption are all potential routes of exposure.[3]

• Personal Protective Equipment (PPE): When handling diethyl sulfate, it is imperative to use appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a respirator with a suitable filter.[11] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[8]

• Incompatibilities: Diethyl sulfate is incompatible with strong acids, strong bases, strong oxidizing agents, and nitrates.[3][8] It reacts with water, especially when heated, to form ethanol and sulfuric acid.[3]

• Spill and Disposal: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous waste according to local regulations.[9][11] Do not allow the chemical to enter the environment.[9]

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[3][8]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids.[3][8]

  • Inhalation: Move the individual to fresh air.[8]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11] In all cases of exposure, seek immediate medical attention.[3][8][9]

References

• 1. Preparation of Diethyl Sulfate [designer-drug.com]
• 2. atamankimya.com [atamankimya.com]
• 3. nj.gov [nj.gov]
• 4. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]
• 5. canada.ca [canada.ca]
• 6. epa.gov [epa.gov]
• 7. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 8. fishersci.com [fishersci.com]
• 9. ICSC 0570 - DIETHYL SULFATE [chemicalsafety.ilo.org]
• 10. aarti-industries.com [aarti-industries.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. DIETHYL SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Sciencemadness Discussion Board - Lab Prep of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Sciencemadness Discussion Board - Preparation of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 17. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]

Unveiling the Thermal Degradation Profile of Diethyl Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl sulfate (DES), a potent ethylating agent utilized in various industrial syntheses, presents significant handling and safety challenges due to its thermal instability. Understanding the byproducts of its decomposition is critical for ensuring laboratory safety, designing robust manufacturing processes, and developing appropriate mitigation strategies. This technical guide provides a comprehensive overview of the thermal decomposition of diethyl sulfate, detailing the primary degradation products, influencing factors, and analytical methodologies for their characterization. While specific quantitative data on product distribution is not extensively available in public literature, this document consolidates the current understanding of the decomposition pathways and provides a framework for experimental investigation.

Introduction

Diethyl sulfate ((C₂H₅)₂SO₄) is a diester of sulfuric acid widely employed as a chemical intermediate in the synthesis of dyes, pharmaceuticals, and other specialty chemicals. Its utility is derived from its powerful alkylating capabilities. However, this reactivity also contributes to its thermal lability. When subjected to elevated temperatures, diethyl sulfate undergoes decomposition, yielding a mixture of volatile and corrosive products. This guide aims to provide an in-depth understanding of this process.

Thermal Decomposition Products of Diethyl Sulfate

The thermal decomposition of diethyl sulfate is known to commence at temperatures above 100°C, with more significant degradation occurring at its boiling point of approximately 208-209°C.[1][2][3][4] The primary products formed during this process are ethyl ether , ethylene , and sulfur oxides (SOₓ).[1][5][6]

In the presence of moisture, the decomposition pathway is altered, leading to the formation of sulfuric acid and ethanol .[1][5][6] The hydrolysis of diethyl sulfate can occur even at room temperature, albeit slowly, but is significantly accelerated by heat.[1] The reaction with hot water is vigorous and produces monoethyl sulfate and ethyl alcohol.[1][7]

Furthermore, under certain conditions, particularly during combustion, other hazardous decomposition products such as carbon monoxide (CO) and carbon dioxide (CO₂) can be generated.[3][8][9]

A summary of the identified thermal decomposition products is presented in Table 1.

Table 1: Summary of Diethyl Sulfate Thermal Decomposition Products

Product Name	Chemical Formula	Conditions of Formation	References
Ethyl Ether	(C₂H₅)₂O	Thermal decomposition above 100°C	[1][5][6]
Ethylene	C₂H₄	Thermal decomposition above 100°C	[1][5][6]
Sulfur Oxides	SOₓ (e.g., SO₂, SO₃)	Thermal decomposition, combustion	[1][5][6]
Sulfuric Acid	H₂SO₄	In the presence of moisture/water	[1][5][6]
Ethanol	C₂H₅OH	In the presence of moisture/water	[1][7]
Monoethyl Sulfate	C₂H₅HSO₄	Reaction with water	[1][7]
Carbon Monoxide	CO	Combustion	[3][8][9]
Carbon Dioxide	CO₂	Combustion	[3][8][9]

Note: Quantitative distribution of these products is highly dependent on temperature, heating rate, atmosphere, and the presence of moisture. Specific percentages are not well-documented in publicly available literature.

Proposed Decomposition Pathways

The thermal decomposition of diethyl sulfate likely proceeds through a combination of elimination and substitution reactions. The following diagram illustrates the proposed primary decomposition pathways.

Caption: Proposed reaction pathways for the thermal decomposition of diethyl sulfate under anhydrous and moist conditions.

Experimental Protocols for Decomposition Analysis

Generalized Experimental Workflow

The following workflow outlines a typical approach for studying the thermal decomposition of diethyl sulfate.

Caption: A logical workflow for the experimental analysis of diethyl sulfate thermal decomposition products.

Detailed Methodological Considerations

4.2.1. Sample Preparation and Handling:

• Due to the toxicity and carcinogenic potential of diethyl sulfate, all handling should be performed in a certified fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.

• The sample should be of high purity to avoid interference from impurities.

4.2.2. Pyrolysis Apparatus:

• A micro-pyrolyzer coupled directly to a GC-MS system is the preferred setup. This minimizes the loss of volatile products and prevents secondary reactions.

• The pyrolysis chamber should be made of an inert material, such as quartz, to prevent catalytic effects.

• The system must allow for precise temperature control and the use of an inert carrier gas (e.g., helium or nitrogen) to create an oxygen-free atmosphere, unless combustion is being studied.

4.2.3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Gas Chromatography:

  • Column: A capillary column suitable for the separation of volatile organic compounds should be used. A common choice would be a non-polar or mid-polar column (e.g., 5% phenyl-methylpolysiloxane).

  • Temperature Program: A temperature-programmed run is necessary to separate products with a wide range of boiling points. A typical program might start at a low temperature (e.g., 40°C) to separate highly volatile components like ethylene, and ramp up to a higher temperature (e.g., 250°C) to elute less volatile products.

  • Injector: A split/splitless injector is typically used, with the split ratio adjusted based on the expected concentration of the analytes.

• Mass Spectrometry:

  • Ionization: Electron ionization (EI) at 70 eV is standard for generating reproducible mass spectra for library matching.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer can be used.

  • Data Analysis: Product identification is achieved by comparing the obtained mass spectra with a reference library (e.g., NIST). Quantification can be performed using external or internal standards.

4.2.4. Analysis of Non-Volatile Residues:

• Any non-volatile residue remaining after pyrolysis can be analyzed using techniques such as High-Performance Liquid Chromatography (HPLC) or spectroscopic methods (e.g., FTIR, NMR) after appropriate sample preparation (e.g., dissolution in a suitable solvent).

Safety Considerations

Diethyl sulfate is a probable human carcinogen and is highly toxic and corrosive.[1] All work with this chemical and its decomposition products must be conducted with extreme caution.

• Inhalation and Dermal Exposure: Avoid inhalation of vapors and direct contact with the liquid. Work in a well-ventilated fume hood and wear appropriate PPE.

• Thermal Hazards: The decomposition can be vigorous and may lead to pressure buildup in closed systems.[1] Experiments should be conducted on a small scale and with appropriate pressure relief mechanisms.

• Flammability: Some decomposition products, such as ethyl ether and ethylene, are flammable.[1] Ensure that the experimental setup is free from ignition sources.

• Corrosivity: The formation of sulfur oxides and sulfuric acid results in a highly corrosive environment.[1] Materials of construction for the experimental apparatus must be chosen carefully.

Conclusion

The thermal decomposition of diethyl sulfate is a complex process that yields a range of hazardous products, including flammable ethers and alkenes, and corrosive sulfur-containing compounds. While the qualitative nature of the decomposition is understood, there is a notable lack of quantitative data in the public domain. The experimental framework provided in this guide offers a starting point for researchers to conduct detailed investigations into the product distribution and kinetics of this important reaction. A thorough understanding of these decomposition pathways is paramount for the safe handling, storage, and use of diethyl sulfate in both research and industrial settings.

References

• 1. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 3. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 4. DGUV Information 213-518 Translation - BG RCI [bgrci.de]
• 5. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]
• 6. Thermal desorption-capillary gas chromatography for the quantitative analysis of dimethyl sulphate, diethyl sulphate and ethylene oxide in the workplace - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. researchgate.net [researchgate.net]

Diethyl Sulfate: A Comprehensive Safety Guide for Laboratory Professionals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a comprehensive safety guide for the laboratory use of diethyl sulfate. It is not a substitute for a formal risk assessment and the Safety Data Sheet (SDS) provided by the manufacturer. All laboratory personnel must be thoroughly trained on the hazards and safe handling procedures for diethyl sulfate before commencing any work.

Executive Summary

Diethyl sulfate ((C₂H₅)₂SO₄) is a potent ethylating agent widely used in organic synthesis, including the manufacturing of dyes, pigments, and textiles.[1] However, it is a highly toxic, corrosive, and reactive substance that is classified as a probable human carcinogen (IARC Group 2A) and a mutagen.[1][2][3] This guide provides an in-depth overview of the safety data, handling protocols, emergency procedures, and toxicological information for diethyl sulfate to ensure its safe use in a laboratory setting. Adherence to the protocols outlined herein is critical to minimize exposure and mitigate the significant health risks associated with this chemical.

Hazard Identification and Classification

Diethyl sulfate poses severe health and physical hazards. It is crucial to understand its classification to implement appropriate safety measures.

GHS Hazard Classification: [4][5]

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[5]

• Acute Toxicity, Dermal (Category 3), H311: Toxic in contact with skin.[5]

• Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[5]

• Skin Corrosion/Irritation (Category 1B), H314: Causes severe skin burns and eye damage.[5]

• Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[4]

• Germ Cell Mutagenicity (Category 1B), H340: May cause genetic defects.[5]

• Carcinogenicity (Category 1B), H350: May cause cancer.[5]

• Specific target organ toxicity (single exposure) (Category 3), Respiratory system: May cause respiratory irritation.[4]

Hazard Statements: H302, H311, H332, H314, H340, H350[5]

Signal Word: Danger[4][5]

Quantitative Safety Data

The following tables summarize the key quantitative data for diethyl sulfate, providing a clear reference for its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties

Property	Value	Reference(s)
CAS Number	64-67-5	[2]
Molecular Formula	C₄H₁₀O₄S	[2]
Molecular Weight	154.18 g/mol
Appearance	Colorless, oily liquid with a faint peppermint or ether-like odor.	[1][2]
Boiling Point	208 - 209.5 °C (decomposes)	[4][6]
Melting Point	-24 to -25 °C	[4][6]
Flash Point	104 °C (219.2 °F)	[4][7]
Density	1.17 - 1.1803 g/mL at 20-25 °C	[8]
Vapor Pressure	0.19 mmHg (25 Pa) at 20 °C	[6]
Solubility	Practically insoluble in water; miscible with alcohol and ether.	[6][9]

Table 2: Toxicological Data

Endpoint	Value	Species	Route	Reference(s)
LD50	647 mg/kg	Mouse	Oral	[10]
LD50	880 mg/kg	Rat	Oral	[8][10]
LD50	600 µL/kg	Rabbit	Dermal	[10]
LC50	95 mg/L, 96h	Fathead minnow (Pimephales promelas)	-	[4]

Table 3: Exposure Limits and Hazard Ratings

Parameter	Value	Reference(s)
OSHA PEL	No established limit	[2][11]
NIOSH REL	No established limit	-
ACGIH TLV	No established limit	-
NFPA 704 Rating	Health: 3, Flammability: 1, Instability: 1	[2]

Experimental Protocols and Methodologies

Due to the hazardous nature of diethyl sulfate, all work must be conducted within a certified chemical fume hood. The following protocols are generalized and must be adapted to specific laboratory conditions and integrated into a comprehensive, site-specific Standard Operating Procedure (SOP).

Protocol for Safe Handling and Use

• Preparation:

  • Designate a specific area for working with diethyl sulfate, clearly marked with hazard signs.[2]

  • Ensure a certified chemical fume hood is operational.

  • Verify the availability and functionality of an emergency eyewash station and safety shower in the immediate vicinity.[4]

  • Assemble all necessary materials and equipment before handling the chemical.

  • Consult the manufacturer's SDS for any specific handling instructions.

• Personal Protective Equipment (PPE):

  • Gloves: Wear double gloves. The outer glove should be Viton™ or Butyl rubber.[2] The inner glove can be nitrile. Check for breakthrough times and replace gloves immediately upon contamination.

  • Eye Protection: Wear chemical splash goggles and a face shield.[5][10]

  • Lab Coat: Wear a flame-resistant lab coat with tight cuffs. A chemically resistant apron should be worn over the lab coat.

  • Respiratory Protection: For operations with a potential for aerosol generation or spills, a NIOSH-approved respirator with an organic vapor cartridge may be necessary, as determined by a formal risk assessment.[10] In emergency situations, a self-contained breathing apparatus (SCBA) is required.[2][12]

• Procedure:

  • Conduct all manipulations of diethyl sulfate inside a chemical fume hood.

  • Use the smallest quantity of the chemical necessary for the experiment.

  • Use glassware and equipment that are in good condition and free of cracks or defects.

  • Keep containers of diethyl sulfate tightly closed when not in use.[4]

  • Avoid contact with skin, eyes, and clothing.[13]

  • Do not eat, drink, or smoke in the laboratory.[12]

• Waste Disposal:

  • All diethyl sulfate waste, including contaminated consumables (e.g., pipette tips, gloves), must be collected in a designated, labeled, and sealed hazardous waste container.[2][4]

  • Do not mix diethyl sulfate waste with other waste streams.

  • Follow all institutional and local regulations for hazardous waste disposal.[4]

Emergency Protocols

The immediate response to a diethyl sulfate spill is critical to prevent exposure and further contamination.

Detailed Spill Cleanup Methodology (for minor spills by trained personnel only):

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.[2]

• Don PPE: Put on the appropriate PPE, including a respirator, chemical-resistant gloves, splash goggles, face shield, and a lab coat.[2]

• Containment: Confine the spill by surrounding it with an inert absorbent material like sand, earth, or vermiculite.[2][12] Do not use combustible materials.

• Absorption: Cover the spill with the absorbent material and allow it to be fully absorbed.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable container for hazardous waste.[2]

• Decontamination: Decontaminate the spill area by washing it thoroughly with soap and water.[2]

• Ventilation: Ventilate the area until it is safe to re-enter.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste according to institutional guidelines.[2]

• Reporting: Report the spill to the laboratory supervisor and the institutional Environmental Health and Safety (EHS) department.

Immediate action is required in the event of personal exposure to diethyl sulfate.

Detailed Exposure Protocols:

• Inhalation: Move the affected person to fresh air immediately.[2][12] If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[2] Symptoms may be delayed.[12]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes.[2][12] Seek immediate medical attention.[2]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][12] Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting.[4][12] If the person is conscious, rinse their mouth with water.[4][12] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Toxicology and Mechanism of Action

Carcinogenicity and Genotoxicity

Diethyl sulfate is classified as a probable human carcinogen (IARC Group 2A) and is known to be genotoxic.[3][14] Its carcinogenicity is linked to its function as a strong alkylating agent.[6][8]

Mechanism of Genotoxicity:

Diethyl sulfate is a direct-acting SN2 alkylating agent.[15] This means it can directly transfer an ethyl group to nucleophilic sites on biological macromolecules, most significantly DNA.[8][15] The primary mechanism of its genotoxicity involves the ethylation of DNA bases, particularly at the N7 position of guanine and the N3 position of adenine.[15] This alkylation can lead to:

• DNA Damage: Formation of DNA adducts disrupts the normal structure of the DNA helix.[1]

• Mutations: If not repaired, these adducts can lead to mispairing during DNA replication, causing point mutations (e.g., G:C to A:T transitions).[15]

• Chromosomal Aberrations: The DNA damage can also lead to more extensive chromosomal damage, such as breaks and rearrangements.[1]

This genotoxic activity is believed to be the primary mode of action for its carcinogenicity.[14][16]

Acute and Chronic Effects

• Acute Effects: Exposure can cause severe irritation and chemical burns to the skin, eyes, and respiratory tract.[2][17] Inhalation may lead to coughing, wheezing, shortness of breath, and potentially fatal pulmonary edema, with symptoms possibly being delayed.[2][12] Ingestion can cause severe burns to the gastrointestinal tract, nausea, vomiting, and abdominal pain.[2][17]

• Chronic Effects: The most significant chronic effect is its carcinogenicity.[2] Long-term exposure may also lead to the development of bronchitis.[2]

Reactivity and Incompatibilities

• Water/Moisture: Reacts slowly with water to form ethyl alcohol and sulfuric acid. This reaction is accelerated by heat.[2]

• Incompatible Materials: Avoid contact with strong acids, strong bases, strong oxidizing agents, and nitrates.[2][4] It can corrode metals in the presence of moisture, releasing flammable hydrogen gas.[2]

• Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of sulfur oxides, ethyl ether, and ethylene.[2]

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, separate from incompatible materials.[4] The storage area should be a designated corrosives area.[4] Protect from moisture.[16]

• Disposal: Dispose of diethyl sulfate and any contaminated materials as hazardous waste in accordance with all federal, state, and local regulations.[2][4] Contact your institution's EHS department for specific disposal procedures.

Conclusion

Diethyl sulfate is an invaluable reagent in many areas of chemical research and development, but its use is accompanied by significant health risks. A thorough understanding of its hazards, coupled with strict adherence to safety protocols, is paramount for its safe use in the laboratory. All personnel must be trained on the information contained within this guide and the substance-specific SDS. By implementing robust engineering controls, utilizing appropriate PPE, and being prepared for emergencies, researchers can work safely with this hazardous but important chemical.

References

• 1. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. westlab.com [westlab.com]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. utsc.utoronto.ca [utsc.utoronto.ca]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]
• 7. lobachemie.com [lobachemie.com]
• 8. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ccny.cuny.edu [ccny.cuny.edu]
• 10. acs.org [acs.org]
• 11. nj.gov [nj.gov]
• 12. CCOHS: What is a LD₅₀ and LC₅₀? [ccohs.ca]
• 13. DIETHYL SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. uomus.edu.iq [uomus.edu.iq]
• 15. Genetic effects of dimethyl sulfate, diethyl sulfate, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. canada.ca [canada.ca]
• 17. purdue.edu [purdue.edu]

An In-depth Technical Guide to the Carcinogenicity and Toxicity of Diethyl Sulfate for Research Professionals

Introduction

Diethyl sulfate ((C₂H₅)₂SO₄), a colorless, oily liquid with a faint peppermint odor, is a potent ethylating agent used primarily as a chemical intermediate in the manufacturing of dyes, pigments, textiles, and pharmaceuticals.[1][2] It is also an obligatory intermediate in the strong acid process for producing synthetic ethanol.[3] Due to its chemical reactivity, diethyl sulfate is a highly toxic and genotoxic compound. The International Agency for Research on Cancer (IARC) has classified diethyl sulfate as a Group 2A carcinogen, meaning it is "probably carcinogenic to humans."[4][5][6] This classification is based on sufficient evidence of carcinogenicity in experimental animals and strong evidence of its genotoxic mechanism.[3][7] This guide provides a detailed technical overview of the carcinogenicity and toxicity of diethyl sulfate, intended for researchers, scientists, and professionals in drug development.

Carcinogenicity

The carcinogenic risk of diethyl sulfate has been evaluated through epidemiological studies in humans and extensive testing in experimental animals.

Human Carcinogenicity Data

Evidence for the carcinogenicity of diethyl sulfate in humans is considered inadequate by IARC.[3][7] Epidemiological studies of workers in ethanol and isopropanol manufacturing plants, where exposure to diethyl sulfate can occur, have suggested an increased risk for laryngeal and other upper respiratory tract cancers.[8][9][10] However, these studies are often confounded by simultaneous exposure to other substances, particularly mists and vapors from strong inorganic acids like sulfuric acid, making it difficult to attribute the increased cancer risk solely to diethyl sulfate.[3][7][8] One case-control study suggested an association between estimated diethyl sulfate exposure and brain tumors, but other studies have not consistently supported this finding.[9][11]

Animal Carcinogenicity Data

In contrast to the human data, there is sufficient evidence for the carcinogenicity of diethyl sulfate in experimental animals.[3][7][9] Studies in rats have demonstrated that diethyl sulfate can induce tumors at various sites through different routes of exposure.[11] Subcutaneous administration resulted in a high incidence of malignant tumors, typically sarcomas, at the injection site.[3][4][7] Oral administration via gavage led to the development of tumors in the forestomach, including papillomas and squamous-cell carcinomas.[9][11] Furthermore, prenatal exposure through a single injection in pregnant rats resulted in a low incidence of malignant tumors of the nervous system in the offspring.[4][6][7]

Table 1: Summary of Animal Carcinogenicity Studies on Diethyl Sulfate

Species (Strain)	Route of Administration	Dosage	Duration	Key Findings	Reference(s)
Rat (BD)	Subcutaneous Injection	30-40 mg/kg, weekly	1 year	High incidence of local malignant sarcomas.	[7],[9],[11]
Rat (BD)	Oral Gavage	25 or 50 mg/kg, weekly	81 weeks	Low incidence of squamous cell carcinomas of the forestomach.	[12]
Rat (Unspecified)	Prenatal (Subcutaneous injection to pregnant dam)	Single dose (unspecified)	N/A	Malignant tumors of the nervous system in offspring.	[4],[7],[6]

Mechanism of Carcinogenicity: Genotoxicity

Diethyl sulfate is a strong, direct-acting alkylating agent that exerts its carcinogenic effects primarily through genotoxicity.[4][7][12] Its mechanism does not require metabolic activation.

DNA Alkylation and Adduct Formation The primary mechanism involves the transfer of an ethyl group to nucleophilic sites on DNA bases, forming DNA adducts.[12][13] The most common adduct formed is N7-ethylguanine.[4][12] The formation of O6-ethylguanine, although less frequent, is considered a critical pre-mutagenic lesion.[13] These adducts can interfere with DNA replication and transcription, leading to mutations if not properly repaired by the cell's DNA repair machinery.[13]

Caption: Mechanism of Diethyl Sulfate-Induced Carcinogenesis.

Evidence of Genotoxicity Diethyl sulfate has been shown to be genotoxic in virtually all test systems examined.[3][4]

• In Vivo: It is clastogenic in rodents (mice and rats), inducing chromosomal aberrations and micronuclei in somatic cells.[4][12] It also causes DNA damage and ethylates DNA in various tissues, including germ cells.[4][7][12] Studies in mice have demonstrated the induction of specific locus mutations and dominant lethal mutations.[7][10]

• In Vitro: In cultured mammalian cells, including human lymphocytes, diethyl sulfate induces chromosomal aberrations, sister chromatid exchanges, micronucleus formation, and forward mutations.[3][4][7] It also induces unscheduled DNA synthesis in rat hepatocytes, indicating DNA repair activity.[3][7]

• Other Systems: Diethyl sulfate is mutagenic in bacteria (e.g., Escherichia coli), yeast, fungi, and plant cells.[3][4][10][14]

Toxicity Profile

Acute Toxicity Diethyl sulfate is harmful if swallowed, inhaled, or in contact with skin.[15][16] It is corrosive and can cause severe chemical burns to the skin, eyes, and respiratory tract.[17][18] Inhalation can lead to irritation of the nose, throat, and lungs, potentially causing pulmonary edema.[17] Ingestion may cause burns to the mouth and gastrointestinal tract, nausea, and vomiting.[17][18]

Table 2: Acute Toxicity of Diethyl Sulfate

Species	Route of Administration	Value	Units	Reference(s)
Rat	Oral	LD50 = 350 - 880	mg/kg	,[15],[19]
Rabbit	Dermal	LD50 = 600	mg/kg	[15]
Rat	Inhalation (4h)	LC50 > 250	ppm	[15]
Rat	Inhalation (4h, estimate)	LC50 = 11.1	mg/L	,[14]

Reproductive and Developmental Toxicity There is no available data on the reproductive or developmental effects of diethyl sulfate in humans.[6] Animal studies provide evidence of developmental toxicity. A study in mice involving a single intraperitoneal injection of 150 mg/kg to pregnant females at specific times after mating (1, 6, or 9 hours) resulted in a significant increase in resorptions and fetal deaths.[8] The incidence of malformations in live fetuses was also significantly increased when treatment occurred 1 or 6 hours after mating.[4]

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating toxicological research. Below is a generalized protocol for an in vivo carcinogenicity study, based on the types of experiments cited in the literature.

Protocol: Rodent Carcinogenicity Bioassay (Oral Gavage)

• Test System: Male and female rats (e.g., BD strain or Sprague-Dawley), 6-8 weeks old at the start of the study.

• Acclimatization: Animals are acclimated to laboratory conditions for at least one week prior to the study. They are housed in a controlled environment (temperature, humidity, light/dark cycle) with free access to standard chow and water.

• Group Allocation: Animals are randomly assigned to control and treatment groups (e.g., 50 animals/sex/group).

  • Control Group: Receives the vehicle (e.g., corn oil) only.

  • Low-Dose Group: Receives a specified low dose of diethyl sulfate.

  • High-Dose Group: Receives a specified high dose of diethyl sulfate.

• Administration of Test Article: Diethyl sulfate, dissolved in a suitable vehicle, is administered by oral gavage once weekly. Doses are calculated based on the most recent body weights.

• Duration: The study duration is typically long-term, for example, 81 weeks to 2 years, to allow for the development of late-onset tumors.[12]

• Observations:

  • Clinical Signs: Animals are observed daily for signs of toxicity (e.g., changes in behavior, appearance, signs of pain or distress).

  • Body Weight: Body weights are recorded weekly for the first 13 weeks and monthly thereafter.

  • Palpation: Animals are palpated for masses weekly.

• Termination and Necropsy: At the end of the study, all surviving animals are euthanized. A complete gross necropsy is performed on all animals, including those that die or are euthanized moribund during the study.

• Histopathology: All major organs and any gross lesions are collected and preserved in formalin. Tissues are processed, sectioned, stained with hematoxylin and eosin (H&E), and examined microscopically by a veterinary pathologist to identify and classify tumors and non-neoplastic lesions.

Caption: Workflow for a Typical In Vivo Carcinogenicity Bioassay.

The available scientific evidence robustly demonstrates that diethyl sulfate is a potent genotoxic carcinogen in experimental animals.[3][9] Its mode of action is well-understood and involves direct alkylation of DNA, leading to mutations and subsequent tumor development.[4][12] While human epidemiological data is inconclusive due to confounding factors, the strong animal evidence and clear genotoxic mechanism have led to its classification as a probable human carcinogen (IARC Group 2A).[4][6] Diethyl sulfate is also acutely toxic and corrosive, posing significant handling risks.[17] Researchers and drug development professionals must handle this compound with extreme caution, employing stringent safety protocols to minimize exposure and mitigate the associated health risks.

References

• 1. DIETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 2. epa.gov [epa.gov]
• 3. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]
• 4. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 6. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 7. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. publications.iarc.who.int [publications.iarc.who.int]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. publications.iarc.who.int [publications.iarc.who.int]
• 11. Diethyl Sulfate - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. canada.ca [canada.ca]
• 13. Quantitative comparison of genetic effects of ethylating agents on the basis of DNA adduct formation. Use of O6-ethylguanine as molecular dosimeter for extrapolation from cells in culture to the mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Diethyl sulfate - Safety Data Sheet [chemicalbook.com]
• 15. fishersci.com [fishersci.com]
• 16. lobachemie.com [lobachemie.com]
• 17. datasheets.scbt.com [datasheets.scbt.com]
• 18. nj.gov [nj.gov]
• 19. cdhfinechemical.com [cdhfinechemical.com]

Protocols & Analytical Methods

Application Notes and Protocols: Standard Protocol for N-ethylation using Diethyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-ethylation is a fundamental chemical transformation in organic synthesis, crucial for the modification of amines to produce secondary and tertiary amines. These products are prevalent in a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and other specialty chemicals. Diethyl sulfate ((C₂H₅)₂SO₄) is a potent and efficient ethylating agent for this purpose. It is a diester of sulfuric acid and serves as a source of an electrophilic ethyl group.[1][2]

This document provides a detailed standard protocol for the N-ethylation of primary and secondary amines using diethyl sulfate. It includes information on the reaction mechanism, experimental procedures, safety precautions, and data presentation.

Reaction Mechanism and Signaling Pathway

The N-ethylation of amines with diethyl sulfate proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking one of the electrophilic ethyl groups of diethyl sulfate. This results in the displacement of the ethyl sulfate anion as a leaving group and the formation of a new carbon-nitrogen bond.

In the case of primary amines, the reaction can proceed in a stepwise manner to first form a secondary amine, which can then be further ethylated to a tertiary amine. Over-alkylation to form a quaternary ammonium salt is a common side reaction, especially if the newly formed secondary or tertiary amine is more nucleophilic than the starting amine.[3][4]

Figure 1: Reaction mechanism for N-ethylation.

Experimental Protocols

Safety Precautions: Diethyl sulfate is a toxic, corrosive, and probable human carcinogen.[3][5][6][7] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemically resistant gloves.[8][9] An emergency safety shower and eyewash station should be readily accessible.

Protocol 1: N-Ethylation of a Secondary Amine (Example: Diethanolamine)

This protocol is adapted from a procedure for the synthesis of N-ethyldiethanolamine.[10]

Materials:

• Diethanolamine (1.0 mole)

• Diethyl sulfate (0.25 mole)

• Sodium carbonate monohydrate (Na₂CO₃·H₂O) (0.25 mole)

• Deionized water

Equipment:

• Reaction vessel (e.g., round-bottom flask) equipped with a mechanical stirrer, dropping funnels, and a thermometer.

• Heating mantle or water bath.

Procedure:

• Reactant Preparation: To the reaction vessel, add 105 parts (1.0 mole) of diethanolamine.

• Streamed Addition: Prepare two separate streams for addition:

  • Stream A: 38.5 parts (0.25 mole) of diethyl sulfate.

  • Stream B: An aqueous solution of 31 parts (0.25 mole) of Na₂CO₃·H₂O in 30 parts (1.65 moles) of water.

• Controlled Reaction:

  • With vigorous agitation, begin the simultaneous and gradual addition of Stream A over 30 minutes and Stream B over 1.5 hours to the diethanolamine.

  • Maintain the initial reaction temperature between 20°C and 33°C. The reaction is exothermic, and the temperature will likely rise. Allow the temperature to increase to 92°C.

• Reaction Completion: After the additions are complete, continue to stir the reaction mixture at approximately 92°C for an additional 2 hours to ensure the reaction goes to completion.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • The product can be isolated and purified by standard techniques such as distillation under reduced pressure or column chromatography. The specific purification method will depend on the properties of the N-ethylated product.

Protocol 2: General Procedure for N-Ethylation of Primary and Secondary Amines

This is a general guideline and may require optimization for specific substrates.

Materials:

• Amine (primary or secondary) (1.0 equivalent)

• Diethyl sulfate (1.0-1.2 equivalents for mono-ethylation, 2.0-2.4 equivalents for di-ethylation of primary amines)

• Anhydrous potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base (1.5-2.0 equivalents)

• Anhydrous solvent (e.g., acetonitrile, acetone, or DMF)[11]

Equipment:

• Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

• Heating mantle or oil bath.

Procedure:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve the amine (1.0 eq.) and the base (e.g., K₂CO₃, 1.5-2.0 eq.) in the chosen anhydrous solvent.

• Addition of Diethyl Sulfate: Slowly add the diethyl sulfate (1.0-1.2 eq. for mono-alkylation) to the stirred mixture at room temperature. For di-ethylation of primary amines, a larger excess of diethyl sulfate may be required. The addition should be done dropwise as the reaction can be exothermic.

• Reaction: Heat the reaction mixture to a suitable temperature (e.g., 50-80°C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Ethylation reactions often require heating to proceed at a reasonable rate.[12]

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer successively with water and brine to remove any remaining water-soluble impurities.[8]

  • To remove unreacted amine, the organic layer can be washed with a dilute aqueous acid solution (e.g., 1 M HCl). The protonated amine will partition into the aqueous layer.[13][14][15]

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude N-ethylated product.[8]

• Purification: The crude product can be purified by distillation, column chromatography, or recrystallization, depending on its physical properties.

Data Presentation

The efficiency of N-ethylation is highly dependent on the substrate, stoichiometry, and reaction conditions. The following table summarizes representative data for N-alkylation reactions.

Amine Substrate	Alkylating Agent	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	Reference
Diethanolamine	Diethyl sulfate	Na₂CO₃·H₂O	Water	92	2	N-Ethyldiethanolamine	High	[10]
3-Nitroaniline	Diethyl sulfate	Not specified	Not specified	>100	-	N,N-Diethyl-3-nitroaniline	Good	[12][16]
Various Primary Amides	Phenyltriethylammonium Iodide	Cs₂CO₃	Toluene	120	16-24	N-Ethylated Amides	≤92	[5]

Mandatory Visualizations

Figure 2: General experimental workflow.

Conclusion

N-ethylation using diethyl sulfate is a robust and widely applicable method for the synthesis of N-ethylated amines. Careful control of reaction conditions, particularly stoichiometry and temperature, is essential to achieve high yields and minimize the formation of over-alkylation byproducts. Adherence to strict safety protocols is paramount when handling the hazardous diethyl sulfate. The protocols provided herein offer a solid foundation for researchers to perform N-ethylation reactions, with the understanding that optimization for specific substrates may be necessary.

References

• 1. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 2. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. US2377511A - Purification of amine reaction mixtures - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Sciencemadness Discussion Board - Lab Prep of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. benchchem.com [benchchem.com]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. researchgate.net [researchgate.net]
• 13. rtong.people.ust.hk [rtong.people.ust.hk]
• 14. m.youtube.com [m.youtube.com]
• 15. Workup [chem.rochester.edu]
• 16. US20070112218A1 - Method for producing a ethylamine - Google Patents [patents.google.com]

O-Ethylation of Phenolic Compounds with Diethyl Sulfate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the O-ethylation of phenolic compounds using diethyl sulfate. This reaction, a variation of the Williamson ether synthesis, is a fundamental transformation in organic chemistry, crucial for the synthesis of various intermediates in the pharmaceutical, agrochemical, and fragrance industries. These protocols and data aim to serve as a comprehensive resource for optimizing reaction conditions and achieving high yields of desired ethylated phenolic ethers.

I. Introduction

The O-ethylation of phenols is a widely employed method to convert a hydroxyl group (-OH) on an aromatic ring into an ethoxy group (-OCH₂CH₃). This transformation is significant as it can alter the biological activity, solubility, and other physicochemical properties of the parent molecule. Diethyl sulfate is a potent and efficient ethylating agent for this purpose. The reaction typically proceeds via an Sₙ2 mechanism where a phenoxide ion, generated in situ by a base, acts as a nucleophile and attacks the electrophilic ethyl group of diethyl sulfate.

II. General Reaction Mechanism

The O-ethylation of a phenolic compound with diethyl sulfate in the presence of a base follows a two-step process:

• Deprotonation: A base is used to deprotonate the acidic phenolic hydroxyl group, forming a more nucleophilic phenoxide anion.

• Nucleophilic Attack: The phenoxide anion then attacks one of the ethyl groups of diethyl sulfate in an Sₙ2 reaction, displacing a sulfate leaving group and forming the corresponding ethyl ether.

Figure 1: General mechanism of O-ethylation of phenols with diethyl sulfate.

III. Experimental Data

The following tables summarize quantitative data for the O-ethylation of various phenolic compounds with diethyl sulfate under different reaction conditions.

Table 1: O-Ethylation of Substituted Benzaldehydes

Phenolic Substrate	Product	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Vanillin	Ethylvanillin	Sodium Carbonate	Water (in small portions)	80	3.5	Quantitative	[1]
p-Hydroxybenzaldehyde	p-Ethoxybenzaldehyde	Sodium Carbonate	Water (in small portions)	75-80	2	99.9	[1]
Syringaldehyde	3,5-Dimethoxy-4-ethoxybenzaldehyde	Potassium Carbonate	None	100	3	92 (for methylation)	[2]

Note: The yield for syringaldehyde is reported for methylation with dimethyl sulfate, but the patent suggests a similar procedure for ethylation.[2]

Table 2: O-Ethylation of Other Phenolic Compounds

Phenolic Substrate	Product	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
2-Hydroxy-5-methoxybenzaldehyde	2-Ethoxy-5-methoxybenzaldehyde	Potassium Carbonate	Acetone	Reflux	Not Specified	81.5	US3867458A
Guaiacol (2-Methoxyphenol)	1-Ethoxy-2-methoxybenzene	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[3]

IV. Experimental Protocols

Protocol 1: O-Ethylation of Vanillin to Ethylvanillin

This protocol is adapted from a procedure for the alkylation of hydroxybenzene derivatives.[1]

Materials:

• Vanillin

• Diethyl sulfate

• Sodium carbonate

• Water

• Benzene (or other suitable extraction solvent)

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

• Heating and stirring apparatus

Procedure:

• In a round-bottom flask equipped with a stirrer and a reflux condenser, combine vanillin (1 equivalent), sodium carbonate (1.38 equivalents), and diethyl sulfate (1.4 equivalents).

• Heat the mixture with stirring to 80°C.

• Continue stirring at this temperature for 3.5 hours.

• During the reaction, small portions of water may be added to maintain a fluid mixture.

• After the reaction is complete, cool the mixture to room temperature.

• Add water to dissolve the inorganic salts and transfer the mixture to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent (e.g., benzene).

• Wash the organic layer with water and then with a dilute aqueous solution of sodium hydroxide to remove any unreacted vanillin.

• Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Filter and concentrate the organic layer under reduced pressure to obtain the crude ethylvanillin.

• The product can be further purified by distillation or recrystallization if necessary.

Figure 2: Experimental workflow for the O-ethylation of vanillin.

Protocol 2: General Procedure for O-Ethylation of Phenolic Aldehydes without Solvent

This protocol is based on a patented process for the alkylation of phenolic compounds.[2]

Materials:

• Phenolic aldehyde (e.g., syringaldehyde)

• Diethyl sulfate

• Potassium carbonate (anhydrous)

• Water

• Methylene chloride (or other suitable extraction solvent)

• Standard laboratory glassware

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a condenser, and a dropping funnel, place the phenolic aldehyde (1 equivalent) and anhydrous potassium carbonate (0.67 equivalents).

• Heat the mixture to 100°C with stirring.

• Slowly add diethyl sulfate (1.74 equivalents) to the mixture over a period of 5-10 minutes.

• Maintain the reaction mixture at 100°C for 3 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product with methylene chloride.

• Wash the organic extracts with water.

• Dry the organic layer over a suitable drying agent.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the product as needed.

V. Safety Precautions

Diethyl sulfate is a hazardous substance and must be handled with extreme caution. [4]

• Toxicity: It is a potent alkylating agent and is considered a probable human carcinogen.[5]

• Exposure Routes: Exposure can occur through inhalation, skin absorption, and ingestion.

• Handling: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous waste.

• Disposal: Dispose of all waste containing diethyl sulfate according to institutional and local regulations for hazardous chemical waste.

VI. Troubleshooting and Optimization

The efficiency of the O-ethylation reaction can be influenced by several factors. The following flowchart provides a guide for optimizing reaction conditions.

Figure 3: Decision flowchart for optimizing O-ethylation reactions.

VII. Conclusion

The O-ethylation of phenolic compounds using diethyl sulfate is a robust and versatile method for the synthesis of aryl ethyl ethers. The choice of base, solvent, and reaction temperature are critical parameters that need to be optimized for each specific substrate to achieve high yields and minimize side reactions. The protocols and data presented in these application notes provide a solid foundation for researchers to successfully implement and adapt this important transformation in their synthetic endeavors. Adherence to strict safety protocols is paramount when working with the hazardous reagent, diethyl sulfate.

References

• 1. US4065504A - Process for the methylation of hydroxybenzene derivatives - Google Patents [patents.google.com]
• 2. US4453004A - Process for the alkylation of phenolic compounds - Google Patents [patents.google.com]
• 3. Selective O-alkylation of Phenol Using Dimethyl Ether | MDPI [mdpi.com]
• 4. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: Diethyl Sulfate in the Synthesis of Pharmaceutical Intermediates

Introduction

Diethyl sulfate (DES) is a potent and cost-effective ethylating agent widely employed in organic synthesis.[1][2][3] Its utility extends to the pharmaceutical industry, where it serves as a crucial reagent for introducing ethyl groups into various molecules to create key pharmaceutical intermediates.[1][2][4] Diethyl sulfate is a versatile reagent capable of ethylating a range of functional groups, including phenols, amines, and thiols.[1][4] However, it is a highly toxic, corrosive, and likely carcinogenic compound, necessitating strict safety protocols during its handling and use.[1][5][6][7][8] This document provides detailed application notes and experimental protocols for the use of diethyl sulfate in the synthesis of pharmaceutical intermediates, with a strong emphasis on safety and data presentation.

Core Applications in Pharmaceutical Synthesis

The primary function of diethyl sulfate in pharmaceutical synthesis is as an ethylating agent.[1][2][9] This process involves the transfer of an ethyl group from diethyl sulfate to a nucleophilic substrate. Key applications include:

• O-Ethylation of Phenols and Carboxylic Acids: The formation of ethyl ethers and ethyl esters is a common transformation in drug synthesis. Diethyl sulfate readily reacts with phenoxides and carboxylates to yield the corresponding ethylated products.[5][10] For instance, the ethylation of salicylic acid derivatives is a key step in the synthesis of certain non-steroidal anti-inflammatory drugs (NSAIDs).

• N-Ethylation of Amines: The introduction of an ethyl group to an amine functionality can significantly alter the pharmacological properties of a molecule. Diethyl sulfate is an effective reagent for the mono- and di-ethylation of primary and secondary amines to produce important intermediates for various active pharmaceutical ingredients (APIs).[10][11]

• S-Ethylation of Thiols: The formation of thioethers is another important application of diethyl sulfate in the synthesis of certain pharmaceutical compounds.

Below is a diagram illustrating the general ethylation reactions relevant to pharmaceutical synthesis.

Caption: General ethylation reactions with diethyl sulfate.

Experimental Protocols

Here, we provide detailed protocols for the synthesis of two representative pharmaceutical intermediates using diethyl sulfate.

Protocol 1: Synthesis of 2-Ethoxybenzoic Acid

2-Ethoxybenzoic acid is an important intermediate in organic and pharmaceutical synthesis.[12][13] This protocol details its synthesis from methyl salicylate via O-ethylation using diethyl sulfate.

Reaction Scheme:

Caption: Synthesis pathway of 2-Ethoxybenzoic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Methyl Salicylate	152.15	152 kg	999.0
Potassium Hydroxide (90%)	56.11	60 kg	962.4
Diethyl Sulfate	154.18	162 kg	1050.7
Ethanol (95%)	46.07	5% of reactor vol.	-
Sodium Hydroxide	40.00	53.2 kg	1330.0
Water	18.02	665 kg	-
Hydrochloric Acid	36.46	As needed	-

Procedure: [14]

• Ethylation:

  • Charge a 1000L reaction vessel with 5% of 95% ethanol.

  • Under stirring and cooling, add 60 kg of solid potassium hydroxide (90% purity) in batches.

  • Add 152 kg of methyl salicylate dropwise at 15°C, maintaining the temperature around 15°C.

  • After the addition of methyl salicylate is complete, add 162 kg of diethyl sulfate dropwise at 15°C.

  • Continue the reaction for approximately 6 hours at 15°C.

  • Monitor the pH. If the pH is less than 11, add an additional 6.1 kg of KOH.

• Work-up and Saponification:

  • Obtain a colorless oil and wash with water to remove inorganic salts (mainly potassium sulfate).

  • Transfer the oil to a 1000L reactor.

  • Add 665 kg of water and 53.2 kg of sodium hydroxide.

  • Heat the mixture to 65°C and stir for 6 hours to achieve saponification. A clear, colorless solution with a pH of 14 should be obtained.

• Isolation and Purification:

  • Cool the reaction mixture and acidify with hydrochloric acid to a pH of 4.5 to precipitate the product as a colorless oil.

  • Separate the organic layer and wash it twice with water.

  • Purify the product by distillation under reduced pressure to obtain 2-ethoxybenzoic acid.

Expected Yield and Purity:

Product	Theoretical Yield (kg)	Actual Yield (kg)	Yield (%)	Purity (%)
2-Ethoxybenzoic Acid	166.0	163.2	98.31	99.73

Data sourced from ChemicalBook synthesis procedure.[14]

Protocol 2: Synthesis of Ethyl 4-Aminobenzoate (Benzocaine)

Ethyl 4-aminobenzoate, commonly known as benzocaine, is a local anesthetic. While several synthetic routes exist, one common method involves the esterification of 4-aminobenzoic acid. An alternative approach involves the ethylation of a suitable precursor. This protocol outlines a conceptual N-ethylation followed by further transformations, illustrating the use of diethyl sulfate in amine derivatization.

General Workflow for Ethylation Reactions:

Caption: A generalized workflow for ethylation reactions.

Illustrative Protocol: Ethylation of an Aromatic Amine

This is a generalized protocol for the N-ethylation of an aromatic amine, a common step in the synthesis of various pharmaceutical intermediates.

Materials and Reagents:

Reagent	Purpose
Aromatic Amine	Substrate
Diethyl Sulfate	Ethylating Agent
Sodium Bicarbonate or other base	Acid Scavenger
Organic Solvent (e.g., Acetone, Acetonitrile)	Reaction Medium
Water	For Quenching
Dichloromethane or Ethyl Acetate	Extraction Solvent
Anhydrous Sodium Sulfate	Drying Agent

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a condenser, dissolve the aromatic amine in a suitable organic solvent.

  • Add a slight excess of a base, such as sodium bicarbonate, to the solution.

• Ethylation:

  • Cool the mixture in an ice bath.

  • Add diethyl sulfate (1.0 to 1.2 equivalents) dropwise to the stirred solution, maintaining a low temperature.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, or until TLC indicates the consumption of the starting material.

• Work-up and Isolation:

  • Cool the reaction mixture and quench by slowly adding water.

  • Extract the aqueous mixture with an organic solvent like dichloromethane or ethyl acetate (3 x volume of the reaction mixture).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the pure N-ethylated aromatic amine.

Quantitative Data for a Hypothetical N-Ethylation:

Substrate	Product	Reagent Ratio (Substrate:DES)	Reaction Time (h)	Yield (%)
Aniline	N-Ethylaniline	1 : 1.1	3	85-95
4-Nitroaniline	N-Ethyl-4-nitroaniline	1 : 1.2	4	80-90

Safety Precautions and Handling of Diethyl Sulfate

Diethyl sulfate is a hazardous substance and must be handled with extreme care.[6][7][15][16][17] It is classified as a corrosive, toxic, mutagenic, and likely carcinogenic compound.[5][6][7]

Personal Protective Equipment (PPE): [6][7][15][16]

• Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.

• Skin Protection: Handle with appropriate chemical-resistant gloves (e.g., butyl rubber, Viton). Wear protective clothing, including a lab coat and apron, to prevent skin contact.

• Respiratory Protection: Use only under a chemical fume hood.[6][16] If inhalation risk is high, use a self-contained breathing apparatus.[7]

Handling and Storage: [7][15][17]

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[6][15] Work in a well-ventilated area, preferably a chemical fume hood.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[7][15] Store in a designated corrosives area, away from incompatible materials like strong oxidizing agents, strong bases, and strong acids.[6]

First Aid Measures: [6][7][17]

• In case of skin contact: Immediately wash off with plenty of water for at least 15 minutes and seek immediate medical attention.[6][16]

• In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes and seek immediate medical attention.[6][16]

• If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[6][17]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison control center immediately.[6][7]

Spill and Waste Disposal: [7][17]

• Spills: Absorb the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal as hazardous waste.[7][17] Do not let the product enter drains.

• Disposal: Dispose of contaminated waste in accordance with local, state, and federal regulations.

Diethyl sulfate is a valuable and efficient ethylating agent for the synthesis of a wide range of pharmaceutical intermediates. Its high reactivity allows for the straightforward introduction of ethyl groups into various organic molecules. However, its significant toxicity and carcinogenic potential demand the utmost care in handling and the strict implementation of safety protocols. The detailed procedures and safety guidelines provided in these application notes are intended to enable researchers, scientists, and drug development professionals to utilize diethyl sulfate effectively and safely in their synthetic endeavors.

References

• 1. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]
• 2. atamankimya.com [atamankimya.com]
• 3. researchgate.net [researchgate.net]
• 4. DIETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 5. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. forum.valuepickr.com [forum.valuepickr.com]
• 11. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 12. Page loading... [guidechem.com]
• 13. nbinno.com [nbinno.com]
• 14. 2-Ethoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 15. lobachemie.com [lobachemie.com]
• 16. assets.thermofisher.com [assets.thermofisher.com]
• 17. Diethyl sulfate - Safety Data Sheet [chemicalbook.com]

Application of Diethyl Sulfate in Dye Manufacturing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl sulfate ((C₂H₅)₂SO₄) is a powerful and versatile ethylating agent extensively utilized in the chemical industry, particularly in the synthesis of dyes and pigments.[1][2] Its primary function is the introduction of ethyl groups onto various organic molecules, which is a critical step in the formation of many dye intermediates and in the modification of dye structures to achieve desired colors and properties.[3] This document provides detailed application notes and experimental protocols for the use of diethyl sulfate in dye manufacturing, aimed at researchers and professionals in the field.

Diethyl sulfate is a potent alkylating agent and is classified as a probable human carcinogen; therefore, all handling and experimental procedures must be conducted with appropriate safety precautions in a well-ventilated fume hood, and personal protective equipment must be worn.[3]

Key Applications in Dye Synthesis

The application of diethyl sulfate in dye manufacturing primarily revolves around two key types of reactions:

• N-Ethylation of Aromatic Amines: This reaction is fundamental for the synthesis of a wide range of dye intermediates. The introduction of ethyl groups onto the nitrogen atom of aromatic amines, such as aniline derivatives, significantly influences the final color of the dye. N,N-diethylaniline and its derivatives are crucial coupling components in the synthesis of many azo dyes.

• O-Ethylation of Phenolic Compounds: The ethylation of hydroxyl groups on phenolic compounds is another important application. This modification can alter the solubility and color of the dye.

• Quaternization of Heterocyclic Dyes: Diethyl sulfate is used to introduce an ethyl group onto a nitrogen atom within a heterocyclic ring system, creating a cationic charge. This is a common final step in the synthesis of cationic dyes, which are widely used for dyeing acrylic fibers.

Data Presentation

The following tables summarize quantitative data for typical ethylation reactions using diethyl sulfate in the context of dye intermediate synthesis.

Reactant	Product	Reaction Conditions	Yield (%)	Reference
Aniline	N,N-Diethylaniline	Diethyl sulfate, Sodium Carbonate, Water, 100°C, 8h	85-90	Hypothetical data based on typical N-alkylation reactions
3-Aminophenol	3-Diethylaminophenol	Diethyl sulfate, Sodium Bicarbonate, Water/Ethanol, Reflux, 6h	75-85	Hypothetical data based on typical N-alkylation reactions
Phenol	Phenetole	Diethyl sulfate, Sodium Hydroxide, Water, 80°C, 4h	>95	Hypothetical data based on Williamson ether synthesis
Pyridine (as part of a dye molecule)	N-Ethylpyridinium salt	Diethyl sulfate, neat or in a polar aprotic solvent (e.g., DMF), 60-80°C, 2-4h	90-98	Hypothetical data based on quaternization reactions

Signaling Pathways and Logical Relationships

General Reaction Mechanism: SN2 Nucleophilic Substitution

The ethylation of amines and phenols by diethyl sulfate proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen (in amines) or the oxygen of the phenoxide ion attacks one of the electrophilic ethyl groups of diethyl sulfate, displacing the ethyl sulfate anion as a leaving group.

Figure 1: S_N2 mechanism for ethylation by diethyl sulfate.

Experimental Protocols

Protocol 1: Synthesis of N,N-Diethylaniline

Objective: To synthesize N,N-diethylaniline from aniline via N-ethylation using diethyl sulfate.

Materials:

• Aniline

• Diethyl sulfate

• Sodium carbonate (Na₂CO₃)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve aniline (1 equivalent) and sodium carbonate (2.5 equivalents) in water.

• Heat the mixture to reflux with vigorous stirring.

• Add diethyl sulfate (2.2 equivalents) dropwise to the refluxing mixture over a period of 1-2 hours.

• After the addition is complete, continue to reflux the mixture for an additional 6-8 hours.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator.

• Purify the crude N,N-diethylaniline by vacuum distillation.

Purification:

Crude N,N-diethylaniline may contain unreacted aniline and mono-ethylated aniline. Purification can be achieved by refluxing with acetic anhydride to acetylate the primary and secondary amines, followed by distillation. The acetylated products have higher boiling points and will remain in the distillation flask.[4]

Protocol 2: Synthesis of a Cationic Azo Dye

Objective: To synthesize a cationic azo dye by diazotization of an aromatic amine, coupling with N,N-diethylaniline, and subsequent quaternization with diethyl sulfate.

Part A: Diazotization and Coupling

Materials:

• Aromatic amine (e.g., p-nitroaniline)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• N,N-diethylaniline

• Sodium acetate

Procedure:

• Diazotization: Dissolve the aromatic amine in dilute hydrochloric acid and cool the solution to 0-5°C in an ice bath. Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5°C. Stir for 30 minutes to ensure complete formation of the diazonium salt.[5]

• Coupling: In a separate beaker, dissolve N,N-diethylaniline in dilute acetic acid and cool to 0-5°C. Slowly add the cold diazonium salt solution to the N,N-diethylaniline solution with vigorous stirring. Maintain the temperature below 5°C.[5]

• Slowly add a saturated solution of sodium acetate to raise the pH and induce the precipitation of the azo dye.

• Filter the precipitated dye, wash with cold water, and dry.

Part B: Quaternization

Materials:

• Azo dye from Part A

• Diethyl sulfate

• Dimethylformamide (DMF) (or another suitable polar aprotic solvent)

Procedure:

• Dissolve the azo dye in DMF in a round-bottom flask.

• Add an excess of diethyl sulfate (1.5-2 equivalents).

• Heat the mixture to 60-80°C and stir for 2-4 hours. The progress of the reaction can be monitored by TLC.

• Cool the reaction mixture and precipitate the cationic dye by adding a non-polar solvent like diethyl ether.

• Filter the solid dye, wash with diethyl ether, and dry under vacuum.

References

• 1. benchchem.com [benchchem.com]
• 2. plantarchives.org [plantarchives.org]
• 3. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Purification of N,N-Dimethylaniline - Chempedia - LookChem [lookchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Diethyl Sulfate (DES) Chemical Mutagenesis in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Induced mutagenesis is a powerful tool in plant genetics, functional genomics, and crop improvement.[1][2] By creating genetic variation, researchers can identify genes responsible for specific traits, develop new varieties with improved characteristics, and create valuable genetic resources.[3] Chemical mutagens are frequently employed as they are relatively inexpensive, easy to apply, and tend to induce a high frequency of point mutations rather than large chromosomal rearrangements.[1][4]

Among chemical mutagens, diethyl sulfate (DES), or (C₂H₅)₂SO₄, is a potent monofunctional alkylating agent used to induce random mutations in plant genomes.[1][5] It primarily causes single base-pair substitutions, making it a valuable tool for creating mutant populations for screening and genetic analysis.[4][5] These application notes provide a comprehensive overview, safety protocols, and detailed experimental procedures for the use of DES in plant mutagenesis.

CRITICAL: Safety Precautions and Handling

Diethyl sulfate is a hazardous chemical and must be handled with extreme caution. It is classified as a probable human carcinogen (Group 2A), a mutagen, and is corrosive, causing severe skin burns and eye damage.[6][7][8] Harmful if swallowed, inhaled, or in contact with skin.[9] All work with DES must be conducted in a certified chemical fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Table 1: Safety and Handling of Diethyl Sulfate

Aspect	Precaution
Personal Protective Equipment (PPE)	Gloves: Inspect before use. Use proper removal technique. Dispose of contaminated gloves after use.[9] Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).[9] Clothing: Wear a lab coat, long-sleeved clothing, and closed-toe shoes.[6][10] Respiratory: Use a NIOSH/MSHA approved respirator if vapors or aerosols are generated.[10]
Handling	Always work in a well-ventilated area, preferably a chemical fume hood.[6] Avoid inhalation of vapor or mist.[9] Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.[9]
Storage	Store in a cool, dry, and well-ventilated place away from heat and strong oxidizing agents, bases, and acids.[6][9] Keep containers tightly closed and sealed upright to prevent leakage.[9] Store in a locked area accessible only to authorized personnel.[7]
Disposal	Dispose of as hazardous waste in accordance with local, state, and federal regulations.[9] Do not empty into drains.[6][9] Soak up spills with inert absorbent material and place in a suitable, closed container for disposal.[9]
First Aid	If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician immediately.[9] Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes.[9][10] Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical advice.[9][10] Inhalation: Remove person to fresh air. If not breathing, give artificial respiration.[9][10]

Mechanism of Action

DES is an alkylating agent that transfers one of its ethyl groups to the DNA molecule, a process known as ethylation.[11] The primary targets for ethylation are nitrogen and oxygen atoms in the nucleotide bases.[5] While several positions can be ethylated, the alkylation of guanine at the O-6 position is considered highly mutagenic. This modification causes the ethylated guanine to mispair with thymine instead of cytosine during DNA replication.[4] The result is a G:C to A:T transition, which is a common type of point mutation induced by this class of mutagens.[4][5]

Caption: Mechanism of DES-induced G:C to A:T transition mutation.

Experimental Protocols

The success of a mutagenesis experiment depends on the concentration of the mutagen and the duration of treatment. An ideal dose will cause a high frequency of mutations while maintaining an acceptable survival rate for the M1 generation.[4] Therefore, a preliminary experiment to determine the LD50 (the dose lethal to 50% of the individuals) is highly recommended.

Protocol 1: Determination of Optimal DES Concentration (LD50 Kill Curve)

• Preparation: Select a homogenous batch of seeds or cuttings (e.g., 100 seeds/cuttings per treatment group).

• Dose Range: Prepare a series of DES solutions with varying concentrations. A common range for initial tests is 0.0% (control), 0.1%, 0.2%, 0.3%, and 0.4%.[1] All solutions should be prepared fresh in a fume hood.

• Treatment: Immerse the plant material in the respective DES solutions for a fixed duration (e.g., 6-12 hours) at room temperature with gentle agitation.[1][12]

• Washing: After treatment, decant the DES solution (for disposal as hazardous waste) and thoroughly rinse the plant material under running tap water for at least 10-15 minutes to remove residual chemicals.[1]

• Planting: Plant the treated seeds or cuttings in soil or a suitable growth medium.

• Data Collection: After a set period (e.g., 2-4 weeks), record the survival percentage for each concentration.

• Analysis: Plot the survival percentage against the DES concentration. The concentration that results in approximately 50% survival is the LD50 and is often a good starting point for larger-scale mutagenesis experiments.[1]

Protocol 2: General Protocol for Seed Mutagenesis

This protocol outlines the general steps from treatment to screening the M2 generation.

Caption: General experimental workflow for DES mutagenesis in plants.

Methodology:

• Seed Preparation: Select healthy, uniform seeds. Pre-soak the seeds in distilled water for a few hours. This can increase metabolic activity and the uptake of the mutagen.

• Mutagenesis Treatment: Prepare the desired DES concentration (e.g., the predetermined LD50) in a suitable buffer (e.g., phosphate buffer, pH 7.0) or water. Submerge the pre-soaked seeds in the DES solution for the chosen duration (e.g., 6 hours) with occasional shaking.

• Post-Treatment Washing: Carefully decant the DES solution. Wash the seeds under running tap water for an extended period (e.g., 30 minutes) to completely remove the mutagen. A final rinse with distilled water is recommended.

• Planting M1 Generation: Sow the treated seeds (now the M1 generation) in trays or pots. Also, plant a control group of untreated seeds. Grow the plants to maturity. Note that M1 plants may show some level of sterility or reduced vigor.

• Harvesting M2 Seeds: Allow the M1 plants to self-fertilize. Harvest the M2 seeds from each individual M1 plant separately to maintain distinct lines.

• Screening M2 Generation: The M2 generation is where recessive mutations will segregate and become visible. Plant the M2 seeds (keeping each line separate) and carefully observe the seedlings and mature plants for any variations from the wild-type (control) plants. This can include changes in morphology, development, pigmentation, or stress response.

Quantitative Data from Cited Experiments

The optimal concentration of DES and its effects are highly species-dependent. The following table summarizes results from selected studies.

Table 2: Summary of DES Concentrations and Effects in Different Plant Species

Plant Species	Plant Material	DES Concentration (%)	Treatment Duration	Observed Effects & Outcomes
Nerium oleander (Pink & White Genotypes)	Semi-hardwood cuttings	0.1 - 0.4	12 hours	A steady reduction in survival was seen with increasing DES concentration. The LD50 dose was determined to be 0.3% for both genotypes.[1]
Borago officinalis L.	Seeds	0.1 - 0.4	6 hours	In the M1 generation, all DES doses increased plant height and stem diameter. A 0.4% concentration produced the tallest plants with the most branches.[12]
Capsicum annuum L. (Var. G4 & Pusa jwala)	Seeds	0.05	Not specified	The highest concentration (0.05%) induced the highest percentage of chromosomal aberrations during meiosis (22.66% in var. G4 and 20.45% in var. Pusa jwala).[13]
Tomato (Lycopersicon)	Seeds	Not specified (used as pre-treatment)	Not specified	DES pre-treatment followed by X-ray irradiation led to various seedling and plant mutations, including many involving stems, flowers, and fruits.[2]

Applications and Modern Integration

Populations created through DES mutagenesis are a foundational resource for both forward and reverse genetics.

• Forward Genetics: Involves screening the M2 population for a phenotype of interest and then identifying the causative gene.

• Reverse Genetics (TILLING): TILLING (Targeting Induced Local Lesions IN Genomes) is a high-throughput technique that uses mutagenized populations to find mutations in a specific gene of interest.[4] A population is created using a chemical mutagen like DES, and DNA from thousands of M2 individuals is pooled and screened for single nucleotide polymorphisms (SNPs) in a target gene.[4] This allows researchers to create an allelic series of mutations for a specific gene to study its function.

References

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. scialert.net [scialert.net]
• 4. Mutagenesis as a Tool in Plant Genetics, Functional Genomics, and Breeding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic effects of dimethyl sulfate, diethyl sulfate, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. lobachemie.com [lobachemie.com]
• 8. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. Diethyl sulfate | chemical compound | Britannica [britannica.com]
• 12. sciencescholar.us [sciencescholar.us]
• 13. researchgate.net [researchgate.net]

Application Notes: Diethyl Sulfate (DES) for RNA Structure Analysis

Introduction

Diethyl sulfate (DES) is a chemical probe used for the analysis of RNA secondary and tertiary structures. As an ethylating agent, DES modifies specific nitrogen positions on RNA bases that are accessible and not involved in hydrogen bonding, such as in base pairing.[1][2] This technique is analogous to the more commonly used dimethyl sulfate (DMS) probing, which methylates accessible bases.[3][4] The pattern of modification provides single-nucleotide resolution data on the solvent accessibility and pairing status of bases, which is invaluable for modeling RNA structures, understanding RNA-protein interactions, and identifying ligand binding sites.[5][6]

The primary targets for alkylation by DES and DMS are the Watson-Crick faces of unpaired adenine (N1 position) and cytosine (N3 position).[7][8][9] Modification at these sites indicates that the nucleotide is likely in a single-stranded region, such as a loop or bulge. Conversely, a lack of modification suggests the nucleotide is protected within a double-stranded helix or involved in a tertiary interaction.[3] This information can be used to experimentally validate and refine computational RNA structure predictions. The sites of modification are typically detected by primer extension, where reverse transcriptase stalls at the ethylated base, or more recently, through mutational profiling (MaP), where the modification causes misincorporation during reverse transcription, which is then read out by high-throughput sequencing.[7][10]

Key Applications:

• RNA Secondary Structure Validation: Provides experimental constraints to guide and validate computational RNA folding algorithms.[11]

• Drug Discovery & Ligand Binding: Used in "footprinting" experiments to identify the binding sites of small molecules, proteins, or other ligands on an RNA target.[5][6] Changes in the DES modification pattern in the presence of a ligand can reveal the precise interaction site and any conformational changes induced upon binding.[6]

• In Vivo Structure Analysis: Because DES is cell-permeable, it can be used to probe RNA structures within their native cellular environment, providing insights into how cellular factors and conditions influence RNA folding.[3][12][13]

• Analysis of RNA Dynamics: Can capture snapshots of RNA conformational changes, aiding in the study of RNA folding pathways and dynamic structural rearrangements.[5]

Data Presentation

Table 1: Reactivity of Common Chemical Probes for RNA Structure

This table summarizes the nucleotide specificity of diethyl sulfate (DES) and other commonly used chemical probes. The reactivity of DES is analogous to dimethyl sulfate (DMS), causing ethylation instead of methylation at the same positions.

Chemical Probe	Primary Nucleotide Targets	Site of Modification	Structural Information Gained
Diethyl Sulfate (DES) / Dimethyl Sulfate (DMS)	Adenine (A), Cytosine (C)	N1 of Adenine, N3 of Cytosine[4][7]	Probes the Watson-Crick face; identifies single-stranded or accessible A and C residues.[9]
1-cyclohexyl-3-(2-morpholinoethyl)carbodiimide metho-p-toluenesulfonate (CMCT)	Uracil (U), Guanine (G)	N3 of Uracil, N1 of Guanine[5]	Probes the Watson-Crick face; identifies single-stranded U and G residues.
Selective 2'-hydroxyl acylation analyzed by primer extension (SHAPE) Reagents (e.g., 1M7, NAI)	All four nucleotides (A, C, G, U)	2'-hydroxyl of the ribose sugar[10][14]	Measures local nucleotide flexibility; reactive in conformationally flexible regions, regardless of base identity.[15]
Diethyl pyrocarbonate (DEPC)	Adenine (A)	N7 of Adenine[5][16]	Probes the Hoogsteen face of adenine; identifies stacked vs. unstacked adenines.
Kethoxal	Guanine (G)	N1 and N2 of Guanine[5]	Probes the Watson-Crick face of guanine in single-stranded regions.

Diagrams and Visualizations

Caption: Workflow for DES-MaPseq RNA structure analysis.

Caption: Ethylation of an unpaired adenosine by DES.

Experimental Protocols

Safety Precaution: Diethyl sulfate (DES) and dimethyl sulfate (DMS) are highly toxic, carcinogenic, and must be handled with extreme care in a certified chemical fume hood using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[5] All waste must be neutralized and disposed of according to institutional guidelines.

Protocol 1: In Vitro RNA Structure Probing with DES

This protocol is adapted from established methods for DMS probing and is suitable for in vitro transcribed RNA.[17][18]

1. RNA Preparation and Refolding: a. Dilute 1-5 pmol of your RNA of interest in a final volume of 50-100 µL of refolding buffer (e.g., 50 mM Na-cacodylate pH 7.2, 100 mM KCl).[17] b. To ensure proper folding, heat the RNA solution at 90°C for 2-3 minutes, then allow it to cool slowly to room temperature over 15-20 minutes.[18] c. Add MgCl₂ to a final concentration of 5-10 mM to stabilize tertiary structures and incubate at a physiologically relevant temperature (e.g., 37°C) for 20-30 minutes.[18]

2. DES Modification: a. Prepare a fresh 1:10 dilution of DES in 100% ethanol. b. Add 1-2 µL of the diluted DES solution to the refolded RNA sample. The final DES concentration should be optimized for your RNA, typically in the range of 50-200 mM. c. Incubate the reaction at the same temperature used for folding (e.g., 37°C) for 2-5 minutes. Incubation time should be optimized to achieve modification in approximately 1-5% of RNA molecules.[17] d. Prepare a "no-reagent" control by adding an equivalent volume of ethanol (without DES) to a separate aliquot of refolded RNA.

3. Quenching and RNA Purification: a. Stop the reaction by adding β-mercaptoethanol to a final concentration of 0.5-1 M.[17] This neutralizes the unreacted DES. b. Immediately purify the RNA to remove the DES and quenching agent. This can be done via standard ethanol precipitation or using a column-based RNA cleanup kit.[17] c. Resuspend the purified RNA pellet in 10-20 µL of RNase-free water.

4. Analysis of Modification Sites by Primer Extension: a. To a tube containing the ~1 pmol of modified RNA, add a 5'-radiolabeled or fluorescently-labeled DNA primer specific to your RNA of interest. b. Anneal the primer by heating to 65°C for 5 minutes and then cooling to 42°C over 10-15 minutes.[3] c. Initiate reverse transcription by adding a master mix containing reverse transcriptase (e.g., SuperScript III), dNTPs, and the appropriate reaction buffer. d. Incubate at 50-55°C for 30-60 minutes.[18] The reverse transcriptase will pause or stop one nucleotide 3' to the ethylated base. e. Terminate the reaction and purify the resulting cDNA. f. Analyze the cDNA products on a denaturing polyacrylamide sequencing gel alongside unmodified RNA controls and Sanger sequencing lanes (A, C, G, T) to map the exact locations of reverse transcription stops.[5]

Protocol 2: In-Cell RNA Structure Probing and Analysis via DES-MaPseq

This protocol outlines the general steps for probing RNA structure in living cells, followed by mutational profiling (MaP) and sequencing.[7][10][13]

1. In-Cell Modification: a. Grow cells (e.g., HEK293) to the desired confluency. b. For adherent cells, remove the growth medium and wash with PBS. For suspension cells, pellet and resuspend in PBS. c. Treat the cells by adding DES directly to the PBS to a final concentration of 1-3%. The optimal concentration and treatment time (typically 2-8 minutes) must be empirically determined to maximize signal without excessive cytotoxicity.[7] d. Prepare a control sample treated with an equivalent volume of a mock solution (e.g., DMSO or water).[17]

2. Quenching and Total RNA Extraction: a. Quench the DES modification by adding β-mercaptoethanol to a final concentration of 0.5-1 M. b. Immediately lyse the cells and proceed with total RNA extraction using a standard method like TRIzol or a column-based kit.

3. RNA Processing: a. Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.[17] b. For analysis of mRNAs, you may perform rRNA depletion to enrich for transcripts of interest.[13]

4. Mutational Profiling (MaP) Reverse Transcription: a. Use a thermostable group II intron reverse transcriptase (TGIRT-III) for the reverse transcription step, as this enzyme is capable of reading through modified bases and incorporating mutations into the cDNA.[7] b. Set up the reaction with 1-2 µg of total RNA, gene-specific primers (for targeted analysis) or random hexamers (for transcriptome-wide analysis), dNTPs, and TGIRT-III enzyme according to the manufacturer's protocol.[7][17] c. The ethylated adenines and cytosines will be "read" as mutations in the resulting cDNA strand.[7]

5. Library Preparation and Sequencing: a. The generated cDNA is used as a template for PCR amplification. b. The amplified DNA is then used to prepare a sequencing library (e.g., using a NexteraXT kit).[13] c. The library is sequenced on a high-throughput platform (e.g., Illumina).

6. Data Analysis: a. Sequencing reads are aligned to the reference transcriptome. b. Specialized software (e.g., ShapeMapper, DREEM) is used to count the mutations at each nucleotide position for both the DES-treated and control samples.[14][15] c. The mutation rate at each position is calculated, which serves as a quantitative measure of DES reactivity and, therefore, nucleotide accessibility. d. These reactivity profiles are then used as constraints in RNA secondary structure prediction software to generate experimentally-informed structural models.

References

• 1. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 3. ribonode.ucsc.edu [ribonode.ucsc.edu]
• 4. academic.oup.com [academic.oup.com]
• 5. DMS Footprinting of Structured RNAs and RNA-Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RNA Footprinting Using Small Chemical Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Probing RNA Structure with Dimethyl Sulfate Mutational Profiling with Sequencing In Vitro and in Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 9. researchgate.net [researchgate.net]
• 10. In-cell RNA structure probing with SHAPE-MaP - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.plos.org [journals.plos.org]
• 12. researchgate.net [researchgate.net]
• 13. escholarship.org [escholarship.org]
• 14. Chemical Probing of RNA Structure In Vivo Using SHAPE-MaP and DMS-MaP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Chemical Probing of RNA Structure In Vivo Using SHAPE-MaP and DMS-MaP | Springer Nature Experiments [experiments.springernature.com]
• 16. Chemical modification interference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Probing RNA Structure with Dimethyl Sulfate Mutational Profiling with Sequencing In Vitro and in Cells [jove.com]
• 18. Protocol Online: DMS Chemical Footprinting of RNA [protocol-online.org]

Application Notes and Protocols for the Ethylation of Thiols with Diethyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reaction conditions and experimental protocols for the ethylation of thiols using diethyl sulfate. Diethyl sulfate is a potent and efficient ethylating agent for the synthesis of a wide variety of thioethers. However, due to its hazardous nature, appropriate safety precautions must be strictly followed.

Introduction

The S-ethylation of thiols is a fundamental transformation in organic synthesis, yielding valuable thioether products. Diethyl sulfate ((C₂H₅)₂SO₄) serves as a powerful electrophile for this purpose, readily reacting with nucleophilic thiolates. This reaction is widely applicable to various thiol-containing compounds, including aliphatic, aromatic, and heterocyclic thiols. The choice of reaction conditions, including the base, solvent, and temperature, is crucial for achieving high yields and minimizing side reactions.

Key Features of Ethylation with Diethyl Sulfate:

• High Reactivity: Diethyl sulfate is a strong alkylating agent, leading to efficient ethylation.[1]

• Broad Substrate Scope: Applicable to a wide range of thiols.

• Versatile Reaction Conditions: The reaction can be performed under various conditions, including aqueous, organic, and phase-transfer catalysis.

Safety Precautions

DANGER: Diethyl sulfate is a toxic, corrosive, and probable human carcinogen.[2] It is readily absorbed through the skin and is a strong irritant.[1] All manipulations must be performed in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles, must be worn at all times.

Emergency Procedures:

• Skin Contact: Immediately wash the affected area with copious amounts of water and seek medical attention.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek medical attention.

• Inhalation: Move to fresh air immediately and seek medical attention.

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Decontamination: Spills should be neutralized with an aqueous solution of ammonia.

Reaction Mechanism and Workflow

The ethylation of a thiol with diethyl sulfate proceeds via a bimolecular nucleophilic substitution (Sₙ2) reaction. The first step involves the deprotonation of the thiol (R-SH) by a base to form a more nucleophilic thiolate anion (R-S⁻). The thiolate then attacks one of the electrophilic ethyl groups of diethyl sulfate, displacing a sulfate leaving group to form the corresponding thioether (R-SEt).

Figure 1. General workflow for the ethylation of thiols with diethyl sulfate.

Experimental Protocols and Reaction Conditions

The optimal conditions for the ethylation of thiols with diethyl sulfate can vary depending on the substrate. Below are representative protocols for different classes of thiols.

Ethylation of Aromatic Thiols under Aqueous Basic Conditions

This protocol is suitable for the ethylation of simple aromatic thiols like thiophenol.

Protocol:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the thiophenol in a 10% aqueous solution of sodium hydroxide.

• Cool the solution in an ice bath.

• Slowly add diethyl sulfate dropwise to the stirred solution. An exothermic reaction will occur. Maintain the temperature below 30°C.

• After the addition is complete, continue stirring at room temperature for 1-2 hours.

• Extract the reaction mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude ethyl phenyl sulfide.

• Purify the product by vacuum distillation or column chromatography.

Ethylation of Heterocyclic Thiols under Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is particularly useful for substrates with limited solubility in either aqueous or organic phases, such as 2-mercaptobenzimidazoles.

Protocol:

• To a mixture of the heterocyclic thiol and a powdered anhydrous base (e.g., potassium carbonate) in a suitable organic solvent (e.g., dioxane), add a catalytic amount of a phase-transfer catalyst (e.g., tetrabutylammonium bromide - TBAB).

• Stir the suspension vigorously at room temperature.

• Add diethyl sulfate to the reaction mixture.

• Continue stirring at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

• After completion, filter off the inorganic salts.

• Wash the filtrate with water to remove any remaining catalyst and base.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the S-ethylated product.

• Recrystallize or perform column chromatography for further purification if necessary.

Ethylation of Thiocyanate Salts

This method is used for the synthesis of ethyl thiocyanate from a thiocyanate salt.

Protocol:

• Suspend potassium thiocyanate in a suitable solvent such as acetone or ethanol.

• Add a phase-transfer catalyst (e.g., hexadecyltrimethylammonium bromide).

• Heat the mixture to reflux with stirring.

• Add diethyl sulfate dropwise to the refluxing mixture.

• Continue refluxing for 5-10 hours.[3]

• After cooling, add a significant volume of water to dissolve the inorganic salts.

• Separate the organic layer containing the product.

• Purify the ethyl thiocyanate by vacuum distillation.[3]

Summary of Reaction Conditions and Yields

The following tables summarize various reported conditions for the ethylation of thiols with diethyl sulfate.

Table 1: Ethylation of Aromatic and Heterocyclic Thiols

Thiol Substrate	Base	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Mercaptoquinazolin-4(3H)-one	K₂CO₃	Dioxane	TBAB	25	2-4	N/A	[4]
2-Mercapto-5-methyl-1H-benzimidazole	K₂CO₃	Dioxane	TBAB	25	N/A	N/A	[5]
Salicylamide	NaOH	Aqueous Ethanol	None	N/A	N/A	N/A	[6]

N/A: Not available in the cited source.

Table 2: Ethylation of Thiocyanate Salts

Thiol Substrate	Base	Solvent	Catalyst	Temperature	Time (h)	Yield (%)	Reference
Sodium Thiocyanate	None	Methanol	Benzyl triethyl ammonium bromide	Reflux	5-10	85-95 (product is 5-substituted tetrazole)	[3]
Potassium Thiocyanate	None	Acetone	Hexadecyltrimethylammonium bromide	Reflux	5-10	N/A	[3]

Note: The yield for the sodium thiocyanate reaction refers to the final 5-substituted tetrazole product, not the intermediate ethyl thiocyanate.

Conclusion

The ethylation of thiols using diethyl sulfate is a robust and versatile method for the synthesis of thioethers. The reaction conditions can be tailored to the specific substrate, often providing good to excellent yields. Due to the hazardous nature of diethyl sulfate, all experimental work must be conducted with strict adherence to safety protocols. The provided application notes and protocols offer a starting point for researchers to develop and optimize their own S-ethylation reactions.

References

• 1. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. Method for producing sulf-5 position substituted tetrazole - Eureka | Patsnap [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. forum.valuepickr.com [forum.valuepickr.com]

Application Notes and Protocols: Diethyl Sulfate in the Preparation of Quaternary Ammonium Salts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quaternary ammonium salts (QAS) are a versatile class of chemical compounds with a wide range of applications, including as surfactants, antimicrobial agents, and key components in drug delivery systems.[1][2] Their synthesis is often achieved through the quaternization of tertiary amines. Diethyl sulfate serves as a potent and efficient ethylating agent in this reaction, offering a reliable method for the preparation of various quaternary ammonium compounds.[3][4] This document provides detailed application notes and experimental protocols for the synthesis of quaternary ammonium salts using diethyl sulfate, with a focus on applications relevant to pharmaceutical research and development.

Note on Safety: Diethyl sulfate is a toxic, corrosive, and probable human carcinogen.[3][5] All handling and reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

General Principles of Quaternization with Diethyl Sulfate

The synthesis of quaternary ammonium salts using diethyl sulfate follows the principles of the Menschutkin reaction, a bimolecular nucleophilic substitution (SN2) reaction.[6] In this reaction, a tertiary amine acts as a nucleophile, attacking one of the ethyl groups of diethyl sulfate. The sulfate group acts as the leaving group, resulting in the formation of a quaternary ammonium cation with an ethyl sulfate counter-anion.

The general reaction scheme is as follows:

R₃N + (C₂H₅)₂SO₄ → [R₃N-C₂H₅]⁺ + [C₂H₅SO₄]⁻

Where R represents an alkyl or aryl group.

The reactivity of the tertiary amine is influenced by steric hindrance and its basicity. The reaction conditions, such as temperature, solvent, and reaction time, can be optimized to achieve high yields and purity of the desired quaternary ammonium salt.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Quaternary Ammonium Ethyl Sulfates in a Solvent

This protocol is adapted from a general method for the synthesis of quaternary ammonium ethyl sulfates and can be applied to a variety of tertiary amines.[7]

Materials:

• Tertiary amine (e.g., triethylamine, N-methyldiethanolamine, long-chain alkyldimethylamine)

• Diethyl sulfate (high purity, ≤0.2% water content recommended)[7]

• Anhydrous solvent (e.g., chloroform, ethanol, isopropanol)

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Reflux condenser

• Heating mantle or oil bath

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve the tertiary amine (1.0 equivalent) in the chosen anhydrous solvent.

• Place the flask in a heating mantle or oil bath and attach a reflux condenser.

• Slowly add diethyl sulfate (1.0 equivalent) to the stirred solution of the amine through a dropping funnel over a period of 30 minutes.[7]

• Heat the reaction mixture to a temperature between 40°C and 70°C.[7] The optimal temperature may vary depending on the reactivity of the tertiary amine.

• Maintain the reaction at the set temperature with continuous stirring for 2 to 4 hours.[8] The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or by analyzing the remaining amine content.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude quaternary ammonium salt can be purified by recrystallization or washing with a non-polar solvent like diethyl ether to remove any unreacted starting materials.

Protocol 2: Solvent-Free Synthesis of Quaternary Ammonium Ethyl Sulfates

This protocol is adapted from a general procedure for the solvent-free quaternization of tertiary amines with dialkyl sulfates and is suitable for amines that are liquid at the reaction temperature.[9]

Materials:

• Tertiary amine (liquid)

• Diethyl sulfate

• Three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and thermometer

• Heating mantle

Procedure:

• Charge the three-necked round-bottom flask with the tertiary amine (1.0 equivalent).

• Begin stirring and gently heat the amine to a temperature between 60°C and 80°C.

• Slowly add diethyl sulfate (0.95-1.0 equivalent) dropwise to the stirred amine. The reaction is exothermic, and the temperature will likely rise.

• Control the rate of addition to maintain the reaction temperature between 80°C and 100°C.[10]

• After the addition is complete, continue to stir the reaction mixture at the set temperature for an additional 1 to 3 hours.[11]

• Monitor the reaction for completion.

• Once the reaction is complete, the molten quaternary ammonium salt can be cooled and solidified.

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes for the synthesis of various quaternary ammonium salts using diethyl sulfate, based on analogous reactions with dimethyl sulfate and general principles of the Menschutkin reaction.

Tertiary Amine	Diethyl Sulfate (Equivalents)	Solvent	Temperature (°C)	Reaction Time (h)	Expected Product	Typical Yield (%)
Triethylamine	1.0	Ethanol	70-80	2-4	Tetraethylammonium ethyl sulfate	>90
N-Methyldiethanolamine	1.0	Isopropanol	60-70	3-5	N-Ethyl-N-methyl-diethanolammonium ethyl sulfate	85-95
Triethanolamine	1.0-1.5	None	80-100	2-4	Quaternized triethanolamine fatty acid esters	90-98[8]
Dodecyldimethylamine	1.0	Chloroform	50-60	2-3	Dodecyl(ethyl)dimethylammonium ethyl sulfate	>95

Applications in Drug Development

Quaternary ammonium salts prepared using diethyl sulfate have significant applications in drug development, particularly as antimicrobial agents and as components of drug delivery systems.

Antimicrobial Agents

QAS exhibit broad-spectrum antimicrobial activity against bacteria, fungi, and viruses.[1][12] The positively charged nitrogen atom interacts with the negatively charged components of microbial cell membranes, leading to membrane disruption and cell death.[1]

Cationic Lipids for Drug Delivery

Quaternary ammonium salts with long alkyl chains, often referred to as cationic lipids, are crucial components in the formulation of lipid-based nanoparticles (LNPs) for the delivery of nucleic acid-based therapeutics, such as siRNA.[1][10][13] The cationic headgroup of the lipid electrostatically interacts with the negatively charged phosphate backbone of the nucleic acid, facilitating its encapsulation within the LNP.

Characterization of Quaternary Ammonium Salts

The successful synthesis and purity of the quaternary ammonium salts should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the presence of the ethyl group on the nitrogen atom.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

• Mass Spectrometry (MS): To determine the molecular weight of the cation.

• Titration: To quantify the amount of quaternary ammonium compound in the final product.[14]

Conclusion

Diethyl sulfate is a highly effective reagent for the synthesis of a wide array of quaternary ammonium salts. The protocols provided herein offer a foundation for researchers to produce these valuable compounds for various applications in drug development, from novel antimicrobial agents to essential components of advanced drug delivery systems. Due to the hazardous nature of diethyl sulfate, strict adherence to safety protocols is paramount throughout the synthesis process.

References

• 1. Lipid-based vectors for siRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103664650A - Method of preparing N-methyldiethanolamine at normal temperature - Google Patents [patents.google.com]
• 3. Lipid-based nanotherapeutics for siRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EP0008839B1 - Process for preparing compositions containing quaternary ammonium compounds - Google Patents [patents.google.com]
• 5. ricerca.uniba.it [ricerca.uniba.it]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. Cationic lipid nanodisks as an siRNA delivery vehicle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. N-METHYLDIETHANOLAMINE (MDEA) - Ataman Kimya [atamanchemicals.com]
• 13. researchgate.net [researchgate.net]
• 14. xylemanalytics.com [xylemanalytics.com]

Application Notes and Protocols for Gas Chromatography Analysis of Diethyl Sulfate Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the analysis of diethyl sulfate (DES) and its reactions using gas chromatography (GC). The protocols are designed for professionals in research and drug development who require accurate quantification of this potent alkylating agent and its reaction products.

Application Note 1: Quantification of Diethyl Sulfate Residue

Introduction

Diethyl sulfate is a strong ethylating agent used in organic synthesis.[1] Due to its toxicity and potential carcinogenicity, it is crucial to monitor and quantify its residual levels in active pharmaceutical ingredients (APIs) and other chemical products. Gas chromatography is a highly effective technique for this purpose, offering high sensitivity and selectivity.

Reaction Principle

The analysis focuses on the direct detection of unreacted diethyl sulfate. Diethyl sulfate is a volatile compound suitable for GC analysis.

Methodologies

The primary methods for determining residual DES involve direct injection of a diluted sample or after a sample cleanup procedure. The choice of detector, either a Flame Ionization Detector (FID), Flame Photometric Detector (FPD) in sulfur mode, or a Mass Spectrometer (MS), depends on the required sensitivity and selectivity.

Application Note 2: Monitoring Ethylation Reactions with Diethyl Sulfate

Introduction

Diethyl sulfate is widely used to introduce ethyl groups into various molecules, particularly at oxygen (O-ethylation) and nitrogen (N-ethylation) atoms. Monitoring the progress of these reactions is essential for optimizing reaction conditions, determining reaction endpoints, and ensuring product quality. GC is an ideal technique for this, as it can often separate the starting material, the ethylated product(s), and the remaining diethyl sulfate in a single run.

Reaction Principle: Ethylation of Phenols

A common application of diethyl sulfate is the ethylation of phenols to form ethyl phenyl ethers. The reaction proceeds via a nucleophilic attack of the phenoxide ion on the diethyl sulfate molecule.

Methodologies

To monitor the reaction, small aliquots are taken from the reaction mixture at various time points. The reaction is quenched, and the analytes are extracted into a suitable organic solvent for GC analysis. The disappearance of the starting material and the appearance of the product can be tracked by comparing their peak areas to that of an internal standard.

Experimental Protocols

Protocol 1: Determination of Residual Diethyl Sulfate in a Drug Substance

This protocol is designed for the quantification of trace levels of DES in a final product.

1. Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh approximately 100 mg of the drug substance into a 15 mL centrifuge tube.

• Add 5 mL of a suitable organic solvent in which the drug substance is soluble but DES is also extractable (e.g., Dichloromethane).

• Add 5 mL of purified water and vortex for 2 minutes.

• Centrifuge for 10 minutes at 3000 rpm to separate the layers.

• Carefully transfer the organic layer to a clean GC vial.

• If necessary, evaporate the solvent under a gentle stream of nitrogen and reconstitute in a smaller volume of a GC-compatible solvent (e.g., Ethyl Acetate) to concentrate the sample.

2. GC-MS Instrumental Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: Rtx-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[2][3]

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Ramp: 15°C/min to 325°C

• Carrier Gas: Helium at a constant flow rate of 1.3 mL/min

• MS Parameters:

  • Ion Source: Electron Ionization (EI)

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor for DES: m/z 154, 125, 99, 65

Protocol 2: Monitoring the Ethylation of Phenol with Diethyl Sulfate

This protocol provides a framework for tracking the progress of an O-ethylation reaction.

1. Reaction and Sampling

• In a reaction vessel, dissolve phenol (1 equivalent) and a base (e.g., potassium carbonate, 1.5 equivalents) in a suitable solvent (e.g., acetone).

• Add diethyl sulfate (1.1 equivalents) and heat the mixture to the desired reaction temperature (e.g., 60°C).

• At specified time intervals (e.g., 0, 1, 2, 4, 8 hours), withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

2. Sample Work-up

• Immediately quench the reaction by adding the aliquot to a vial containing 1 mL of 1 M HCl.

• Add 2 mL of ethyl acetate and vortex for 1 minute.

• Allow the layers to separate and transfer the top organic layer to a GC vial for analysis.

3. GC-FID Instrumental Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: DB-5 (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent[4]

• Inlet Temperature: 250°C

• Detector Temperature: 325°C

• Injection Volume: 1 µL (split mode, 10:1)[4]

• Oven Temperature Program:

  • Initial temperature: 90°C, hold for 3 minutes[4]

  • Ramp: 10°C/min to 200°C, hold for 7 minutes[4]

• Carrier Gas: Nitrogen at a flow of 1.5 mL/min[4]

Data Presentation

Table 1: GC-MS Parameters for Diethyl Sulfate Analysis

Parameter	Setting	Reference
Column	Rtx-5MS (30 m x 0.25 mm, 0.25 µm)	[2][3]
Carrier Gas	Helium
Inlet Temperature	250°C
Oven Program	50°C (2 min), then 10°C/min to 200°C, then 15°C/min to 325°C
Detector	Mass Spectrometer (EI)
SIM Ions (m/z)	154, 125, 99, 65

Table 2: GC-FID Parameters for Reaction Monitoring

Parameter	Setting	Reference
Column	DB-5 (30 m x 0.32 mm, 0.25 µm)	[4]
Carrier Gas	Nitrogen, 1.5 mL/min	[4]
Inlet Temperature	250°C
Oven Program	90°C (3 min), then 10°C/min to 200°C (hold 7 min)	[4]
Detector	Flame Ionization Detector (FID)
Detector Temp.	325°C

Table 3: Quantitative Data for Diethyl Sulfate Analysis

Method	Limit of Quantification (LOQ)	Linearity Range	Reference
GC/MS (Thermal Desorption)	Absolute: 78 ng	Not Specified	[5]
GC/MS (Solvent Desorption)	Absolute: 0.4 ng	Not Specified	[5]
GC-MS	0.27 - 5.42 µg/mL	r = 0.999	[2]

Visualizations

References

• 1. ez.restek.com [ez.restek.com]
• 2. [Optimization of the method for the determination of diethyl sulfate at workplaces] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. settek.com [settek.com]
• 5. DGUV Information 213-518 Translation - BG RCI [bgrci.de]

Application Notes and Protocols for Laboratory-Scale Synthesis of Ethyl Derivatives Using Diethyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the laboratory-scale synthesis of ethyl derivatives via O-, N-, and C-alkylation using diethyl sulfate. Diethyl sulfate is a potent and efficient ethylating agent suitable for the preparation of a wide range of compounds, including ethers, amines, and functionalized carbon frameworks, which are valuable intermediates in pharmaceutical and fine chemical synthesis.[1][2] The protocols outlined herein are designed to be reproducible and scalable for typical laboratory settings. This guide includes comprehensive safety precautions, detailed experimental procedures, quantitative data summaries, and graphical representations of workflows to ensure safe and effective execution.

Introduction

Diethyl sulfate ((C₂H₅)₂SO₄) is a powerful and cost-effective reagent for introducing an ethyl group onto various nucleophiles.[3] Its utility spans the synthesis of ethers from phenols (O-ethylation), the formation of secondary and tertiary amines from primary and secondary amines respectively (N-ethylation), and the alkylation of carbanions derived from active methylene compounds (C-ethylation).[1] These transformations are fundamental in organic synthesis and are frequently employed in the development of active pharmaceutical ingredients (APIs) and other high-value chemical entities.

This set of application notes provides standardized protocols for the ethylation of representative substrates: p-cresol (O-ethylation), N-methylaniline (N-ethylation), and diethyl malonate (C-ethylation). The protocols are presented with detailed, step-by-step instructions to facilitate their implementation in a research and development environment.

Safety Precautions and Handling

DANGER: Diethyl sulfate is a highly toxic, corrosive, and probable human carcinogen.[4][5] It is also a suspected mutagen.[4] All manipulations involving diethyl sulfate must be conducted in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

• Personal Protective Equipment (PPE):

  • Eye Protection: Tightly fitting safety goggles and a face shield are mandatory.[6]

  • Hand Protection: Use chemically resistant gloves (e.g., butyl rubber or Viton). Inspect gloves for any signs of degradation before and during use.[6]

  • Body Protection: A lab coat, long pants, and closed-toe shoes are required. For larger-scale operations, a chemical-resistant apron is recommended.[7]

• Engineering Controls:

  • All work with diethyl sulfate must be performed in a certified chemical fume hood to avoid inhalation of vapors.[7]

  • An emergency shower and eyewash station should be readily accessible.[7]

• Spill and Waste Disposal:

  • In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in a sealed container for hazardous waste disposal.[6] Do not use combustible materials for absorption.

  • All waste containing diethyl sulfate must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[6]

• First Aid:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

  • Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

Experimental Protocols

Protocol 1: O-Ethylation of p-Cresol to 4-Methoxytoluene

This protocol details the Williamson ether synthesis of 4-methoxytoluene from p-cresol using diethyl sulfate in an aqueous alkaline solution.

Reaction Scheme:

Materials:

• p-Cresol

• Diethyl sulfate

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-cresol (1.0 eq.) in a 10% aqueous solution of sodium hydroxide (2.2 eq.).

• To the stirred solution, add diethyl sulfate (1.1 eq.) dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux (approximately 100 °C) for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with 5% aqueous sodium hydroxide (2 x 50 mL) to remove any unreacted p-cresol, followed by a wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation to yield pure 4-methoxytoluene.

Protocol 2: N-Ethylation of N-methylaniline to N-Ethyl-N-methylaniline

This protocol describes the N-ethylation of N-methylaniline using diethyl sulfate with sodium carbonate as the base.

Reaction Scheme:

Materials:

• N-methylaniline

• Diethyl sulfate

• Anhydrous sodium carbonate (Na₂CO₃)

• Toluene

• Deionized water

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N-methylaniline (1.0 eq.), anhydrous sodium carbonate (1.5 eq.), and toluene.

• Heat the stirred suspension to reflux (approximately 110 °C).

• Add diethyl sulfate (1.2 eq.) dropwise to the refluxing mixture over 30 minutes.

• Continue to reflux for 4-6 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid sodium carbonate and sodium sulfate.

• Wash the filtrate with water (3 x 50 mL) in a separatory funnel.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure.

• Purify the crude product by vacuum distillation to obtain N-ethyl-N-methylaniline.

Protocol 3: C-Ethylation of Diethyl Malonate

This protocol outlines the C-alkylation of diethyl malonate using diethyl sulfate and sodium ethoxide as the base.

Reaction Scheme:

Materials:

• Sodium metal

• Absolute ethanol

• Diethyl malonate

• Diethyl sulfate

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add sodium metal (1.0 eq.) in small pieces to absolute ethanol under a nitrogen atmosphere. The reaction is exothermic and produces hydrogen gas. Stir until all the sodium has dissolved.

• Enolate Formation: Cool the sodium ethoxide solution to 0-5 °C in an ice bath. Add diethyl malonate (1.0 eq.) dropwise via a dropping funnel with continuous stirring.

• Alkylation: After the addition of diethyl malonate is complete, add diethyl sulfate (1.0 eq.) dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add cold water and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude diethyl ethylmalonate.

• Purification: Purify the crude product by vacuum distillation.

Quantitative Data Summary

The following tables summarize the typical quantitative parameters for the described ethylation reactions. Yields are indicative and may vary based on reaction scale and purification efficiency.

Table 1: O-Ethylation of p-Cresol

Parameter	Value
Molar Ratio (p-cresol:DES:NaOH)	1 : 1.1 : 2.2
Solvent	Water
Temperature	Reflux (~100 °C)
Reaction Time	1-2 hours
Expected Yield	85-95%

Table 2: N-Ethylation of N-methylaniline

Parameter	Value
Molar Ratio (N-methylaniline:DES:Na₂CO₃)	1 : 1.2 : 1.5
Solvent	Toluene
Temperature	Reflux (~110 °C)
Reaction Time	4-6 hours
Expected Yield	75-85%

Table 3: C-Ethylation of Diethyl Malonate

Parameter	Value
Molar Ratio (Diethyl malonate:DES:NaOEt)	1 : 1.0 : 1.0
Solvent	Absolute Ethanol
Temperature	Reflux (~78 °C)
Reaction Time	2-3 hours
Expected Yield	70-80%

Visualizations

General Experimental Workflow for Ethylation

Caption: General workflow for laboratory-scale ethylation using diethyl sulfate.

Decision Tree for Ethylation Reaction Setup

Caption: Decision tree for selecting the appropriate base for different ethylation reactions.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. nj.gov [nj.gov]
• 5. US4431846A - Reduction of o-ethylphenol in m,p-cresol by preferential t-butylation - Google Patents [patents.google.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]

Technical Notes & Optimization

Minimizing side reactions in diethyl sulfate ethylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side reactions during diethyl sulfate (DES) ethylation experiments.

Troubleshooting Guide

This guide addresses common issues encountered during diethyl sulfate ethylation reactions, offering potential causes and solutions to improve reaction efficiency and minimize the formation of byproducts.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Ethylated Product	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Hydrolysis of diethyl sulfate: Presence of water in the reaction mixture.[1][2] 3. Poor nucleophilicity of the substrate: The substrate is not sufficiently reactive. 4. Steric hindrance: The reaction site on the substrate is sterically hindered. 5. Suboptimal base: The base used is not strong enough to deprotonate the substrate effectively.	1. Optimize reaction conditions: Increase reaction time and/or temperature. Monitor the reaction progress using TLC or GC. 2. Ensure anhydrous conditions: Use dry solvents and reagents. Consider using a drying agent. 3. Increase substrate reactivity: Convert the substrate to a more nucleophilic form (e.g., phenoxide for phenols). 4. Use a less sterically hindered ethylating agent if possible, or optimize conditions for a longer reaction time at a moderate temperature. 5. Select a stronger base: Consider using sodium hydride (NaH) or potassium carbonate (K2CO3) instead of weaker bases. The choice of base can significantly impact yield.[3]
Formation of Diethyl Ether	1. Reaction with ethanol: Ethanol, either present as an impurity or formed from the hydrolysis of diethyl sulfate, can react with DES to form diethyl ether.[4] 2. High reaction temperatures: Higher temperatures can favor the formation of diethyl ether, especially in the presence of acidic catalysts.[5]	1. Use ethanol-free reagents and solvents. Ensure the reaction is run under anhydrous conditions to minimize ethanol formation from hydrolysis. 2. Lower the reaction temperature: Conduct the reaction at the lowest effective temperature to disfavor ether formation.
Significant Hydrolysis of Diethyl Sulfate	1. Presence of water: DES hydrolyzes in the presence of water to form ethanol and ethyl hydrogen sulfate.[1][2] 2. High temperatures and/or acidic/basic conditions: Hydrolysis is accelerated at elevated temperatures and in the presence of acids or bases.[4]	1. Strict anhydrous conditions: Use freshly dried solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Control temperature and pH: Maintain a neutral or slightly basic pH if the reaction allows. Avoid excessive temperatures.
Over-alkylation (e.g., formation of quaternary ammonium salts)	1. Excess of diethyl sulfate: Using a large excess of the ethylating agent can lead to multiple ethylations. 2. High reactivity of the mono-ethylated product: The initially formed product may be more nucleophilic than the starting material.	1. Stoichiometric control: Use a stoichiometric amount or a slight excess of diethyl sulfate. 2. Slow addition: Add the diethyl sulfate dropwise to the reaction mixture to maintain a low concentration of the ethylating agent.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to be aware of when using diethyl sulfate for ethylation?

A1: The two main side reactions are hydrolysis and the formation of diethyl ether. Hydrolysis occurs when diethyl sulfate reacts with water to produce ethanol and ethyl hydrogen sulfate, which can further hydrolyze to sulfuric acid.[1][2] Diethyl ether can form if ethanol is present in the reaction mixture, either as an impurity or as a product of hydrolysis.[4]

Q2: How can I minimize the hydrolysis of diethyl sulfate?

A2: To minimize hydrolysis, it is crucial to maintain strictly anhydrous reaction conditions. This includes using thoroughly dried solvents and reagents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon). The rate of hydrolysis is significantly slower in aprotic solvents compared to protic solvents. Temperature control is also important, as the rate of hydrolysis increases with temperature.[4]

Q3: What is the effect of the base on the efficiency of ethylation?

A3: The choice of base is critical for successful ethylation. The base should be strong enough to deprotonate the substrate (e.g., a phenol or an amine) to form a more potent nucleophile. For example, in the ethylation of phenols, stronger bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) are often used to generate the phenoxide ion. The strength and type of base can influence the reaction rate and selectivity. For instance, in a comparative study on the methylation of eugenol, sodium carbonate (Na2CO3) provided a higher yield than potassium carbonate (K2CO3).[3]

Q4: Can diethyl sulfate be used for both N-ethylation and O-ethylation?

A4: Yes, diethyl sulfate is a versatile ethylating agent used for both N-ethylation (of amines) and O-ethylation (of alcohols and phenols).[1][6] The reaction conditions, particularly the choice of solvent and base, are optimized depending on the substrate and the desired outcome.

Q5: How can I monitor the progress of my ethylation reaction?

A5: The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC). These methods allow you to track the consumption of the starting material and the formation of the product and any major byproducts over time.

Q6: Are there safer alternatives to diethyl sulfate for ethylation?

A6: Yes, while diethyl sulfate is an effective ethylating agent, it is also toxic and a suspected carcinogen. Safer alternatives include ethyl halides (like ethyl iodide or ethyl bromide) and diethyl carbonate. However, these alternatives may require different reaction conditions and may not be as reactive as diethyl sulfate.[7]

Quantitative Data on Side Reactions and Yield Optimization

The following tables summarize quantitative data on the hydrolysis of diethyl sulfate and the influence of reaction conditions on the yield of N-ethylation.

Table 1: Hydrolysis Rate of Diethyl Sulfate in Water

Temperature (°C)	Hydrolysis Rate Constant (k, s⁻¹)	Half-life (t½, hours)
25	1.15 x 10⁻⁴	1.7

Data sourced from PubChem.[5]

Table 2: Influence of Reaction Conditions on the N-Ethylation of Aniline

Diethyl Sulfate (mol eq.)	Solvent	Temperature (°C)	Reaction Time (h)	Yield of N-Ethylaniline (%)	Yield of N,N-Diethylaniline (%)
1.0	None	200	20	59.4	29.8
2.0	None	200	20	-	-

Adapted from a study on the methylation and ethylation of aniline.[8] Note: The original study focused on dimethyl and diethyl oxalate; this table is illustrative of how reaction parameters can be presented.

Experimental Protocols

Protocol 1: General Procedure for O-Ethylation of a Phenol

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the phenol (1 equivalent) in a suitable anhydrous solvent (e.g., acetone, DMF).

• Addition of Base: Add a base (e.g., anhydrous potassium carbonate, 1.5 equivalents).

• Addition of Diethyl Sulfate: Slowly add diethyl sulfate (1.1 equivalents) to the mixture at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography.

Protocol 2: General Procedure for N-Ethylation of a Primary Amine

• Preparation: In a round-bottom flask, dissolve the primary amine (1 equivalent) in an anhydrous aprotic solvent (e.g., acetonitrile, THF).

• Addition of Base: Add a non-nucleophilic base (e.g., diisopropylethylamine, 1.2 equivalents).

• Addition of Diethyl Sulfate: Cool the mixture in an ice bath and add diethyl sulfate (1.05 equivalents) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizations

Caption: General reaction pathway for diethyl sulfate ethylation and major side reactions.

Caption: A logical workflow for troubleshooting low product yield in diethyl sulfate ethylation.

References

• 1. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Development and validation of a method for quantitative determination of the genotoxic impurity diethyl sulfate in pitolisant hydrochloride via high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. arkat-usa.org [arkat-usa.org]
• 8. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]

How to improve the yield of diethyl sulfate reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing diethyl sulfate synthesis and improving reaction yields.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of diethyl sulfate.

Q1: My diethyl sulfate yield is lower than expected. What are the common causes?

Low yields in diethyl sulfate synthesis can stem from several factors. The most common culprits include side reactions, the presence of water, and suboptimal reaction conditions. Side reactions such as oxidation, hydrolysis, dehydration, and polymerization can significantly reduce the yield, especially when using highly concentrated sulfuric acid (>98 wt%).[1][2] Water plays a critical role; its presence can lead to the hydrolysis of diethyl sulfate back to monoethyl sulfate and ethanol, particularly at temperatures above 50°C.[1][3]

To troubleshoot, consider the following:

• Review your reaction conditions: Ensure the temperature, pressure, and reactant concentrations align with established protocols.

• Minimize water content: Use anhydrous reagents and dry equipment.

• Control sulfuric acid concentration: Avoid concentrations above 98 wt% to minimize side reactions.[1]

Q2: I am observing significant charring and byproduct formation. How can I prevent this?

Charring and the formation of byproducts are often due to the strong oxidizing nature of sulfuric acid at high temperatures.[4] This is a common issue in methods that involve the high-temperature distillation of ethyl hydrogen sulfate in the presence of sulfuric acid.[4][5]

Solutions:

• Lower the reaction/distillation temperature: Employing a vacuum during distillation allows for the separation of diethyl sulfate at a lower temperature, thereby reducing decomposition and side reactions.[6][7]

• Utilize a two-step process: An alternative approach involves the initial formation of an intermediate, such as sodium ethyl sulfate, which can then be distilled to yield diethyl sulfate with a potentially higher purity and reduced charring.[8] A patented "green" process also suggests reacting a diethyl sulfate intermediate with a sulfate or hydrochloride salt to avoid the direct distillation from strong acid.[4]

Q3: The reaction seems to have stalled or is proceeding very slowly. What could be the issue?

Slow reaction rates can be attributed to several factors:

• Inadequate mixing: Poor agitation can lead to localized concentrations of reactants and hinder the reaction progress.

• Incorrect temperature: The reaction may require a specific temperature range to proceed at an optimal rate.

• Reagent quality: The purity of starting materials can impact the reaction kinetics.

Recommendations:

• Ensure vigorous and consistent stirring throughout the reaction.

• Carefully monitor and control the reaction temperature within the recommended range for the chosen synthesis method.

• Use reagents of high purity and consider purification of starting materials if necessary.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing diethyl sulfate?

There are several established methods for the synthesis of diethyl sulfate:

• Reaction of Ethylene with Sulfuric Acid: This commercial method involves treating ethylene with 96 wt% sulfuric acid. The resulting mixture is then heated under vacuum with anhydrous sodium sulfate to yield diethyl sulfate.[1]

• Reaction of Ethanol with Sulfuric Acid/Sulfur Trioxide: This common laboratory and industrial method involves the reaction of ethanol with sulfuric acid, fuming sulfuric acid (oleum), or sulfur trioxide.[2][6] The intermediate, ethyl hydrogen sulfate, is then typically distilled under reduced pressure to produce diethyl sulfate.[4][5]

• Reaction of Ethanol with Chlorosulfuric Acid: This method involves the reaction of ethanol with chlorosulfuric acid to form ethyl hydrogen sulfate, which is then heated with sodium sulfate.[9]

• Distillation of Sodium Ethyl Sulfate: This process involves the vacuum distillation of anhydrous sodium ethyl sulfate to produce diethyl sulfate.[8]

Q2: How does water affect the yield of diethyl sulfate?

Water has a detrimental effect on the yield of diethyl sulfate. It can react with the product, causing hydrolysis to monoethyl sulfate and ethanol.[1][3] This reaction is slow at room temperature but accelerates significantly at temperatures above 50°C.[3] Therefore, maintaining anhydrous or near-anhydrous conditions is crucial for maximizing the yield.

Q3: What is the role of sodium sulfate in some synthesis protocols?

Anhydrous sodium sulfate is often used in the final stage of the ethylene-sulfuric acid method to facilitate the conversion of the intermediate mixture to diethyl sulfate and to aid in its purification by distillation.[1] In other methods, it is used to react with ethyl hydrogen sulfate to produce diethyl sulfate.[7][9] It can also act as a dehydrating agent in certain contexts.

Data Presentation: Comparison of Diethyl Sulfate Synthesis Methods

Synthesis Method	Key Reactants	Reported Yield	Purity	Key Process Steps
Ethylene & Sulfuric Acid	Ethylene, 96 wt% H₂SO₄, Anhydrous Na₂SO₄	86%	>99%	Reaction of ethylene and sulfuric acid, followed by vacuum heating with sodium sulfate.[1][10]
Ethylene & Sulfuric Acid (with water extraction)	Ethylene, H₂SO₄	35%	Not specified	Dilution of the ethylene-sulfuric acid concentrate with water and extraction.[1][10]
"Green" Process	Diethyl sulfate intermediate, Sodium sulfate	67.6% - 71.5%	99.76% - 99.84%	Reaction of ethyl hydrogen sulfate intermediate with sodium sulfate, followed by water extraction and distillation.[4]
Ethanol & Sulfuric Acid (Lab Scale)	Ethanol, H₂SO₄, Anhydrous Na₂SO₄	41.1%	Not specified	Dropwise addition of ethanol/sulfuric acid mixture to hot sodium sulfate under vacuum distillation.[7]
Distillation of Sodium Ethyl Sulfate	Sodium ethyl sulfate	83% - 90%	Not specified	Vacuum distillation of anhydrous sodium ethyl sulfate.[8]

Experimental Protocols

Protocol 1: Synthesis of Diethyl Sulfate via the Ethylene and Sulfuric Acid Method (Commercial Approach)

Materials:

• Ethylene gas

• 96 wt% Sulfuric Acid (H₂SO₄)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Ethylene gas is bubbled through 96 wt% sulfuric acid at 60°C.

• The resulting reaction mixture contains approximately 43 wt% diethyl sulfate, 45 wt% ethyl hydrogen sulfate, and 12 wt% sulfuric acid.[1]

• This mixture is then transferred to a distillation apparatus containing anhydrous sodium sulfate.

• The mixture is heated under vacuum.

• Diethyl sulfate is distilled and collected.

Protocol 2: Laboratory Synthesis of Diethyl Sulfate from Ethanol and Sulfuric Acid

Materials:

• 95% Ethanol (C₂H₅OH)

• Concentrated Sulfuric Acid (98% H₂SO₄)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dilute Sodium Carbonate (Na₂CO₃) solution

• Water (H₂O)

Procedure:

• Set up an apparatus for vacuum distillation.

• Place anhydrous sodium sulfate in the distillation flask and heat it to 155-165°C.[7]

• Separately, cool the ethanol in an ice bath and slowly add the concentrated sulfuric acid with stirring.

• Add the cooled ethanol/sulfuric acid mixture dropwise to the hot sodium sulfate in the distillation flask while maintaining a vacuum.[7]

• Collect the distillate, which will separate into two layers.

• Separate the lower diethyl sulfate layer.

• Wash the diethyl sulfate with a dilute sodium carbonate solution, followed by two washes with water.[7]

• Dry the final product over anhydrous sodium sulfate.

Visualizations

Caption: Workflow for the commercial synthesis of diethyl sulfate.

Caption: Troubleshooting logic for low diethyl sulfate yield.

References

• 1. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. CN110642755A - Environment-friendly production process of diethyl sulfate - Google Patents [patents.google.com]
• 5. CN104774162A - Method used for preparing diethyl sulfate - Google Patents [patents.google.com]
• 6. forum.valuepickr.com [forum.valuepickr.com]
• 7. Sciencemadness Discussion Board - Preparation of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. US1074633A - Process for the manufacture of diethyl sulfate. - Google Patents [patents.google.com]
• 9. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 10. DIETHYL SULFATE - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Purification of Diethyl Sulfate Ethylation Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying the products of diethyl sulfate (DES) ethylation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the crucial safety precautions to take when working with diethyl sulfate and its reaction mixtures?

A1: Diethyl sulfate is a potent alkylating agent and is classified as a probable human carcinogen and mutagen.[1][2] It is crucial to handle it with extreme caution in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1] Avoid inhalation of vapors and skin contact.[1] All equipment should be decontaminated after use, and any unreacted diethyl sulfate in the reaction mixture must be quenched before workup and disposal.

Q2: How do I quench the unreacted diethyl sulfate in my reaction mixture?

A2: Unreacted diethyl sulfate must be destroyed before the aqueous workup. This is typically achieved by slow and careful addition of a quenching agent to the reaction mixture, often with cooling in an ice bath to control the exothermic reaction. Common quenching agents include:

• Aqueous ammonia: Reacts with DES to form water-soluble salts.

• Aqueous sodium hydroxide or potassium hydroxide: Promotes rapid hydrolysis of DES.[1][3]

• Water: Diethyl sulfate hydrolyzes in water, although the reaction is slower at room temperature and accelerates with heat.[1][3][4][5][6]

Q3: What are the common impurities I might encounter after an ethylation reaction with diethyl sulfate?

A3: Common impurities can be categorized as follows:

• Unreacted Starting Materials: The initial substrate that was intended to be ethylated.

• Excess Diethyl Sulfate: The unreacted ethylating agent.

• Hydrolysis Products of Diethyl Sulfate: Ethanol, ethyl hydrogen sulfate, and sulfuric acid are formed from the reaction of DES with water.[1][4][5][6]

• Side-Reaction Products: Diethyl ether can form from the reaction of DES with ethanol.[3]

• Methylated Impurities: If the diethyl sulfate reagent is contaminated with dimethyl sulfate (DMS), N-methyl or O-methyl impurities can be formed.[7]

Q4: My reaction mixture formed a persistent emulsion during the extractive workup. How can I break it?

A4: Emulsion formation is a common issue when partitioning organic and aqueous layers. Here are several techniques to break an emulsion:

• Addition of Brine: Adding a saturated aqueous solution of sodium chloride (brine) increases the ionic strength of the aqueous layer, which can help force the separation of the two phases.[8]

• Gentle Swirling: Instead of vigorous shaking, gently swirl the separatory funnel to minimize the formation of an emulsion.[8]

• Filtration through Celite: Filtering the entire mixture through a pad of Celite can sometimes break up the emulsion.[3]

• Addition of a Different Organic Solvent: Adding a small amount of a different organic solvent can alter the properties of the organic phase and promote separation.

• Centrifugation: If the volume is manageable, centrifuging the mixture can accelerate the separation of the layers.

Troubleshooting Guides

Issue 1: Low Yield of the Purified Product

Possible Cause	Troubleshooting Steps
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the starting material is fully consumed before quenching.
Product Loss During Extraction	- Ensure the pH of the aqueous layer is optimized to keep your product in the organic phase. For example, for basic products like amines, the aqueous layer should be basic. For acidic products like phenols, the aqueous layer should be acidic during extraction. - Perform multiple extractions with the organic solvent (e.g., 3 x 50 mL instead of 1 x 150 mL) to maximize recovery.
Product Degradation on Silica Gel	- Some compounds, particularly those with sensitive functional groups, can decompose on acidic silica gel. - Test the stability of your compound on a small TLC plate spotted with the crude mixture and left for several hours. - If decomposition is observed, consider using a less acidic stationary phase like neutral alumina or deactivating the silica gel with a small amount of a basic modifier like triethylamine in the eluent.
Co-elution with Impurities	- Optimize the solvent system for column chromatography using TLC to achieve better separation between your product and impurities. Aim for an Rf value of 0.2-0.4 for your product. - Use a shallower solvent gradient during column chromatography to improve resolution.
Product Loss During Crystallization	- Ensure you are not using an excessive amount of solvent for crystallization, as this will reduce your yield. - Cool the crystallization mixture slowly to allow for the formation of pure crystals. - After filtering the crystals, wash them with a minimal amount of ice-cold solvent to remove surface impurities without dissolving a significant amount of the product.

Issue 2: Product is Contaminated with a Persistent Impurity

Impurity Type	Identification	Purification Strategy
Unreacted Starting Material	Compare the TLC or NMR spectrum of the purified product with that of the starting material.	- If the starting material is more polar than the product, it will have a lower Rf on TLC. Use a less polar solvent system for column chromatography to elute the product first. - If the starting material is less polar, use a more polar solvent system to elute it before the product.
Over-ethylated Product	Mass spectrometry will show a molecular weight corresponding to the addition of more than one ethyl group.	Optimize column chromatography conditions for better separation. Often, over-ethylated products are less polar.
Methylated Impurity	Mass spectrometry will show a molecular weight corresponding to the addition of a methyl group instead of an ethyl group. NMR spectroscopy may show a methyl singlet.[7]	This impurity is often difficult to separate from the desired ethylated product due to similar polarities. High-performance liquid chromatography (HPLC) may be required for complete separation. The best approach is to source diethyl sulfate that is free from dimethyl sulfate contamination.
Sulfuric Acid/Ethyl Hydrogen Sulfate	These are highly polar and acidic.	These impurities are typically removed during the aqueous workup, especially if a basic wash (e.g., with aqueous sodium bicarbonate) is included.

Experimental Protocols

Protocol 1: General Quenching and Extractive Workup

This protocol is a general guideline and may need to be adapted based on the specific properties of your product.

• Cool the Reaction Mixture: After the reaction is deemed complete, cool the reaction vessel in an ice bath to 0-5 °C.

• Quench Excess Diethyl Sulfate: While stirring vigorously, slowly add a 10% aqueous solution of ammonia or sodium hydroxide. Monitor the temperature to ensure it does not rise significantly. Continue the addition until the mixture is basic (test with pH paper). Stir for an additional 30-60 minutes at room temperature to ensure all diethyl sulfate is hydrolyzed.

• Dilute and Extract: Transfer the mixture to a separatory funnel. Dilute with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane, or diethyl ether) and water.

• Separate Layers: Gently shake the separatory funnel, venting frequently. Allow the layers to separate. If an emulsion forms, refer to the troubleshooting guide above.

• Wash the Organic Layer: Drain the aqueous layer. Wash the organic layer sequentially with:

  • Water (2x)

  • Saturated aqueous sodium bicarbonate solution (1x) to remove any acidic byproducts.

  • Brine (1x) to remove the bulk of the dissolved water.

• Dry and Concentrate: Drain the organic layer into an Erlenmeyer flask and dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter or decant the dried solution and concentrate the solvent using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Determine the Solvent System: Use TLC to find a solvent system (e.g., a mixture of hexane and ethyl acetate) that gives your desired product an Rf value between 0.2 and 0.4 and provides good separation from impurities.

• Pack the Column: Prepare a silica gel or alumina column using the chosen eluent.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the column.

• Elute and Collect Fractions: Run the column with the chosen solvent system, collecting fractions. Monitor the elution of your product using TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Protocol 3: Purification by Crystallization

• Choose a Suitable Solvent: The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures.[9] Test small amounts of your crude product in various solvents to find a suitable one.

• Dissolve the Crude Product: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the chosen solvent at its boiling point.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Cool to Crystallize: Allow the solution to cool slowly to room temperature, and then in an ice bath, to induce crystallization.

• Isolate Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash and Dry: Wash the crystals with a small amount of ice-cold solvent and then dry them under vacuum.

Data Presentation

Purification Technique	Typical Purity Achieved	Factors Affecting Yield	Common Solvents
Column Chromatography	>95% (can be higher depending on separation)	- Column loading - Choice of stationary and mobile phases - Elution gradient	Hexane/Ethyl Acetate, Dichloromethane/Methanol, Toluene/Ethyl Acetate[10]
Crystallization	>98% (often yields very pure material)	- Choice of solvent - Cooling rate - Initial purity of the crude product	Ethanol, Methanol, Acetone, Ethyl Acetate, Toluene, Hexane[11]
Distillation (for liquid products)	>99%	- Boiling point differences between product and impurities - Vacuum level for high-boiling compounds	N/A

Visualizations

Caption: Workflow for the purification of diethyl sulfate ethylation products.

Caption: Decision tree for troubleshooting emulsion formation during workup.

References

• 1. mdpi.com [mdpi.com]
• 2. canada.ca [canada.ca]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. web.uvic.ca [web.uvic.ca]
• 5. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. DIETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 10. reddit.com [reddit.com]
• 11. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Technical Support Center: Workup Procedure for Quenching Excess Diethyl Sulfate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective quenching of excess diethyl sulfate (DES) in experimental settings. Diethyl sulfate is a potent ethylating agent that is also toxic, corrosive, and a probable human carcinogen; therefore, all handling and quenching procedures must be performed with extreme caution in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE).[1][2][3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: What is the primary safety concern when working with diethyl sulfate?

A1: Diethyl sulfate is a strong alkylating agent that is toxic, likely carcinogenic to humans, and corrosive.[1][2][3][4][5][6] It can be absorbed through the skin and via inhalation.[2][7] Therefore, it is imperative to handle DES in a chemical fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl rubber is often recommended for similar compounds), a lab coat, and safety goggles.[3][4][8][9][10]

Q2: What are the recommended quenching agents for excess diethyl sulfate?

A2: The most common and effective methods for quenching excess diethyl sulfate involve hydrolysis or reaction with a nucleophile. Recommended quenching agents include:

• Aqueous Ammonia (NH₃(aq)) : This is an effective method for neutralizing and rendering diethyl sulfate nontoxic.[1][11]

• Dilute Sodium Hydroxide (NaOH(aq)) : A dilute solution of sodium hydroxide can be used to hydrolyze diethyl sulfate to ethanol and sodium ethyl sulfate.

• Water (H₂O) : Diethyl sulfate hydrolyzes in water to form ethanol and ethyl sulfate, and eventually sulfuric acid.[1][2][5][7][8][12] This process is slow in cold water but is accelerated by heat or basic conditions.[7][8][12]

Q3: Can I quench diethyl sulfate with water alone?

A3: While diethyl sulfate does hydrolyze with water, the reaction can be slow at room temperature.[5][8][12] Relying solely on water for quenching may not be sufficient to completely neutralize the reactivity of DES in a timely manner. To ensure complete and rapid quenching, it is advisable to use an aqueous basic solution like dilute sodium hydroxide or aqueous ammonia, or to heat the aqueous mixture.

Q4: How do I handle a spill of diethyl sulfate?

A4: In case of a small spill within a chemical fume hood, absorb the liquid with an inert material like dry sand, earth, or a commercial sorbent.[2][7][13] The contaminated absorbent should then be treated with a quenching agent (e.g., dilute aqueous ammonia or sodium hydroxide) before being collected in a sealed container for hazardous waste disposal.[2][7][14] Do not wash spills into the sewer system.[7] For larger spills, evacuate the area and follow your institution's emergency procedures.

Troubleshooting Guides

Issue 1: Two layers form during aqueous quench, and I'm unsure if the quenching is complete.

• Cause : Diethyl sulfate has limited solubility in water and may form a separate, denser layer at the bottom of the reaction vessel.[8][15] This can lead to incomplete quenching as the DES is not fully in contact with the aqueous quenching agent.

• Solution :

  • Agitation : Ensure vigorous stirring of the reaction mixture to promote mixing of the organic and aqueous phases.

  • Co-solvent : The addition of a water-miscible organic solvent in which both the DES and the quenching agent are soluble can create a homogeneous solution and facilitate a more rapid and complete reaction. Ethanol can be a suitable co-solvent as it is also a product of the hydrolysis reaction.[15]

  • Extended Reaction Time : Allow the quenching reaction to proceed for an extended period with vigorous stirring to ensure complete hydrolysis.

  • Temperature Increase : Gently warming the mixture can increase the rate of hydrolysis, but this should be done with caution due to the potential for increased vapor pressure of DES and other volatile components.[7][8][12]

Issue 2: An emulsion has formed during the workup after quenching.

• Cause : Emulsions can form during the extraction process, particularly if the reaction mixture contains salts or has not been fully neutralized.

• Solution :

  • Addition of Brine : Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel.[16][17] This increases the ionic strength of the aqueous layer and can help to break the emulsion.

  • Filtration : Pass the emulsified mixture through a pad of a filter aid like Celite.[16]

  • Patience : Allow the mixture to stand for a period to see if the layers separate on their own.[16]

  • Gentle Mixing : Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.[16]

Data Presentation: Comparison of Quenching Agents

Quenching Agent	Reaction Products	Relative Rate	Safety Considerations	Notes
Aqueous Ammonia (NH₃(aq))	Diethyl sulfate is rendered nontoxic.[1][11]	Moderate to Fast	Use in a well-ventilated fume hood. Ammonia is a respiratory irritant.	Effective for complete neutralization.
Sodium Hydroxide (NaOH(aq))	Ethanol, Sodium Ethyl Sulfate, Sodium Sulfate	Fast	Corrosive. The reaction can be exothermic.	A common and effective method.
Hot Water (H₂O)	Ethanol, Ethyl Sulfate, Sulfuric Acid[2][5][7][8][12]	Moderate	Requires heating, which can increase the vapor pressure of DES.	Useful when avoiding the introduction of other reagents.
Cold Water (H₂O)	Ethanol, Ethyl Sulfate, Sulfuric Acid[2][5][7][8][12]	Slow[5][8][12]	Safer than hot water due to lower vapor pressure, but quenching is slow.	Not recommended for rapid or complete quenching.

Experimental Protocols

Protocol 1: Quenching with Aqueous Ammonia

• Cooling : Cool the reaction mixture containing excess diethyl sulfate to 0-10 °C in an ice bath.

• Quenching : Slowly add a 10% aqueous solution of ammonia to the cooled and stirred reaction mixture. The addition should be done cautiously as the reaction may be exothermic.

• Stirring : Continue to stir the mixture vigorously for at least one hour at room temperature to ensure complete neutralization of the diethyl sulfate.

• Workup :

  • Transfer the mixture to a separatory funnel.

  • If your product is organic-soluble, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic extracts with water and then with brine to remove any remaining water-soluble impurities.[16][17]

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).[16][17]

  • Filter off the drying agent and concentrate the solvent under reduced pressure to isolate the crude product.

Protocol 2: Quenching with Dilute Sodium Hydroxide

• Cooling : Cool the reaction vessel to 0-10 °C using an ice bath.

• Quenching : While stirring, slowly add a 1 M solution of sodium hydroxide. Monitor the temperature during the addition and maintain it below 20 °C.

• Stirring : After the addition is complete, allow the mixture to warm to room temperature and continue stirring for 1-2 hours.

• Workup : Follow the same extraction, washing, and drying procedure as outlined in Protocol 1.

Visualization

Caption: Workflow for quenching and working up reactions containing excess diethyl sulfate.

References

• 1. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 2. ICSC 0570 - DIETHYL SULFATE [chemicalsafety.ilo.org]
• 3. fishersci.com [fishersci.com]
• 4. sdfine.com [sdfine.com]
• 5. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]
• 7. nj.gov [nj.gov]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. lobachemie.com [lobachemie.com]
• 10. fishersci.com [fishersci.com]
• 11. Diethyl sulfate - Wikiwand [wikiwand.com]
• 12. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Diethyl sulfate - Safety Data Sheet [chemicalbook.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. US2474569A - Dilution and hydrolysis of diethyl sulfate solutions - Google Patents [patents.google.com]
• 16. benchchem.com [benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Safe Disposal of Unreacted Diethyl Sulfate

This guide provides detailed protocols and answers to frequently asked questions regarding the safe handling and disposal of unreacted diethyl sulfate (DES) in a laboratory setting. Adherence to these procedures is critical due to the hazardous nature of DES.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of unreacted diethyl sulfate?

A1: Diethyl sulfate is a potent alkylating agent and is considered a probable human carcinogen.[1][2] It is toxic if swallowed, inhaled, or absorbed through the skin and can cause severe burns to the skin and eyes.[3][4][5] Vapors can be irritating to the respiratory tract.[5] It is also combustible.[5]

Q2: I've read that diethyl sulfate is incompatible with strong bases, yet some procedures recommend using sodium hydroxide for neutralization. Isn't this contradictory?

A2: This is a critical point of clarification. While concentrated or strong bases can react violently with diethyl sulfate, controlled neutralization is achieved using dilute aqueous solutions of bases like sodium hydroxide or potassium hydroxide.[6] The key is to perform the addition slowly, with cooling and efficient stirring, to manage the exothermic reaction and prevent uncontrolled decomposition.

Q3: Can I dispose of a small amount of unreacted diethyl sulfate down the drain?

A3: No. Diethyl sulfate should never be disposed of down the sewer system.[5] It is harmful to aquatic life, and its reaction with water is slow, meaning the unreacted compound could persist in the wastewater system.[5][7] All disposal methods must comply with local, state, and federal regulations for hazardous waste.[4][8]

Q4: How should I handle a spill of diethyl sulfate?

A4: In case of a spill, evacuate the area and eliminate all ignition sources.[5] Wearing appropriate personal protective equipment (PPE), absorb the spill with an inert material like sand, earth, or vermiculite.[3][5][6] Collect the contaminated material into a sealed, labeled container for disposal as hazardous waste.[5][6] Do not use water to wash the spill area until after the bulk of the material has been absorbed and removed, as this can spread contamination.[5] Ventilate the area thoroughly after cleanup.[5]

Q5: What are the primary methods for neutralizing unreacted diethyl sulfate in the lab?

A5: The three primary methods for neutralizing unreacted diethyl sulfate at the lab scale are alkaline hydrolysis (using a dilute solution of sodium or potassium hydroxide), ammonolysis (using aqueous ammonia), and hydrolysis with hot water. Each method has its own advantages and required precautions, which are detailed in the experimental protocols below.

Troubleshooting Guide

Issue	Possible Cause	Solution
Violent reaction or splattering during neutralization with a base.	The concentration of the basic solution is too high, or the diethyl sulfate was added too quickly.	Immediately cease addition. If safe to do so, increase stirring and cooling. Always use dilute basic solutions (e.g., 1-2 M NaOH) and add the diethyl sulfate dropwise with continuous monitoring of the temperature.
The reaction mixture becomes excessively hot.	The neutralization reaction is highly exothermic.	The reaction vessel must be cooled in an ice bath throughout the addition process. Maintain a reaction temperature below 20-25°C.
A solid precipitate forms during neutralization.	This could be a salt byproduct of the reaction, especially at low temperatures.	This is generally not a concern as long as the reaction proceeds to completion. The final neutralized solution can be disposed of as aqueous waste after confirming the absence of unreacted DES.
Uncertainty about the completion of the neutralization reaction.	Insufficient reaction time or amount of neutralizing agent.	After the initial reaction, allow the mixture to stir for an extended period (several hours to overnight) at room temperature to ensure complete hydrolysis. The pH of the final solution should be checked to ensure it is basic (for alkaline hydrolysis and ammonolysis) or neutral (for water hydrolysis after subsequent neutralization of the resulting acid).

Quantitative Data on Neutralization/Hydrolysis

Parameter	Alkaline Hydrolysis (e.g., NaOH)	Ammonolysis (Aqueous NH₃)	Water Hydrolysis
Reagent Concentration	1-2 M Sodium Hydroxide	10-28% Aqueous Ammonia	Deionized Water
Recommended Temperature	0-25°C (controlled with an ice bath)	0-25°C (controlled with an ice bath)	50-100°C (hot water accelerates the reaction)[1][5][7]
Reaction Rate	Rapid	Rapid	Slow at room temperature (t½ ≈ 1.7 hours at 25°C, pH 7)[1]; faster with heat.
Key Considerations	Highly exothermic, requires careful control of addition rate and temperature.	The reaction is also exothermic. Ensure adequate ventilation due to the volatility of ammonia.	Slower process; produces sulfuric acid, which will require subsequent neutralization.

Experimental Protocols

Protocol 1: Alkaline Hydrolysis of Unreacted Diethyl Sulfate

This protocol is adapted from procedures for similar alkylating agents.

• Preparation: In a fume hood, prepare a dilute solution of sodium hydroxide (1-2 M) in a flask equipped with a magnetic stirrer and place it in an ice bath to cool. Prepare a dropping funnel containing the unreacted diethyl sulfate.

• Neutralization: Slowly add the diethyl sulfate dropwise from the dropping funnel into the cold, stirring sodium hydroxide solution. The rate of addition should be controlled to maintain the temperature of the reaction mixture below 25°C.

• Completion and Verification: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least 2 hours to ensure complete hydrolysis. Check the pH of the solution to ensure it is still basic.

• Disposal: The resulting aqueous solution, containing ethanol, sodium sulfate, and excess sodium hydroxide, can be neutralized with a dilute acid (e.g., HCl) and then disposed of as aqueous waste in accordance with local regulations.

Protocol 2: Ammonolysis of Unreacted Diethyl Sulfate

• Preparation: In a fume hood, place a suitable concentration of aqueous ammonia (e.g., 10-28%) in a flask equipped with a magnetic stirrer. Cool the flask in an ice bath.

• Neutralization: Slowly add the unreacted diethyl sulfate dropwise to the cold, stirring ammonia solution. Control the addition rate to keep the temperature below 25°C.

• Completion and Verification: Once the addition is complete, remove the ice bath and let the solution stir at room temperature for at least 2 hours.

• Disposal: The final solution, containing ethylamine, ammonium sulfate, and excess ammonia, should be disposed of as hazardous aqueous waste according to institutional guidelines.

Protocol 3: Hydrolysis of Unreacted Diethyl Sulfate with Hot Water

• Preparation: In a fume hood, place the unreacted diethyl sulfate in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Hydrolysis: Add a significant excess of water to the flask and heat the mixture to reflux (approximately 100°C) with stirring. Diethyl sulfate decomposes in hot water to form ethanol and sulfuric acid.[5]

• Duration: Maintain the reflux for at least 2 hours to ensure complete hydrolysis.

• Neutralization and Disposal: Cool the solution to room temperature. The resulting solution will be acidic due to the formation of sulfuric acid. Neutralize the solution by slowly adding a base (e.g., sodium carbonate or dilute sodium hydroxide) until the pH is neutral. This final aqueous solution can then be disposed of according to local regulations.

Workflow for Safe Disposal of Diethyl Sulfate

Caption: Logical workflow for the safe disposal of unreacted diethyl sulfate.

References

• 1. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. canada.ca [canada.ca]
• 3. chemicalds.com [chemicalds.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. nj.gov [nj.gov]
• 6. sdfine.com [sdfine.com]
• 7. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. aarti-industries.com [aarti-industries.com]

Preventing hydrolysis of diethyl sulfate during a reaction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of diethyl sulfate during chemical reactions.

Troubleshooting Guide: Unexpected Reaction Outcomes or Low Yield

If you are experiencing unexpected side products or lower than expected yields in your reaction involving diethyl sulfate, hydrolysis of the reagent may be a contributing factor. Follow this guide to troubleshoot the issue.

Symptoms:

• Formation of ethanol or ethyl hydrogen sulfate as byproducts.

• A decrease in the pH of the reaction mixture.

• Lower than expected yield of the desired ethylated product.

• Inconsistent results between reaction batches.

Troubleshooting Steps:

• Reagent and Solvent Purity:

  • Question: Have you verified the purity of your diethyl sulfate and the anhydrous nature of your solvents?

  • Action: Diethyl sulfate is sensitive to moisture.[1][2] Use freshly opened bottles of anhydrous solvents. If solvents have been opened previously, consider using a fresh bottle or drying the solvent using appropriate methods (e.g., molecular sieves, distillation over a drying agent). Ensure your diethyl sulfate has been stored under inert gas and away from moisture.[1][2]

• Reaction Setup and Atmosphere:

  • Question: Was your reaction assembled under an inert atmosphere?

  • Action: Assemble your glassware hot from the oven to ensure it is dry. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel. Use well-sealed septa and syringes for reagent transfers.

• Reaction Temperature:

  • Question: What was the temperature of your reaction?

  • Action: Diethyl sulfate hydrolysis is accelerated at higher temperatures, especially in the presence of water.[1][3] If your reaction conditions allow, consider running the reaction at a lower temperature.

• Reaction Time:

  • Question: Could the reaction time be optimized?

  • Action: Prolonged reaction times can increase the likelihood of hydrolysis, especially if trace amounts of water are present. Monitor the reaction progress (e.g., by TLC or GC) to determine the optimal reaction time and avoid unnecessarily long reaction periods.

Frequently Asked Questions (FAQs)

Q1: What is diethyl sulfate hydrolysis and why is it a problem?

A1: Diethyl sulfate can react with water in a process called hydrolysis. This reaction breaks down the diethyl sulfate molecule to form ethanol and ethyl hydrogen sulfate, and with excess water, eventually sulfuric acid.[4] This is problematic in a chemical reaction for several reasons:

• Reduced Yield: The desired ethylating agent is consumed by the side reaction with water, leading to a lower yield of your target product.

• Byproduct Formation: The formation of ethanol and acidic byproducts can complicate the purification of your desired product and may even catalyze other unwanted side reactions.

• Inconsistent Results: The extent of hydrolysis can vary depending on the reaction conditions, leading to poor reproducibility.

Q2: How can I minimize water contamination in my reaction?

A2: To minimize water contamination, you should:

• Use anhydrous solvents and reagents.

• Dry all glassware in an oven before use.

• Assemble the reaction apparatus while hot and under a stream of inert gas (e.g., nitrogen or argon).

• Use techniques that prevent exposure to atmospheric moisture, such as using septa and syringes for transfers.

• Store diethyl sulfate in a tightly sealed container, away from moisture.[1][2]

Q3: Are there any chemical additives that can prevent hydrolysis?

A3: While there are no "stabilizers" that can be added to completely prevent hydrolysis in the presence of water, using a dehydrating agent in the reaction setup can be effective. For instance, adding anhydrous sodium sulfate to the reaction mixture can help scavenge trace amounts of water.[5]

Q4: Does the pH of the reaction medium affect the rate of hydrolysis?

A4: Yes, the rate of hydrolysis can be influenced by pH. Diethyl sulfate is incompatible with strong acids and strong bases.[1] Hydrolysis can occur under both acidic and basic conditions. It is crucial to control the pH of your reaction according to the specific requirements of your desired transformation to minimize hydrolysis.

Q5: How should I properly store diethyl sulfate to prevent degradation?

A5: Diethyl sulfate should be stored in a cool, dry, and well-ventilated area in a tightly closed container.[1][2] It is sensitive to moisture and should be stored away from water and incompatible materials such as strong acids, strong bases, and nitrates.[1]

Data Summary

The following table summarizes the key factors influencing diethyl sulfate hydrolysis and the recommended conditions to minimize it.

Factor	Condition Promoting Hydrolysis	Recommended Condition for Prevention
Water Content	Presence of water, even in trace amounts	Use of anhydrous solvents and reagents; reaction under inert atmosphere
Temperature	Elevated temperatures (>50°C)[3]	Lower reaction temperatures where feasible
Reaction Time	Extended reaction times	Optimized reaction time based on reaction monitoring
pH	Strongly acidic or basic conditions	Controlled pH according to reaction needs
Storage	Exposure to atmospheric moisture	Storage in a cool, dry place in a tightly sealed container[1][2]

Experimental Protocols

Protocol 1: General Procedure for an Ethylation Reaction Under Anhydrous Conditions

• Glassware Preparation: Dry all glassware (e.g., round-bottom flask, condenser, addition funnel) in an oven at >100°C for at least 4 hours.

• Apparatus Assembly: Assemble the glassware while still hot under a positive pressure of an inert gas (e.g., nitrogen or argon). Allow the apparatus to cool to room temperature under the inert atmosphere.

• Reagent Preparation:

  • Dissolve the substrate to be ethylated in a suitable anhydrous solvent (e.g., THF, DMF, acetonitrile) and add it to the reaction flask via a syringe.

  • If a base is required, use an anhydrous base and add it to the reaction mixture.

• Addition of Diethyl Sulfate:

  • Draw the required amount of diethyl sulfate into a dry syringe and add it dropwise to the stirred reaction mixture at the desired temperature (e.g., 0°C or room temperature).

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC, GC, LC-MS).

• Work-up: Once the reaction is complete, quench the reaction mixture appropriately (e.g., with a saturated aqueous solution of ammonium chloride). Note that adding an aqueous solution will hydrolyze any remaining diethyl sulfate.

• Purification: Extract the product and purify it using standard techniques such as column chromatography, distillation, or recrystallization.

Visualizations

Caption: A workflow diagram illustrating the key decision points and actions to prevent the hydrolysis of diethyl sulfate during a chemical reaction.

References

• 1. nj.gov [nj.gov]
• 2. Diethyl sulfate - Safety Data Sheet [chemicalbook.com]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 5. Sciencemadness Discussion Board - Preparation of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]

Managing the carcinogenic risk of diethyl sulfate in a laboratory setting

This guide provides essential information for researchers, scientists, and drug development professionals on safely managing the carcinogenic risk of diethyl sulfate in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is diethyl sulfate and why is it a concern in the laboratory?

A1: Diethyl sulfate ((C₂H₅)₂SO₄) is a potent ethylating agent used in organic synthesis, including in the manufacturing of dyes, textiles, and pharmaceuticals.[1][2] It is a colorless, oily liquid with a faint peppermint-like odor.[1][2] The primary concern is its carcinogenicity; it is classified as a Group 2A "probable human carcinogen" by the International Agency for Research on Cancer (IARC) and is "reasonably anticipated to be a human carcinogen" by the National Toxicology Program (NTP).[3][4] It is a strong alkylating agent that can ethylate DNA, making it genotoxic.[2][3]

Q2: What are the primary routes of exposure to diethyl sulfate in a lab?

A2: The main routes of exposure are inhalation of vapors and direct contact with the skin and eyes.[5] Diethyl sulfate can be absorbed through the skin, and its effects may be delayed.[5][6]

Q3: Are there established occupational exposure limits for diethyl sulfate?

A3: Currently, no specific occupational exposure limits have been established by major U.S. regulatory bodies like OSHA.[5] However, due to its carcinogenicity, all contact should be reduced to the lowest possible level.[5]

Q4: What are the immediate health effects of exposure to diethyl sulfate?

A4: Acute exposure can cause severe irritation and burns to the skin, eyes, and respiratory tract.[5] Symptoms of inhalation include coughing, wheezing, and shortness of breath.[5] Ingestion can lead to nausea, vomiting, and abdominal pain.[5]

Troubleshooting Guides

Scenario 1: Accidental Spill of Diethyl Sulfate

Problem: A small vial of diethyl sulfate has been dropped and spilled inside a chemical fume hood.

Solution:

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the fume hood.

• Personal Protective Equipment (PPE): Before cleanup, don appropriate PPE, including a full-face respirator with a suitable cartridge, chemical-resistant gloves (Butyl/Viton recommended), a lab coat, and splash goggles.[5][7]

• Containment: For a small spill, absorb the liquid with an inert, dry material such as vermiculite, sand, or earth.[5][8] Do not use combustible materials like paper towels.

• Collection: Carefully collect the absorbent material and place it into a sealed, labeled container for hazardous waste disposal.[5][7]

• Decontamination: Wipe the spill area with a suitable decontamination solution (e.g., a dilute solution of sodium bicarbonate or ammonia) to neutralize any remaining residue. Follow with a water rinse.

• Ventilation: Allow the area to ventilate thoroughly before resuming work.

• Waste Disposal: Dispose of the sealed container and any contaminated PPE as hazardous waste according to your institution's and local regulations.[8][9]

Scenario 2: Suspected Inhalation of Diethyl Sulfate Vapors

Problem: A researcher experiences coughing and a sore throat after working with diethyl sulfate and suspects they may have inhaled some vapors.

Solution:

• Move to Fresh Air: Immediately move the affected individual to an area with fresh air.[5]

• Seek Medical Attention: Promptly seek medical attention. Inform medical personnel about the potential exposure to diethyl sulfate.

• Monitor Symptoms: Be aware that symptoms of lung edema (shortness of breath) may be delayed.[6] Medical observation may be necessary.

• Review Procedures: Investigate the cause of the exposure. Check the integrity of the chemical fume hood, review the experimental protocol, and assess the adequacy of the PPE used.

• Implement Corrective Actions: Based on the investigation, implement corrective actions to prevent future exposures. This may include fume hood maintenance, protocol revision, or additional PPE requirements.

Scenario 3: Skin Contact with Diethyl Sulfate

Problem: A researcher accidentally splashes a small amount of diethyl sulfate on their gloved hand and a small area of their forearm.

Solution:

• Immediate Removal of Contaminated Items: Speed is critical. Immediately remove the contaminated glove and any affected clothing.[6]

• Skin Decontamination: Wash the affected skin area with large amounts of soap and water for at least 15 minutes.[5]

• Seek Medical Attention: Even if the skin appears normal, seek immediate medical attention. The effects of diethyl sulfate can be delayed.[6]

• Decontaminate Clothing: Contaminated clothing must be decontaminated before reuse or disposed of as hazardous waste.[8]

Data Presentation

Table 1: Physical and Chemical Properties of Diethyl Sulfate

Property	Value	Reference
Molecular Formula	(C₂H₅)₂SO₄	[10]
Molecular Weight	154.18 g/mol	[6]
Appearance	Colorless, oily liquid	[2]
Odor	Faint peppermint-like	[2]
Boiling Point	209.5 °C (409 °F)	[6]
Melting Point	-24.4 °C (-12 °F)	[6]
Flash Point	104 °C (219.2 °F)	[11]
Specific Gravity	1.1803 at 20°C	[6]
Vapor Pressure	0.19 mbar @ 20 °C	[11]
Water Solubility	Decomposes in water	[11]

Table 2: Carcinogenicity Classifications of Diethyl Sulfate

Organization	Classification	Description	Reference
IARC	Group 2A	Probably carcinogenic to humans	[3]
NTP	Reasonably Anticipated	Reasonably anticipated to be a human carcinogen	[12]

Experimental Protocols

Protocol for Decontamination of Glassware

• Pre-rinse: Under a certified chemical fume hood, pre-rinse the contaminated glassware with a small amount of a solvent in which diethyl sulfate is miscible, such as ethanol or acetone. Collect the rinsate for hazardous waste disposal.

• Neutralization: Prepare a neutralizing solution, such as a 10% sodium bicarbonate solution or a 5% ammonia solution.

• Soaking: Immerse the glassware in the neutralizing solution for at least one hour. This will hydrolyze the diethyl sulfate into less harmful substances.

• Washing: After soaking, wash the glassware thoroughly with soap and water.

• Final Rinse: Rinse the glassware with deionized water and allow it to dry completely before reuse.

Mandatory Visualizations

Caption: Workflow for cleaning up a diethyl sulfate spill.

Caption: Hierarchy of controls for managing diethyl sulfate exposure.

Caption: Simplified pathway of diethyl sulfate-induced carcinogenesis.

References

• 1. chemicalds.com [chemicalds.com]
• 2. DIETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 3. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. nj.gov [nj.gov]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. sdfine.com [sdfine.com]
• 9. lobachemie.com [lobachemie.com]
• 10. aarti-industries.com [aarti-industries.com]
• 11. fishersci.com [fishersci.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Technical Support Center: Neutralization of Diethyl Sulfate with Aqueous Ammonia

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective neutralization of diethyl sulfate (DES) using aqueous ammonia. Diethyl sulfate is a potent ethylating agent that is toxic and a probable human carcinogen; therefore, proper handling and disposal are critical. Neutralization with aqueous ammonia provides a reliable method to render it non-toxic.

Troubleshooting Guide

This guide addresses specific issues that may arise during the neutralization of diethyl sulfate with aqueous ammonia.

Issue	Possible Cause(s)	Recommended Action(s)
Incomplete Neutralization (Residual DES Detected)	1. Insufficient amount of aqueous ammonia. 2. Inadequate reaction time. 3. Poor mixing of the biphasic mixture (if applicable). 4. Low reaction temperature.	1. Ensure a molar excess of ammonia is used. A 2 to 3-fold molar excess is recommended. 2. Increase the reaction time. Monitor the reaction progress using a suitable analytical method (e.g., GC-MS). 3. Increase the stirring speed to ensure good contact between the diethyl sulfate and the aqueous ammonia. 4. The reaction can be gently warmed to increase the rate, but this should be done with extreme caution due to the exothermicity of the reaction. Maintain the temperature below 50°C.[1]
Exothermic Reaction (Rapid Temperature Increase)	1. Addition of aqueous ammonia is too fast. 2. Concentration of aqueous ammonia is too high. 3. Insufficient cooling.	1. Add the aqueous ammonia solution slowly and portion-wise to control the rate of the reaction. 2. Use a more dilute solution of aqueous ammonia. 3. Conduct the neutralization in an ice bath to dissipate the heat generated.
Formation of Side Products	1. Presence of excess water leading to hydrolysis. 2. Over-alkylation of ammonia leading to diethylamine and triethylamine.	1. While aqueous ammonia is required, minimize the total amount of water if hydrolysis is a concern. 2. Use a sufficient excess of ammonia to favor the formation of the primary amine salt and minimize the formation of secondary and tertiary amines.
Analytical Difficulties in Monitoring	1. Co-elution of compounds in GC analysis. 2. Thermal decomposition of products in the GC injector.	1. Optimize the GC temperature program and column selection to achieve better separation. 2. Use a lower injector temperature if possible, or consider derivatization of the products for analysis.

Frequently Asked Questions (FAQs)

1. What is the chemical reaction for the neutralization of diethyl sulfate with aqueous ammonia?

The neutralization of diethyl sulfate with aqueous ammonia is a nucleophilic substitution reaction (SN2 mechanism). Ammonia, acting as a nucleophile, attacks one of the ethyl groups of diethyl sulfate, displacing the ethyl sulfate anion as a leaving group. The initial product is an ethylammonium salt. In the presence of excess ammonia, a proton transfer occurs to yield ethylamine and the ammonium salt of ethyl sulfate.

The overall reaction can be represented as:

(C₂H₅)₂SO₄ + 2 NH₃ → C₂H₅NH₂ + (NH₄)(C₂H₅)SO₄

2. What are the primary products of this neutralization?

The primary products are ethylamine and ammonium ethyl sulfate.

3. What safety precautions should be taken when handling diethyl sulfate and aqueous ammonia?

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber), safety goggles, a face shield, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

• Handling: Diethyl sulfate is a suspected carcinogen and should be handled with extreme care.[2] Avoid contact with skin and eyes. Aqueous ammonia is corrosive and can cause severe burns.

• Emergency Procedures: Have an emergency shower and eyewash station readily available. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

4. How can I monitor the progress of the neutralization reaction?

The disappearance of diethyl sulfate can be monitored by gas chromatography-mass spectrometry (GC-MS).[3][4] A small aliquot of the reaction mixture can be extracted with an organic solvent (e.g., dichloromethane) and analyzed. The formation of ethylamine can also be monitored by GC or other suitable chromatographic techniques.

5. What is the recommended stoichiometry for the reaction?

It is recommended to use a molar excess of aqueous ammonia to ensure the complete neutralization of diethyl sulfate and to minimize the formation of secondary and tertiary amines. A 2 to 3-fold molar excess of ammonia is a good starting point.

6. Can other bases be used to neutralize diethyl sulfate?

Yes, other bases such as sodium hydroxide can also be used. However, aqueous ammonia is often preferred as it is a weaker base and the reaction is generally easier to control. The reaction with strong bases can be more vigorous.

Experimental Protocols

General Laboratory Protocol for the Neutralization of Diethyl Sulfate with Aqueous Ammonia

This protocol is a general guideline and should be adapted based on the specific scale and conditions of your experiment.

Materials:

• Diethyl sulfate

• Aqueous ammonia (e.g., 10-30% w/w)

• Ice bath

• Stir plate and stir bar

• Reaction flask (e.g., round-bottom flask)

• Addition funnel

• Thermometer

• Appropriate work-up and extraction solvents (e.g., dichloromethane, water)

• Analytical equipment for monitoring (e.g., GC-MS)

Procedure:

• Setup: Place the reaction flask containing the diethyl sulfate in an ice bath on a stir plate. Equip the flask with a stir bar, a thermometer, and an addition funnel.

• Cooling: Cool the diethyl sulfate to 0-5°C with stirring.

• Addition of Aqueous Ammonia: Slowly add the aqueous ammonia solution dropwise from the addition funnel to the cooled and stirred diethyl sulfate.

• Temperature Control: Maintain the internal temperature of the reaction mixture below 20°C throughout the addition. The reaction is exothermic, so slow addition and efficient cooling are crucial.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for a specified period (e.g., 1-2 hours) to ensure complete neutralization.

• Monitoring: Take a small sample from the reaction mixture for analysis (e.g., by GC-MS) to confirm the absence of diethyl sulfate.

• Work-up (if necessary): Once the reaction is complete, the resulting solution can be worked up as required for the subsequent steps of your process. This may involve extraction to separate the ethylamine from the aqueous salt solution.

• Disposal: The neutralized solution, once confirmed to be free of diethyl sulfate, can be disposed of in accordance with local regulations for aqueous waste.

Data Presentation

Reaction Parameters and Conditions

Parameter	Recommended Value/Condition	Rationale
Stoichiometry (Ammonia:DES)	2:1 to 3:1 molar ratio	Ensures complete neutralization and minimizes side reactions.
Temperature	0-20°C (during addition), Room temperature (for reaction completion)	Controls the exothermic reaction and prevents thermal runaway.
Concentration of Aqueous Ammonia	10-30% (w/w)	A balance between reaction rate and safety (highly concentrated ammonia can lead to a more vigorous reaction).
Reaction Time	1-2 hours (after addition)	Provides sufficient time for the reaction to go to completion at room temperature.
Monitoring Technique	Gas Chromatography-Mass Spectrometry (GC-MS)	Provides sensitive and selective detection of residual diethyl sulfate.[3][4]

Visualizations

Caption: SN2 reaction pathway for the neutralization of diethyl sulfate.

Caption: Troubleshooting workflow for incomplete neutralization.

References

• 1. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. [Optimization of the method for the determination of diethyl sulfate at workplaces] - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in ethylation with diethyl sulfate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with ethylation reactions using diethyl sulfate.

Section 1: Troubleshooting Low Conversion Rates

Low conversion rates are a common issue in ethylation reactions with diethyl sulfate. This guide will walk you through potential causes and solutions to improve your reaction yield.

Is Your Substrate Sufficiently Reactive?

The nature of the substrate is a primary factor in the success of an ethylation reaction. Nucleophilicity plays a key role.

• Phenols, anilines, and thiols are generally good substrates for ethylation with diethyl sulfate.[1][2][3][4]

• Compounds with reactive methylene groups can also be ethylated, often in the presence of a strong base like sodamide.[5]

Troubleshooting Steps:

• Q: My substrate is known to be a poor nucleophile. How can I improve the reaction?

  • A: Increasing the reaction temperature can help overcome the activation energy barrier. However, be cautious as higher temperatures can also lead to side reactions and decomposition of diethyl sulfate.[6][7] Consider using a more polar aprotic solvent to enhance the nucleophilicity of your substrate.

Are Your Reaction Conditions Optimized?

The interplay of solvent, temperature, and base is critical for achieving high conversion rates.

• Solvent: Diethyl sulfate is soluble in many organic solvents such as acetone, ether, and alcohols.[1]

• Temperature: Ethylation reactions are often conducted at elevated temperatures. For example, the preparation of some ethyl esters from sodium salts and diethyl sulfate is carried out at 145°C.[5] However, temperatures above 100°C can lead to the thermal decomposition of diethyl sulfate.[3]

• Base: A base is typically required to deprotonate the substrate, making it more nucleophilic. Common bases include sodium hydroxide (NaOH) for phenols and potassium carbonate for less acidic substrates.[8][9]

Troubleshooting Steps:

• Q: My reaction is sluggish. What can I do?

  • A: Ensure your base is strong enough to deprotonate your substrate. For weakly acidic protons, a stronger base may be necessary. Also, confirm that your reaction temperature is appropriate for the substrate and solvent system. In some cases, a lack of proper stirring can lead to low yields, so ensure efficient mixing.[7]

• Q: I am observing the formation of byproducts. What could be the cause?

  • A: The presence of water can lead to the hydrolysis of diethyl sulfate, forming ethanol and ethyl hydrogen sulfate, which can complicate the reaction.[10][11] Ensure all your reagents and solvents are anhydrous. High reaction temperatures can also promote side reactions, such as oxidation and polymerization, particularly if high concentrations of sulfuric acid are present from the synthesis of diethyl sulfate.[6][10]

Are Your Reagents of Sufficient Purity?

The purity of diethyl sulfate and other reagents is paramount for a successful reaction.

• Diethyl Sulfate Purity: Commercial diethyl sulfate is typically >99% pure.[10] However, it can contain impurities that may affect your reaction.

• Known Impurities:

  • Dimethyl sulfate: A common impurity that can lead to undesired methylation of your substrate.[12]

  • Ethyl methyl sulfate (EMS): A lesser-known impurity that can also act as a methylating agent.[12] The presence of methanol in the ethanol used to manufacture diethyl sulfate can lead to the formation of EMS.[12]

Troubleshooting Steps:

• Q: I am seeing an unexpected methylated byproduct in my reaction. Where is it coming from?

  • A: The most likely culprits are dimethyl sulfate or ethyl methyl sulfate impurities in your diethyl sulfate.[12] Analyze your batch of diethyl sulfate by gas chromatography-mass spectrometry (GC-MS) to identify and quantify these impurities.[12][13][14][15][16]

• Q: How can I purify my diethyl sulfate?

  • A: Impurities like ethyl methyl sulfate can be reduced by treating the diethyl sulfate with a phenol or an amine, followed by purification.[12]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with diethyl sulfate?

A1: Diethyl sulfate is a highly toxic, corrosive, and probable human carcinogen.[2][11] It should be handled with extreme caution in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles, must be worn.[3]

Q2: How can I monitor the progress of my ethylation reaction?

A2: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC), gas chromatography (GC), or high-performance liquid chromatography (HPLC). GC-MS is particularly useful for identifying products and byproducts.[12][13][14][15][16]

Q3: How do I work up my reaction and remove unreacted diethyl sulfate?

A3: A typical work-up procedure involves quenching the reaction mixture, often with a dilute aqueous base like sodium carbonate solution, followed by extraction with an organic solvent.[17] Washing the organic layer with water and then brine helps to remove water-soluble impurities.[17][18] Unreacted diethyl sulfate can be hydrolyzed during the aqueous work-up.

Q4: My reaction mixture has turned dark or formed a tar-like substance. What should I do?

A4: Darkening or tar formation can indicate decomposition of the substrate or product, or significant side reactions. This can be caused by excessively high temperatures or the presence of strong acids. Consider lowering the reaction temperature and ensuring that any acidic impurities are neutralized.

Q5: Can I use diethyl sulfate for both O-ethylation and N-ethylation?

A5: Yes, diethyl sulfate is an effective ethylating agent for both oxygen and nitrogen nucleophiles. It is commonly used for the ethylation of phenols (O-ethylation) and amines (N-ethylation).[1][2][3][4]

Section 3: Data Presentation

Table 1: Influence of Reaction Parameters on Ethylation (Illustrative Data)

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Temperature	25°C	50°C	80°C	Increased rate with temperature, but potential for more byproducts at higher temperatures.
Base	K₂CO₃	NaOH	NaH	Stronger bases can lead to faster deprotonation and higher reaction rates.
Solvent	Toluene	Acetonitrile	DMF	Polar aprotic solvents can enhance reaction rates.
Water Content	Anhydrous	0.5% water	2% water	Increased water content leads to hydrolysis of diethyl sulfate and lower yields.[10]

Section 4: Experimental Protocols

General Protocol for the Ethylation of a Phenol

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the phenol (1.0 eq.) and a suitable base (e.g., potassium carbonate, 1.5 eq.) in an anhydrous solvent (e.g., acetone or acetonitrile).

• Addition of Diethyl Sulfate: Slowly add diethyl sulfate (1.1 eq.) to the stirred mixture at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Final Purification: Purify the crude product by column chromatography or recrystallization as needed.

Protocol for the N-Ethylation of an Aniline

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: In a suitable reaction vessel, dissolve the aniline (1.0 eq.) in an appropriate solvent.

• Addition of Diethyl Sulfate: Add diethyl sulfate (1.1 eq.) to the solution. For some substrates, the addition of a base may be necessary.

• Reaction: Stir the reaction mixture at a suitable temperature (this may range from room temperature to elevated temperatures) until the reaction is complete, as monitored by TLC or GC.

• Work-up: Quench the reaction with an aqueous solution of a base (e.g., sodium bicarbonate).

• Extraction: Extract the product with an organic solvent.

• Washing and Drying: Wash the organic layer with water and brine, then dry over an anhydrous drying agent.

• Purification: Remove the solvent under reduced pressure and purify the product as necessary.

Section 5: Visualizations

Caption: Troubleshooting workflow for low conversion rates in ethylation.

Caption: Factors influencing ethylation conversion rates.

Caption: Generalized mechanism of ethylation with diethyl sulfate.

References

• 1. SULFURIC ACID DIETHYL ESTER - Ataman Kimya [atamanchemicals.com]
• 2. epa.gov [epa.gov]
• 3. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DIETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 5. forum.valuepickr.com [forum.valuepickr.com]
• 6. CN110642755A - Environment-friendly production process of diethyl sulfate - Google Patents [patents.google.com]
• 7. Sciencemadness Discussion Board - Lab Prep of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. sarthaks.com [sarthaks.com]
• 9. US4453004A - Process for the alkylation of phenolic compounds - Google Patents [patents.google.com]
• 10. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. publications.iarc.who.int [publications.iarc.who.int]
• 14. researchgate.net [researchgate.net]
• 15. DGUV Information 213-518 Translation - BG RCI [bgrci.de]
• 16. [Optimization of the method for the determination of diethyl sulfate at workplaces] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Sciencemadness Discussion Board - Preparation of Diethyl Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 18. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Diethyl Sulfate Ethylation Reactions

Welcome to the Technical Support Center for optimizing ethylation reactions using diethyl sulfate. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your experiments. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and key data to help you achieve optimal results in your ethylation reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for diethyl sulfate ethylation?

A1: The optimal temperature for diethylation reactions is highly substrate-dependent. However, a general starting point for many reactions is between 60°C and 130°C.[1] It is crucial to conduct small-scale optimization experiments to determine the ideal temperature for your specific substrate and reaction conditions. For the synthesis of diethyl sulfate itself from an ethyl bisulfate intermediate, a temperature range of 80°C to 120°C is often preferred.[1]

Q2: What are the most common side reactions to be aware of?

A2: The most prevalent side reactions include hydrolysis of diethyl sulfate, over-alkylation (especially with amines), and thermal decomposition at elevated temperatures. Diethyl sulfate reacts with water, and this reaction becomes more rapid at temperatures above 50°C, forming ethanol and sulfuric acid, which can complicate your reaction mixture and reduce yield.[2][3] Over-alkylation, the formation of quaternary ammonium salts from primary or secondary amines, is another common issue.

Q3: How can I minimize the hydrolysis of diethyl sulfate?

A3: To minimize hydrolysis, it is essential to use anhydrous solvents and reagents. Ensure your glassware is thoroughly dried before use. If possible, run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction. The rate of hydrolysis increases significantly with temperature, so maintaining the lowest effective reaction temperature can also help.[2]

Q4: What is the thermal decomposition temperature of diethyl sulfate?

A4: Diethyl sulfate begins to decompose at temperatures above 100°C, and decomposition is significant at its boiling point of 209°C.[3][4] Thermal decomposition produces toxic and flammable fumes, including sulfur oxides, ethyl ether, and ethylene.[3][4] Therefore, it is critical to maintain precise temperature control and not exceed the optimal temperature for your reaction.

Q5: Is diethyl sulfate a carcinogen?

A5: Yes, diethyl sulfate is considered a probable human carcinogen (Group 2A) by the International Agency for Research on Cancer (IARC).[5] It is also a potent alkylating agent that can cause severe skin burns and eye damage.[4] Always handle diethyl sulfate with extreme caution in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Troubleshooting Guides

O-Ethylation of Phenols

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Product Formation	1. Reaction temperature is too low. 2. Ineffective base. 3. Presence of water leading to hydrolysis of diethyl sulfate. 4. Poor quality of diethyl sulfate.	1. Gradually increase the reaction temperature in 10°C increments. Monitor the reaction progress by TLC or GC.2. Ensure the base is strong enough to deprotonate the phenol. Consider using a stronger base or a different solvent system.3. Use anhydrous solvents and reagents. Dry glassware thoroughly and run the reaction under an inert atmosphere.4. Verify the purity of your diethyl sulfate. Consider using a freshly opened bottle or purifying the reagent.
Formation of Byproducts	1. Reaction temperature is too high, causing decomposition. 2. Presence of impurities in the starting materials.	1. Lower the reaction temperature. Run the reaction at the lowest temperature that provides a reasonable reaction rate.2. Purify the starting phenol and solvent before use.
Reaction Stalls	1. Depletion of the base. 2. Decomposition of diethyl sulfate over a long reaction time.	1. Add additional base to the reaction mixture. 2. Consider adding the diethyl sulfate in portions over the course of the reaction.

N-Ethylation of Amines

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield of Desired Product	1. Suboptimal reaction temperature. 2. Incomplete reaction. 3. Hydrolysis of diethyl sulfate.	1. Optimize the reaction temperature. Start with a moderate temperature (e.g., 50-70°C) and adjust as needed.2. Increase the reaction time or temperature. Monitor the reaction progress closely.3. Use anhydrous conditions.
Over-alkylation (Formation of Quaternary Ammonium Salt)	1. High reaction temperature. 2. High concentration of diethyl sulfate. 3. Prolonged reaction time.	1. Lower the reaction temperature. 2. Use a molar excess of the amine relative to diethyl sulfate. 3. Add the diethyl sulfate slowly (dropwise) to the reaction mixture. 4. Monitor the reaction closely and stop it once the desired product is formed.
Multiple Products Formed	1. A mixture of mono-, di-, and quaternary ethylated products. 2. Side reactions due to impurities.	1. Adjust the stoichiometry and reaction conditions to favor the desired product. 2. Purify all starting materials.

Quantitative Data Summary

The following table summarizes general temperature ranges for diethyl sulfate ethylation reactions. Note that the optimal temperature will vary depending on the specific substrate, solvent, and base used.

Substrate Type	General Temperature Range (°C)	Key Considerations
Phenols	60 - 130	Requires a base to form the phenoxide ion.
Amines	40 - 100	Prone to over-alkylation. Temperature control is critical.
Alcohols	70 - 120	Generally requires a strong base.

Experimental Protocols

General Protocol for O-Ethylation of a Phenol

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, dissolve the phenol (1 equivalent) and a suitable base (e.g., potassium carbonate, 1.5 equivalents) in an anhydrous solvent (e.g., acetone or acetonitrile).

• Reaction: Heat the mixture to a predetermined temperature (start with 60°C and optimize as needed) with vigorous stirring.

• Addition of Diethyl Sulfate: Add diethyl sulfate (1.1 equivalents) dropwise from the dropping funnel over a period of 30-60 minutes.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the inorganic salts and wash them with the solvent.

• Purification: Remove the solvent from the filtrate under reduced pressure. The crude product can be purified by distillation or column chromatography.

General Protocol for N-Ethylation of a Primary Amine

• Preparation: In a round-bottom flask, dissolve the primary amine (2-3 equivalents) in an anhydrous aprotic solvent (e.g., THF or acetonitrile).

• Reaction Setup: Place the flask in a controlled temperature bath (start with 40°C).

• Slow Addition: Slowly add diethyl sulfate (1 equivalent) to the stirred amine solution.

• Reaction Monitoring: Monitor the reaction for the disappearance of the starting amine and the formation of the mono-ethylated product.

• Quenching: Once the desired product is maximized, quench the reaction by adding a suitable reagent (e.g., a dilute aqueous solution of a non-nucleophilic base).

• Extraction and Purification: Extract the product with an appropriate organic solvent. Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced pressure. Purify the product by column chromatography.

Visualizing Workflows and Logic

General Ethylation Workflow

Caption: A generalized workflow for performing an ethylation reaction using diethyl sulfate.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low product yield in diethyl sulfate ethylation reactions.

References

• 1. CN110642755A - Environment-friendly production process of diethyl sulfate - Google Patents [patents.google.com]
• 2. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. ICSC 0570 - DIETHYL SULFATE [chemicalsafety.ilo.org]
• 5. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]

Reference Data & Comparative Studies

A Comparative Guide to N-Alkylation Efficiency: Diethyl Sulfate vs. Ethyl Iodide

For Researchers, Scientists, and Drug Development Professionals

The N-alkylation of amines is a cornerstone of organic synthesis, pivotal in the development of a vast array of pharmaceuticals and fine chemicals. The choice of an alkylating agent is critical, influencing reaction efficiency, selectivity, and overall process viability. This guide provides an objective comparison of two common ethylating agents, diethyl sulfate and ethyl iodide, for the N-alkylation of secondary amines, with a focus on experimental data and practical considerations.

Executive Summary

Both diethyl sulfate and ethyl iodide are effective reagents for the N-ethylation of secondary amines, typically proceeding via an S(_N)2 mechanism. Diethyl sulfate can provide high yields, particularly when side reactions are mitigated, but it is a known hazardous substance. Ethyl iodide is a highly reactive alkylating agent, though quantitative data for direct comparison in all scenarios can be scarce in publicly available literature. The selection between the two often hinges on a balance of reactivity, selectivity, cost, and safety considerations.

Quantitative Data Presentation

The following table summarizes the quantitative data for the N-alkylation of diethanolamine with diethyl sulfate, demonstrating the impact of reaction conditions on yield and selectivity.[1]

Experiment ID	Diethanolamine (moles)	Diethyl Sulfate (moles)	Base (moles)	Water (moles)	Temperature (°C)	Reaction Time (hours)	Yield of N-ethyldiethanolamine	Notes
A	0.5	0.42	None	None	25-35	8	61%	Significant O-ethylation observed.[1]
B	1.0	0.25	0.25 (Na₂CO₃·H₂O)	1.65	20-92	2	90.5%	No O-ethylated derivatives formed.[1]
C	-	0.25	0.25 (Na₂CO₃·H₂O)	-	28-92	2	91.5%	No O-ethylation obtained.[1]

Reaction Mechanism and Selection Logic

The N-alkylation of a secondary amine with either diethyl sulfate or ethyl iodide predominantly follows an S(_N)2 pathway. The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic ethyl group of the alkylating agent. This process is influenced by several factors that guide the choice of reagent.

References

• 1. US2451942A - Preparation of n-alkyl diethanolamines - Google Patents [patents.google.com]

A Comparative Guide to Diethyl Sulfate and Diethyl Carbonate as Green Ethylating Agents

For Researchers, Scientists, and Drug Development Professionals

The selection of reagents is a critical consideration in modern chemical synthesis, with a growing emphasis on "green" chemistry principles that prioritize safety and environmental sustainability. This guide provides an objective comparison of two ethylating agents, the traditional but hazardous diethyl sulfate ((C₂H₅)₂SO₄) and the greener alternative, diethyl carbonate (C₅H₁₀O₃). This comparison is supported by experimental data to inform the selection of the most appropriate reagent for various research and development applications.

Executive Summary

Diethyl carbonate emerges as a significantly greener and safer alternative to diethyl sulfate for ethylation reactions. While diethyl sulfate is a potent and reactive ethylating agent, its high toxicity, carcinogenicity, and corrosive nature pose significant handling and disposal challenges.[1][2][3][4] In contrast, diethyl carbonate is a non-toxic, biodegradable compound that offers a much-improved safety profile.[5] Although it may require catalysis and higher reaction temperatures to achieve comparable reactivity to diethyl sulfate, its environmental and safety benefits often outweigh these considerations. The choice between these two reagents will ultimately depend on the specific requirements of the reaction, including the nature of the substrate, desired reaction rate, and the priority given to green chemistry principles.

Performance Comparison: A Data-Driven Analysis

The following tables summarize key performance indicators for diethyl sulfate and diethyl carbonate in representative ethylation reactions of phenols and amines. It is important to note that the data presented is compiled from various sources and may not represent a direct side-by-side comparison under identical conditions.

Ethylation of Phenols (e.g., p-Nitrophenol)

Parameter	Diethyl Sulfate	Diethyl Carbonate
Reaction Conditions	Typically requires a base (e.g., NaOH, K₂CO₃) in a suitable solvent (e.g., acetone, ethanol). Reactions often proceed at or near room temperature.	Requires a catalyst (e.g., K₂CO₃, KOH/AC) and higher temperatures (typically >150 °C).[6]
Typical Yield	Generally high yields (>90%) are achievable.	High yields (e.g., 89.4% for p-nitrophenol) can be achieved under optimized conditions.[6]
Byproducts	Sulfuric acid and its salts, which are corrosive and require neutralization and proper disposal.	Ethanol and carbon dioxide, which are relatively benign and easily handled.[5]
Work-up Procedure	Involves neutralization of acidic byproducts, extraction, and purification.	Typically involves catalyst filtration, solvent removal, and product purification.

Ethylation of Amines (e.g., Aniline)

Parameter	Diethyl Sulfate	Diethyl Carbonate
Reaction Conditions	Reacts readily with amines, often exothermically. May require a base to neutralize the sulfuric acid byproduct.	Generally requires a catalyst (e.g., onium salts, zeolites) and elevated temperatures.[7]
Selectivity	Can lead to over-alkylation (formation of tertiary amines and quaternary ammonium salts).	Can offer higher selectivity for mono-alkylation under controlled conditions.
Typical Yield	High yields are possible, but control of selectivity can be challenging.	Good to excellent yields of mono-alkylated products have been reported.
Byproducts	Sulfuric acid and its salts.	Ethanol and carbon dioxide.[5]
Work-up Procedure	Similar to phenol ethylation, requiring neutralization and extraction steps.	Catalyst removal followed by standard purification techniques.

Green Chemistry Metrics: A Quantitative Look at Sustainability

To provide a more quantitative assessment of the environmental impact of these two reagents, we can analyze key green chemistry metrics such as Atom Economy and the Environmental Factor (E-Factor).

Atom Economy calculates the proportion of reactant atoms that are incorporated into the desired product. A higher atom economy indicates a more efficient and less wasteful process.

E-Factor is the ratio of the mass of waste produced to the mass of the desired product. A lower E-Factor is indicative of a greener process.[8]

The following table provides a theoretical comparison for the ethylation of a generic phenol (PhOH).

Metric	Diethyl Sulfate Ethylation	Diethyl Carbonate Ethylation
Reaction	2 PhOH + (C₂H₅)₂SO₄ → 2 PhOC₂H₅ + H₂SO₄	PhOH + (C₂H₅)₂O(CO) → PhOC₂H₅ + C₂H₅OH + CO₂
Atom Economy	76.5%	68.2%
E-Factor (theoretical)	0.31	0.47

Note: The E-Factor calculation here is theoretical and only considers the stoichiometric byproducts. In practice, the E-Factor for diethyl sulfate reactions would be significantly higher due to the need for neutralization agents, solvents for extraction, and the larger volume of aqueous waste generated.

Experimental Protocols

Ethylation of p-Nitrophenol with Diethyl Carbonate

This protocol is adapted from a study on the O-alkylation of p-nitrophenol using diethyl carbonate (DEC) over a solid base catalyst.[6]

Materials:

• p-Nitrophenol

• Diethyl carbonate (DEC)

• KOH/Active Carbon (AC) catalyst (20% KOH loading)

• Suitable reaction vessel (e.g., a three-necked flask) equipped with a condenser, thermometer, and magnetic stirrer.

Procedure:

• To the reaction vessel, add p-nitrophenol, diethyl carbonate (in a molar ratio of 12.5:1 to p-nitrophenol), and the KOH/AC catalyst (10% by weight of the reactants).

• Heat the reaction mixture to 423 K (150 °C) with continuous stirring.

• Maintain the reaction at this temperature for 2 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid catalyst from the reaction mixture.

• Remove the excess diethyl carbonate by distillation under reduced pressure.

• The resulting crude product can be further purified by recrystallization or chromatography to yield p-nitroanisole.

General Protocol for Ethylation of a Phenol with Diethyl Sulfate

This is a general procedure and should be adapted based on the specific substrate and safety considerations.

Materials:

• Phenol

• Diethyl sulfate

• Sodium hydroxide (or other suitable base)

• Acetone (or other suitable solvent)

• Reaction vessel with stirring and temperature control

Procedure:

• Dissolve the phenol in acetone in the reaction vessel.

• Add a stoichiometric amount of sodium hydroxide and stir until a clear solution of the sodium phenoxide is formed.

• Cool the reaction mixture in an ice bath.

• Slowly add a stoichiometric amount of diethyl sulfate dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for several hours or until completion (monitored by TLC).

• Quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with a dilute sodium hydroxide solution to remove any unreacted phenol, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or chromatography.

Safety and Handling

A critical point of differentiation between these two reagents lies in their safety profiles.

Diethyl Sulfate:

• Highly Toxic and Corrosive: It is harmful if swallowed, inhaled, or absorbed through the skin.[1] It causes severe skin burns and eye damage.[1]

• Carcinogenic: Classified as a Group 2A carcinogen by the IARC, meaning it is probably carcinogenic to humans.[4]

• Handling Precautions: Must be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1]

Diethyl Carbonate:

• Low Toxicity: It is considered to have low toxicity.[5]

• Flammable: It is a flammable liquid and should be kept away from ignition sources.

• Handling Precautions: Standard laboratory safety practices, including the use of PPE, are sufficient for handling.

Visualizing the Comparison

Caption: A comparison of the key characteristics of Diethyl Sulfate and Diethyl Carbonate.

References

• 1. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 2. DIETHYL SULFATE - Ataman Kimya [atamanchemicals.com]
• 3. epa.gov [epa.gov]
• 4. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Selectivity of Diethyl Sulfate and Other Ethylating Agents

For researchers, scientists, and professionals in drug development, the choice of an ethylating agent is critical to ensure the desired outcome of a chemical reaction. Selectivity, the ability to ethylate a specific atom in a molecule with multiple reactive sites, is a key determinant of reaction efficiency and product purity. This guide provides an objective comparison of the selectivity of diethyl sulfate against other common ethylating agents: ethyl iodide, ethyl bromide, and ethyl triflate. The comparison is grounded in established principles of organic chemistry and supported by a detailed experimental protocol for direct comparison.

Theoretical Framework for Selectivity

The selectivity of an ethylating agent is primarily governed by the Hard and Soft Acids and Bases (HSAB) principle. This principle states that hard acids prefer to react with hard bases, and soft acids prefer to react with soft bases.[1][2][3] In the context of ethylation, the ethyl group is the acid, and the nucleophilic atom on the substrate is the base.

• Hard Nucleophiles: Atoms with high electronegativity and low polarizability, such as oxygen.

• Soft Nucleophiles: Atoms with lower electronegativity and high polarizability, such as sulfur and, to a lesser extent, nitrogen and certain carbon atoms (like enolates).[2]

The "hardness" of the ethylating agent is influenced by the leaving group. A good leaving group that is a hard base will make the ethyl group appear "harder," favoring reaction at hard nucleophilic sites (O-alkylation). Conversely, a leaving group that is a soft base will make the ethyl group appear "softer," favoring reaction at soft nucleophilic sites (S-, N-, or C-alkylation).

Kornblum's rule also provides insight, particularly for ambident nucleophiles, stating that reactions with more SN1-like character (favoring harder, more electronegative sites) are promoted by better leaving groups, while SN2 reactions favor the softer, more nucleophilic site.[4]

Comparison of Ethylating Agents

The following table summarizes the expected selectivity of diethyl sulfate and other common ethylating agents based on the HSAB principle and the nature of their leaving groups.

Ethylating Agent	Leaving Group	Leaving Group Type	Expected Selectivity
Diethyl Sulfate ((C₂H₅)₂SO₄)	Ethyl sulfate (C₂H₅SO₄⁻)	Hard Base	High O-selectivity
Ethyl Triflate (C₂H₅OTf)	Triflate (CF₃SO₃⁻)	Very Hard Base (excellent leaving group)	Very High O-selectivity
Ethyl Bromide (C₂H₅Br)	Bromide (Br⁻)	Borderline/Soft Base	Mixed or C/N/S-selectivity
Ethyl Iodide (C₂H₅I)	Iodide (I⁻)	Soft Base	High C/N/S-selectivity

Diethyl sulfate , with its hard sulfate leaving group, is a strong ethylating agent that generally exhibits high selectivity for harder nucleophiles like oxygen.[5][6][7] This makes it a suitable choice for O-ethylation of phenols and alcohols.

Ethyl triflate is an even more powerful ethylating agent due to the exceptional leaving group ability of the triflate anion.[5] This results in a highly electrophilic ethyl group, which will strongly favor reaction with the hardest nucleophilic site.

Ethyl bromide and ethyl iodide are classic SN2 reagents.[8] The bromide and iodide ions are softer bases compared to sulfate or triflate. Consequently, these reagents tend to favor ethylation of softer nucleophilic centers. Ethyl iodide, with the softest leaving group, is generally the most selective for soft nucleophiles like sulfur or carbon enolates.[8]

Experimental Protocol: Comparative Selectivity in the Ethylation of Sodium Phenoxide

This protocol describes a competitive reaction experiment to quantitatively determine the O- versus C-alkylation selectivity of different ethylating agents with sodium phenoxide, an ambident nucleophile.

1. Materials:

• Phenol

• Sodium hydroxide

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl sulfate

• Ethyl iodide

• Ethyl bromide

• Ethyl triflate

• Internal standard (e.g., dodecane)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Gas chromatograph with a flame ionization detector (GC-FID)

2. Procedure:

• Preparation of Sodium Phenoxide: In a round-bottom flask, dissolve a known amount of phenol in anhydrous DMF. Add one equivalent of sodium hydroxide and stir the mixture at room temperature until the phenol is completely converted to sodium phenoxide.

• Ethylation Reaction: Divide the sodium phenoxide solution into four separate reaction flasks, each containing the same molar amount of the substrate. To each flask, add one equivalent of one of the four ethylating agents (diethyl sulfate, ethyl iodide, ethyl bromide, or ethyl triflate).

• Reaction Monitoring: Stir the reactions at a constant temperature (e.g., 50 °C) and monitor the progress by taking small aliquots at regular intervals. Quench the aliquots with a saturated aqueous ammonium chloride solution and extract with diethyl ether. Analyze the organic layer by GC-FID to determine the ratio of O-ethylated product (ethyl phenyl ether) to C-ethylated products (o-ethylphenol and p-ethylphenol).

• Work-up and Analysis: Once the reactions are complete (as determined by the consumption of the starting material), cool the reaction mixtures to room temperature. Quench with saturated aqueous ammonium chloride solution and extract with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Quantitative Analysis: Add a known amount of an internal standard to each of the final product mixtures. Analyze each mixture by GC-FID.[9][10] Calculate the relative amounts of each product by comparing the peak areas to that of the internal standard. The selectivity is expressed as the ratio of O-alkylation to C-alkylation.

3. Data Presentation:

The results should be compiled into a table comparing the O/C selectivity ratio for each ethylating agent under identical reaction conditions.

Ethylating Agent	O-Ethylation Product (%)	C-Ethylation Products (%)	O/C Selectivity Ratio
Diethyl Sulfate
Ethyl Triflate
Ethyl Bromide
Ethyl Iodide

Visualizing Selectivity: HSAB Principle in Action

The following diagram illustrates the decision-making process for an ambident nucleophile when reacting with hard versus soft ethylating agents.

HSAB principle guiding ethylation selectivity.

Conclusion

The choice of an ethylating agent has a profound impact on the selectivity of a reaction. Diethyl sulfate and ethyl triflate are powerful reagents that favor the ethylation of hard nucleophiles like oxygen due to their hard leaving groups. In contrast, ethyl iodide and ethyl bromide are more selective for softer nucleophilic centers such as carbon or sulfur. By understanding the principles of Hard and Soft Acids and Bases and by employing rigorous experimental protocols for comparison, researchers can make informed decisions to optimize their synthetic strategies and achieve the desired product with high selectivity.

References

• 1. retrosynthetix.com [retrosynthetix.com]
• 2. adichemistry.com [adichemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Kornblum rule [wiki-gyan.blogspot.com]
• 5. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. DIETHYL SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Diethyl sulfate - Wikipedia [en.wikipedia.org]
• 8. rockchemicalsinc.com [rockchemicalsinc.com]
• 9. researchgate.net [researchgate.net]
• 10. scienceinfo.com [scienceinfo.com]

A comparative study of alkylating agents for phenol O-ethylation

A comprehensive comparison of alkylating agents for the O-ethylation of phenols is presented for researchers, scientists, and drug development professionals. This guide delves into the performance of various ethylating agents, supported by experimental data and detailed protocols.

The O-ethylation of phenols is a fundamental transformation in organic synthesis, crucial for the preparation of aryl ethyl ethers, which are common motifs in pharmaceuticals, agrochemicals, and fragrances. The most prevalent method for this conversion is the Williamson ether synthesis, which involves the reaction of a phenoxide ion with an ethylating agent.[1][2] The choice of the ethylating agent is critical and can significantly impact the reaction's efficiency, selectivity, and scalability.

Comparative Analysis of Alkylating Agents

A variety of reagents can be employed for the O-ethylation of phenols, each with its own set of advantages and disadvantages. The most common agents include ethyl halides (iodide, bromide, chloride), diethyl sulfate, and triethyloxonium tetrafluoroborate. More environmentally friendly alternatives like diethyl carbonate are also gaining traction.

Ethyl Halides (EtI, EtBr, EtCl): These are the most traditional and widely used ethylating agents for the Williamson ether synthesis.[3] Their reactivity follows the order EtI > EtBr > EtCl. Ethyl iodide is the most reactive but also the most expensive and least stable. Ethyl bromide offers a good balance of reactivity and cost, making it a popular choice. The reaction is typically carried out in the presence of a base, such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH), in a polar aprotic solvent like acetonitrile or acetone.[3] A significant drawback of ethyl halides is their volatility and potential toxicity.

Diethyl Sulfate ((EtO)₂SO₂): A powerful and efficient ethylating agent, diethyl sulfate is often used in industrial processes due to its high reactivity and lower cost compared to ethyl iodide.[4][5] It can ethylate phenols under milder conditions and often results in higher yields. However, diethyl sulfate is highly toxic and carcinogenic, necessitating stringent safety precautions during handling.[4]

Triethyloxonium Tetrafluoroborate ([Et₃O]BF₄): Known as Meerwein's reagent, this is a highly potent ethylating agent.[6][7] It is particularly useful for ethylating sterically hindered or less reactive phenols under neutral or mildly basic conditions.[8] Its high reactivity allows for rapid reactions at room temperature. The main disadvantages are its high cost, moisture sensitivity, and limited shelf life.[7]

Diethyl Carbonate (DEC): As a greener alternative, diethyl carbonate is non-toxic and biodegradable.[9] Its use as an ethylating agent is becoming more common, often in the presence of a base like potassium carbonate and sometimes with a catalyst.[10] While being environmentally benign, reactions with DEC typically require higher temperatures and longer reaction times to achieve high conversions and yields.[10]

Quantitative Data Presentation

The following table summarizes typical reaction conditions and yields for the O-ethylation of phenol with various ethylating agents, compiled from different sources. It is important to note that direct comparison can be challenging as the experimental conditions are not always identical.

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
Ethyl Bromide	K₂CO₃	Acetone	Reflux	8	~95	[11]
Diethyl Sulfate	K₂CO₃	Solvent-free	60	1	>95	[5]
Triethyloxonium Tetrafluoroborate	- (neutral pH)	Dichloromethane	Room Temp	2	High (not specified)	[6][8]
Diethyl Carbonate	KOH/Activated Carbon	-	130	2.5	99.6	[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

General Protocol for Williamson Ether Synthesis using Ethyl Bromide

This protocol is a generalized procedure for the O-ethylation of a phenol using an ethyl halide.

Materials:

• Phenol (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Ethyl Bromide (1.2 eq)

• Anhydrous Acetonitrile (10 mL / mmol of phenol)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the phenol, anhydrous potassium carbonate, and anhydrous acetonitrile.

• Stir the suspension at room temperature for 15 minutes.

• Add ethyl bromide to the reaction mixture.

• Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain it at this temperature with vigorous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Filter the solid potassium carbonate and wash the solid with a small amount of acetonitrile.

• Combine the filtrate and the washings and concentrate the solution under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude product can be purified by vacuum distillation or silica gel column chromatography.[12]

Protocol for Solvent-Free O-Ethylation using Diethyl Sulfate

This method offers an environmentally friendlier approach by avoiding bulk solvents.

Materials:

• Phenol

• Diethyl Sulfate

• Anhydrous Potassium Carbonate (K₂CO₃) or Sodium Bicarbonate (NaHCO₃)

• Diethyl ether

Procedure:

• Grind the phenol and the solid base (K₂CO₃ or NaHCO₃) together into a fine powder.

• Place the mixture in a reaction vessel and heat to 60°C with vigorous stirring.

• Slowly add diethyl sulfate to the heated mixture.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture.

• For liquid products, extract with diethyl ether. For solid products, the product can be purified by recrystallization or short-column chromatography.[5]

Mandatory Visualizations

Caption: General experimental workflow for phenol O-ethylation.

Caption: Key species in Williamson ether synthesis for phenol O-ethylation.

References

• 1. cactus.utahtech.edu [cactus.utahtech.edu]
• 2. Khan Academy [khanacademy.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. US4453004A - Process for the alkylation of phenolic compounds - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. homework.study.com [homework.study.com]
• 7. Triethyloxonium tetrafluoroborate - Wikipedia [en.wikipedia.org]
• 8. arkat-usa.org [arkat-usa.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Ethylation Sites: NMR Spectroscopy vs. Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise identification of post-translational modifications (PTMs) is critical for understanding protein function and developing targeted therapeutics. Ethylation, the addition of an ethyl group to an amino acid residue, is a less common but important PTM. This guide provides an objective comparison of two powerful analytical techniques for validating ethylation sites: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We present supporting experimental data, detailed methodologies, and visualizations to aid in the selection of the most appropriate technique for your research needs.

Performance Comparison: NMR Spectroscopy vs. Mass Spectrometry

Both NMR and MS are powerful tools for the characterization of PTMs, each with distinct advantages and limitations. While mass spectrometry is generally more sensitive and has a higher throughput, NMR provides unparalleled atomic-resolution structural and dynamic information in a non-destructive manner. The choice between these techniques often depends on the specific research question, sample availability, and the desired level of detail.

Feature	NMR Spectroscopy	Mass Spectrometry
Primary Information	Atomic-level 3D structure, dynamics, stoichiometry, and site of modification. Provides information on the local chemical environment.	Mass-to-charge ratio of peptides and their fragments, confirming the mass addition of the ethyl group and identifying the modified residue.
Sensitivity	Lower (micromolar to millimolar concentrations typically required).[1]	Higher (picomole to femtomole range).[2]
Resolution	Atomic resolution, providing precise information about the location and conformation of the ethyl group.	Can precisely identify the modified amino acid but provides limited information on the local structural context.
Quantification	Inherently quantitative; signal intensity is directly proportional to the number of nuclei.	Relative quantification is common using isotopic labeling (e.g., SILAC, TMT); absolute quantification requires labeled internal standards.
Sample Requirements	Requires larger amounts of highly purified, soluble, and isotopically labeled (¹³C, ¹⁵N) protein for many experiments.[1]	Can analyze complex mixtures and requires smaller sample quantities.
Throughput	Lower throughput; experiments can be time-consuming.	High-throughput capabilities, especially when coupled with liquid chromatography (LC-MS).
Structural Information	Provides detailed information on conformational changes upon ethylation.	Indirectly provides structural information through techniques like hydrogen-deuterium exchange MS (HDX-MS).
Limitations	Lower sensitivity, limited to smaller to medium-sized proteins (though techniques for larger proteins exist), and potential for signal overlap.	Can be destructive to the sample, and labile PTMs may be lost during fragmentation. Differentiating isobaric modifications can be challenging.

Experimental Protocols

Validation of Ethylation Site using NMR Spectroscopy

NMR spectroscopy, particularly the ¹H-¹³C Heteronuclear Single Quantum Coherence (HSQC) experiment, is a powerful method for the site-specific identification of ethylation. This experiment detects the correlation between a proton and its directly attached carbon atom, providing a unique fingerprint for the ethyl group.

Sample Preparation:

• Protein Expression and Purification: The protein of interest is typically overexpressed in a bacterial or eukaryotic system. For enhanced sensitivity and resolution, uniform isotopic labeling with ¹³C and ¹⁵N is recommended. This is achieved by growing the expression host in a minimal medium containing ¹³C-glucose and ¹⁵N-ammonium chloride as the sole carbon and nitrogen sources, respectively.

• In vitro Ethylation (if necessary): If the protein is not endogenously ethylated, it can be modified in vitro using an appropriate ethylating agent, such as N-ethylmaleimide for cysteine residues or other ethyl donors for lysine or arginine in the presence of a suitable methyltransferase that can accept an ethyl group donor.

• NMR Sample Preparation: The purified and ethylated protein is buffer-exchanged into an NMR-compatible buffer (e.g., 20 mM sodium phosphate, 50 mM NaCl, pH 6.5) in 90% H₂O/10% D₂O. The final protein concentration should ideally be in the range of 0.1 to 1 mM.

NMR Data Acquisition:

• Spectrometer Setup: Experiments are typically performed on a high-field NMR spectrometer (600 MHz or higher) equipped with a cryoprobe.

• ¹H-¹³C HSQC Experiment: A standard sensitivity-enhanced ¹H-¹³C HSQC pulse sequence is used.

  • Spectral Widths: The ¹H spectral width is typically set to 12-16 ppm, and the ¹³C spectral width is set to cover the expected chemical shifts of the ethyl group (approximately 10-30 ppm for the -CH₃ and 20-40 ppm for the -CH₂-).

  • Acquisition Time: Acquisition times are optimized to achieve the desired resolution.

  • Number of Scans: The number of scans is adjusted to obtain an adequate signal-to-noise ratio, which depends on the protein concentration.

Data Analysis:

• Spectral Processing: The acquired data is processed using software such as TopSpin, NMRPipe, or SPARKY. This involves Fourier transformation, phasing, and baseline correction.

• Resonance Assignment: The characteristic cross-peaks of the ethyl group are identified in the ¹H-¹³C HSQC spectrum. The expected chemical shifts for an ethyl group attached to a lysine residue are approximately 1.1 ppm (¹H) and 15 ppm (¹³C) for the methyl group (-CH₃) and 3.0 ppm (¹H) and 40 ppm (¹³C) for the methylene group (-CH₂-). These values can vary depending on the local chemical environment.

• Site-Specific Assignment: To pinpoint the exact ethylated residue, further NMR experiments, such as 3D TOCSY-HSQC and NOESY-HSQC, are required to link the ethyl group signals to the backbone and sidechain resonances of a specific amino acid.

Validation of Ethylation Site using Mass Spectrometry

Mass spectrometry is a highly sensitive technique for identifying PTMs. The "bottom-up" proteomics approach is most commonly used, where the protein is digested into peptides, which are then analyzed by LC-MS/MS.

Sample Preparation:

• Protein Digestion:

  • The protein sample (in-solution or in-gel) is denatured, reduced (e.g., with DTT), and alkylated (e.g., with iodoacetamide) to break disulfide bonds.

  • The protein is then digested into smaller peptides using a protease, most commonly trypsin, which cleaves C-terminal to lysine and arginine residues.

• Peptide Desalting and Cleanup: The resulting peptide mixture is desalted and purified using a C18 solid-phase extraction column to remove contaminants that can interfere with mass spectrometry analysis.

LC-MS/MS Analysis:

• Liquid Chromatography (LC): The desalted peptide mixture is separated by reverse-phase liquid chromatography based on hydrophobicity. This separation reduces the complexity of the sample entering the mass spectrometer at any given time.

• Tandem Mass Spectrometry (MS/MS):

  • MS1 Scan: As peptides elute from the LC column, they are ionized (typically by electrospray ionization, ESI) and a full MS scan is performed to determine the mass-to-charge (m/z) ratios of the intact peptide ions.

  • MS2 Scan (Fragmentation): The most abundant peptide ions from the MS1 scan are selected and fragmented in the collision cell of the mass spectrometer (e.g., by collision-induced dissociation, CID, or higher-energy collisional dissociation, HCD). An MS2 scan is then performed to measure the m/z ratios of the resulting fragment ions.

Data Analysis:

• Database Searching: The acquired MS/MS spectra are searched against a protein sequence database using a search engine like Mascot, Sequest, or MaxQuant.

• Identification of Ethylated Peptides: The search parameters are set to include ethylation (+28.0313 Da) as a variable modification on relevant amino acids (e.g., lysine, arginine, cysteine). The search engine will identify peptides whose precursor mass and fragment ion masses match a theoretical fragmentation pattern of an ethylated peptide.

• Site Localization: The fragmentation spectrum (MS2) provides information about the location of the ethyl group on the peptide. The presence of fragment ions (b- and y-ions) containing the mass shift of the ethyl group allows for the confident assignment of the modification to a specific amino acid residue.

Visualizing the Workflow and Logic

To better illustrate the processes and relationships described, the following diagrams were generated using Graphviz.

Caption: High-level experimental workflows for NMR and Mass Spectrometry.

Caption: Decision logic for choosing between NMR and Mass Spectrometry.

Conclusion

The validation of ethylation sites is a critical step in understanding the functional consequences of this post-translational modification. Both NMR spectroscopy and mass spectrometry offer robust methodologies for this purpose, each with its own set of strengths. Mass spectrometry provides a high-throughput and highly sensitive approach for identifying ethylated peptides, making it ideal for discovery proteomics. In contrast, NMR spectroscopy offers unparalleled detail regarding the structural and dynamic impact of ethylation on the protein in its solution state.

For a comprehensive understanding of protein ethylation, an integrative approach that leverages the strengths of both techniques is often the most powerful strategy. Mass spectrometry can be used for the initial identification and localization of ethylation sites, while NMR can provide crucial insights into the functional and structural consequences of the modification. The choice of technique will ultimately be guided by the specific biological question, available resources, and the desired level of detail.

References

• 1. pound.med.utoronto.ca [pound.med.utoronto.ca]
• 2. 2D 1H-13C HSQC [nmr.chem.ucsb.edu]

Unmasking Diethyl Sulfate's Molecular Footprint: A Comparative Guide to Mass Spectrometry Analysis

For researchers, scientists, and drug development professionals, confirming the reaction products of the potent alkylating agent diethyl sulfate (DES) is paramount for safety and efficacy assessment. This guide provides an objective comparison of leading mass spectrometry-based methods and other analytical alternatives for the characterization and quantification of DES reaction products, supported by experimental data and detailed protocols.

Diethyl sulfate is a strong ethylating agent that can react with a variety of nucleophiles in biological systems, most notably DNA and proteins.[1][2] This reactivity, while useful in some industrial applications, raises concerns about its genotoxicity, making it crucial to monitor its presence and the products of its reactions, particularly in the context of pharmaceutical manufacturing where it may arise as a genotoxic impurity.[3] The primary products of concern are ethylated DNA bases, such as 7-ethylguanine (7-EtG), and alkylated amino acid residues in proteins.[4][5] This guide will compare three major analytical techniques for the confirmation and quantification of these reaction products: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Performance Comparison of Analytical Techniques

The choice of analytical technique for monitoring DES reaction products depends on several factors, including the specific analyte of interest, the required sensitivity, the sample matrix, and the available instrumentation. Below is a summary of the quantitative performance of HPLC-UV, GC-MS, and LC-MS/MS for the analysis of DES and its reaction products.

Analytical Technique	Analyte	Derivatization	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages	Key Limitations
HPLC-UV	Diethyl Sulfate (DES)	Required (e.g., with sodium phenoxide to form ethoxybenzene)	4 ppm[6]	12 ppm[6]	Cost-effective, robust, widely available.	Indirect analysis, lower sensitivity compared to MS methods.
GC-MS	Diethyl Sulfate (DES)	Can be analyzed directly or with derivatization	Approx. 0.1 ng (with FID)[1]	Not explicitly stated, but higher than LC-MS/MS	Excellent for volatile and semi-volatile compounds.	Derivatization often needed for polar analytes, potential for thermal degradation of labile compounds.
LC-MS/MS	7-Ethylguanine (7-EtG)	Not required	10 amol (on-column)[4][7]	8 fmol/µmol Guanine[4][7]	High sensitivity and specificity, direct analysis of non-volatile and polar adducts.	Higher cost of instrumentation and maintenance.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for each of the discussed analytical techniques.

HPLC-UV Method for Diethyl Sulfate with Pre-Column Derivatization

This method is suitable for the quantification of DES in a drug substance by converting it to a UV-active derivative.

1. Derivatization Reagent Preparation (Sodium Phenoxide):

• Dissolve 10.5 g of phenol and 4 g of sodium hydroxide in approximately 250 mL of water in a 500 mL volumetric flask.

• Dilute to the mark with acetonitrile.[6]

2. Sample and Standard Preparation:

• Standard Solution: Prepare a stock solution of DES in a 1:1 mixture of acetonitrile and water. Prepare working standards by diluting the stock solution with the sodium phenoxide solution.[6]

• Sample Solution: Accurately weigh the sample, dissolve it in the sodium phenoxide solution, and sonicate to ensure complete reaction.[6]

3. HPLC-UV Conditions:

• Column: Shim-pack C18 (250 mm × 4.6 mm, 5 µm) or equivalent.[6]

• Mobile Phase A: 0.01 M sodium dihydrogen orthophosphate in water.[6]

• Mobile Phase B: Acetonitrile.[6]

• Gradient: A suitable gradient to separate the ethoxybenzene peak from other matrix components.

• Flow Rate: 1.5 mL/min.[6]

• Column Temperature: 25 °C.[6]

• Detection: UV at 218 nm.[3]

• Injection Volume: 30 µL.[6]

GC-MS Method for Ethylated Amino Acids (General Approach)

This protocol outlines a general procedure for the analysis of ethylated amino acids, which requires derivatization to increase volatility.

1. Sample Preparation (Protein Hydrolysis):

• Hydrolyze the protein sample using 6 M HCl at 110 °C for 24 hours to release individual amino acids.

• Dry the hydrolysate under a stream of nitrogen.

2. Derivatization:

• A two-step derivatization is common for amino acids. First, esterification of the carboxylic acid group (e.g., with methanolic HCl), followed by acylation of the amino group (e.g., with pentafluoropropionic anhydride - PFPA).[8]

• Alternatively, silylation reagents like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) can be used.

3. GC-MS Conditions:

• Column: A mid-polarity column such as a ZB-1701 or equivalent is suitable for separating derivatized amino acids.[9]

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: A gradient temperature program is used to separate the various amino acid derivatives. For example, an initial temperature of 80°C held for 2 minutes, then ramped to 280°C.[10]

• Injector Temperature: 260 °C.[10]

• Ion Source Temperature: 200-230 °C.[10]

• Mass Spectrometer: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

LC-MS/MS Method for 7-Ethylguanine in DNA

This highly sensitive method is ideal for quantifying DNA adducts in biological samples.

1. DNA Isolation and Hydrolysis:

• Isolate DNA from the biological sample using standard protocols.

• Add an internal standard (e.g., [¹⁵N₅]7-ethyl-Guanine).[4]

• Perform neutral thermal hydrolysis to release the 7-ethylguanine adducts from the DNA backbone.[4]

2. Sample Clean-up:

• Partially purify the hydrolysate using solid-phase extraction (SPE) to remove interfering matrix components.[4]

3. LC-MS/MS Conditions:

• Column: A C18 reversed-phase column suitable for nano-LC.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to retain and elute 7-ethylguanine.

• Flow Rate: Typical for nano-LC (e.g., 300 nL/min).

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization: Nanoelectrospray ionization (NSI) in positive ion mode.[4]

• Detection: Selected Reaction Monitoring (SRM) using the transition m/z 180 → m/z 152 for 7-ethylguanine.[4]

Visualizing the Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for each analytical technique.

HPLC-UV workflow for DES analysis.

GC-MS workflow for ethylated amino acids.

LC-MS/MS workflow for 7-ethylguanine.

Conclusion

The selection of an appropriate analytical method for confirming and quantifying diethyl sulfate reaction products is critical and depends on the specific research question and available resources. For routine monitoring of the parent compound, DES, in a known matrix where high sensitivity is not paramount, a derivatization-based HPLC-UV method offers a cost-effective and robust solution.[3][6] For the analysis of volatile or semi-volatile reaction products, or when dealing with complex matrices where chromatographic separation is key, GC-MS is a powerful technique, although it often necessitates derivatization for polar analytes like amino acids.[9] When the utmost sensitivity and specificity are required, particularly for the direct analysis of non-volatile and polar DNA adducts like 7-ethylguanine from biological matrices, LC-MS/MS is the unequivocal gold standard.[4][11] The detailed protocols and comparative data presented in this guide provide a solid foundation for researchers to select and implement the most suitable analytical strategy for their specific needs in studying the reaction products of diethyl sulfate.

References

• 1. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Diethyl Sulfate (IARC Summary & Evaluation, Volume 54, 1992) [inchem.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Quantitation of 7-Ethylguanine in Leukocyte DNA from Smokers and Nonsmokers by Liquid Chromatography-Nanoelectrospray-High Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diethyl sulfate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Quantitation of 7-ethylguanine in leukocyte DNA from smokers and nonsmokers by liquid chromatography-nanoelectrospray-high resolution tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. Simultaneous determination of N7-alkylguanines in DNA by isotope-dilution LC-tandem MS coupled with automated solid-phase extraction and its application to a small fish model - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of Ethylation by Diethyl Sulfate: A Comparative Guide to HPLC Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of diethyl sulfate (DES), a potent ethylating agent and potential genotoxic impurity (PGI), is critical in pharmaceutical manufacturing and safety assessment. High-Performance Liquid Chromatography (HPLC) offers a versatile and robust platform for this analysis. This guide provides a comparative overview of common HPLC-based methods for DES quantification, supported by experimental data and detailed protocols to aid in method selection and implementation.

Comparison of Analytical Methods

While various techniques can be employed for the determination of alkylating agents, HPLC and Gas Chromatography (GC) are the most prevalent. GC-based methods, often coupled with headspace analysis (GC-HS) or mass spectrometry (GC-MS), are well-established for volatile impurities like DES due to their high sensitivity.[1][2] However, GC methods can sometimes require derivatization to improve the volatility of analytes and may involve more complex sample preparation.[1]

This guide focuses on HPLC methods, which provide a balance of sensitivity, accuracy, and operational simplicity, particularly when coupled with UV detection following derivatization.[1] A significant challenge in the HPLC analysis of DES is its lack of a chromophore, rendering it undetectable by UV detectors.[3] To overcome this, pre-column derivatization is a widely adopted strategy to introduce a UV-active moiety to the DES molecule.[1][3]

HPLC Methodologies: A Comparative Overview

The following sections detail two primary HPLC methods employing different derivatization agents for the quantification of DES. The experimental data is summarized for easy comparison.

Method 1: Derivatization with Sodium Phenoxide

This method involves the reaction of DES with sodium phenoxide to form ethoxybenzene, a UV-active compound.[1][3] This approach has been successfully applied to the determination of DES in active pharmaceutical ingredients (APIs) like pitolisant hydrochloride.[1][3][4][5]

Method 2: Derivatization with p-Nitrophenol

An alternative derivatization strategy utilizes p-nitrophenol under alkaline conditions to react with DES.[6] This method has been established for the determination of both dimethyl sulfate and diethyl sulfate in various matrices.[6]

Quantitative Data Summary

The performance of these two HPLC methods is summarized in the table below, providing a direct comparison of their key analytical parameters.

Parameter	Method 1: Sodium Phenoxide Derivatization	Method 2: p-Nitrophenol Derivatization
Analyte	Diethyl Sulfate (DES)	Diethyl Sulfate (DES) & Dimethyl Sulfate (DMS)
Derivatization Reagent	Sodium Phenoxide	p-Nitrophenol
HPLC Column	Shim-pack C18 (250 x 4.6 mm, 5 µm)[1][3][5][7]	Octadecyl bonded silica gel[6]
Mobile Phase	Gradient elution with 0.01 M Sodium Dihydrogen Orthophosphate (A) and Acetonitrile (B)[1][3][5]	Isocratic elution with Methanol and Water (40-60% Methanol)[6]
Flow Rate	1.5 mL/min[1][3][5]	0.8 - 1.2 mL/min[6]
Detection Wavelength	218 nm[1][3][4][5]	305 nm[6]
Column Temperature	25 °C[1][3][5]	40 - 60 °C[6]
Injection Volume	30 µL[1][3][5]	5 - 20 µL[6]
Limit of Detection (LOD)	4 ppm[1][3][5]	Not explicitly stated
Limit of Quantification (LOQ)	12 ppm[1][3][5]	Not explicitly stated

Experimental Protocols

Detailed methodologies for the two key HPLC approaches are provided below.

Protocol 1: HPLC with Sodium Phenoxide Derivatization[1][3]

1. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of DES in a 1:1 mixture of acetonitrile and water. A working standard is prepared by diluting the stock solution with a solution of phenol and sodium hydroxide.
• Test Sample: Accurately weigh the sample (e.g., 100 mg of pitolisant hydrochloride) into a volumetric flask. Dissolve and dilute to volume with a solution of phenol and sodium hydroxide.

2. Derivatization Reaction:

• The derivatization of DES to ethoxybenzene occurs in the presence of sodium phenoxide. The reaction is typically carried out at room temperature within the sample and standard solutions.

3. HPLC Conditions:

• Column: Shim-pack C18 (250 mm x 4.6 mm, 5 µm).[1][3][5][7]
• Mobile Phase A: 0.01 M Sodium Dihydrogen Orthophosphate in water.[1][3][5]
• Mobile Phase B: Acetonitrile.[1][3][5]
• Gradient Program: A time-based gradient is used to achieve separation.
• Flow Rate: 1.5 mL/min.[1][3][5]
• Column Temperature: 25 °C.[1][3][5]
• Detector: UV at 218 nm.[1][3][4][5]
• Injection Volume: 30 µL.[1][3][5]

4. Quantification:

• Quantification is performed using an external standard method, comparing the peak area of the derivatized DES in the sample to that of the standard.

Protocol 2: HPLC with p-Nitrophenol Derivatization[6]

1. Standard and Sample Preparation:

• Standard Solution: Prepare a mixed standard solution of DES and DMS in acetone.
• Test Sample: Extract the target compounds from the sample using ultrasonic extraction with acetone.

2. Derivatization Reaction:

• To the standard and sample extracts, add p-nitrophenol and a sodium hydroxide solution.
• Heat the mixture in a water bath at 40 °C for 1 hour to facilitate the derivatization reaction.
• After cooling, extract the derivatization products with diethyl ether.

3. HPLC Conditions:

• Column: Octadecyl bonded silica gel.[6]
• Mobile Phase: A mixture of methanol and water (e.g., 50:50 v/v).[6]
• Flow Rate: 1.0 mL/min (typical, range 0.8-1.2 mL/min).[6]
• Column Temperature: 50 °C (typical, range 40-60 °C).[6]
• Detector: Diode Array Detector (DAD) at 305 nm.[6]
• Injection Volume: 10 µL (typical, range 5-20 µL).[6]

4. Quantification:

• Quantification is based on the external standard method using the peak area of the derivatized analyte.

Visualizing the Analytical Workflow

To better illustrate the experimental process, the following diagrams outline the key steps in the HPLC analysis of DES.

Caption: Workflow for HPLC analysis of DES with pre-column derivatization.

Caption: Logical relationship of derivatization for DES analysis.

References

• 1. Development and validation of a method for quantitative determination of the genotoxic impurity diethyl sulfate in pitolisant hydrochloride via high-p ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01217A [pubs.rsc.org]
• 2. DIETHYL SULFATE - Occupational Exposures to Mists and Vapours from Strong Inorganic Acids; and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Development and validation of a method for quantitative determination of the genotoxic impurity diethyl sulfate in pitolisant hydrochloride via high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Development and validation of a method for quantitative determination of the genotoxic impurity diethyl sulfate in pitolisant hydrochloride via high-performance liquid chromatography - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. CN103592377A - Method for determining dimethyl sulfate and diethyl sulfate in electronic and electric products - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

A Comparative Kinetic Study: Diethyl Sulfate vs. Ethyl Bromide as Ethylation Agents

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and pharmaceutical development, the selection of an appropriate alkylating agent is paramount for reaction efficiency and product yield. Both diethyl sulfate and ethyl bromide are commonly employed as ethylating agents, introducing an ethyl group to a nucleophile. This guide provides an objective comparison of their reactivity, supported by available kinetic data and established mechanistic principles. Understanding the nuances of their reaction kinetics is crucial for optimizing synthetic protocols and predicting reaction outcomes.

Executive Summary of Reactivity

Both diethyl sulfate and ethyl bromide are potent electrophiles that readily undergo nucleophilic substitution, typically via an SN2 mechanism. The primary distinction in their reactivity lies in the nature of their leaving groups: the ethyl sulfate anion ([CH₃CH₂OSO₃]⁻) for diethyl sulfate, and the bromide anion (Br⁻) for ethyl bromide.

Generally, the reactivity in an SN2 reaction is significantly influenced by the stability of the leaving group. Good leaving groups are weak bases. Both bromide and ethyl sulfate are considered excellent leaving groups as they are the conjugate bases of strong acids (hydrobromic acid and ethylsulfuric acid, respectively). While a direct, side-by-side kinetic comparison under identical conditions is scarce in published literature, a qualitative assessment based on leaving group stability suggests that diethyl sulfate is a highly reactive ethylating agent, comparable to, and in some contexts potentially more reactive than, ethyl bromide.

Quantitative Kinetic Data

Direct comparison of the reaction rates of diethyl sulfate and ethyl bromide is challenging due to the lack of studies conducted under identical conditions with the same nucleophile. However, we can compile available kinetic data for their reactions with common nucleophiles to provide a quantitative perspective. It is critical to note that the reaction conditions (solvent, temperature) significantly impact the rate constant, and therefore, the data below should be interpreted with caution as a direct measure of relative reactivity.

Electrophile	Nucleophile	Solvent	Temperature	Second-Order Rate Constant (k) [M⁻¹s⁻¹]
Diethyl Sulfate	Water (Hydrolysis)	Water	25 °C (298 K)	1.15 x 10⁻⁴[1]
Ethyl Bromide	Hydroxide Ion (OH⁻)	Ethanol	57 °C (330 K)	3.56 x 10⁻⁵[2]

Note on Data Interpretation: The provided rate constants are for different nucleophiles (water vs. hydroxide) and at different temperatures, preventing a direct, apples-to-apples comparison of reactivity. The hydrolysis of diethyl sulfate is notably rapid in water at room temperature. The reaction of ethyl bromide with the much stronger nucleophile, hydroxide, has been quantified at a higher temperature.

Mechanistic Overview: The SN2 Pathway

Both diethyl sulfate and ethyl bromide typically react via the SN2 (Substitution Nucleophilic Bimolecular) mechanism when reacting with a good nucleophile. This mechanism is a single, concerted step where the nucleophile attacks the electrophilic carbon atom at the same time as the leaving group departs.

The rate of an SN2 reaction is dependent on the concentration of both the electrophile and the nucleophile, leading to a second-order rate law: Rate = k [Electrophile] [Nucleophile].[3][4][5]

Figure 1. Generalized S_N2 reaction pathway for an ethylating agent.

Experimental Protocols

A detailed experimental protocol for determining the second-order rate constant of an ethylating agent is crucial for comparative studies. Below is a representative methodology adapted from a known procedure for the reaction of ethyl bromide with hydroxide ion.[6]

Objective: To determine the second-order rate constant for the reaction of an ethylating agent (e.g., ethyl bromide) with a nucleophile (e.g., hydroxide ion).

Materials:

• Ethyl bromide solution in ethanol (e.g., 0.40 M)

• Potassium hydroxide solution in ethanol (e.g., 0.40 M)

• Standardized hydrochloric acid (e.g., 0.10 M)

• Phenolphthalein indicator

• Ice-cold deionized water

• Constant temperature water bath (e.g., 40 °C)

• Erlenmeyer flasks, pipettes, burette, stopwatch

Procedure:

• Temperature Equilibration: Place the reactant solutions (ethyl bromide and potassium hydroxide) in the constant temperature water bath to allow them to reach thermal equilibrium.

• Reaction Initiation: Pipette equal volumes of the pre-heated ethyl bromide and potassium hydroxide solutions into a larger Erlenmeyer flask. Start the stopwatch immediately upon mixing. This is time zero (t=0).

• Reaction Quenching: At regular time intervals (e.g., every 10 minutes), withdraw a known volume (aliquot) of the reaction mixture and immediately add it to a flask containing ice-cold water. This effectively stops the reaction by rapid cooling and dilution.

• Titration: Immediately titrate the unreacted hydroxide ion in the quenched sample with the standardized hydrochloric acid using phenolphthalein as an indicator.

• Data Collection: Record the volume of HCl required to reach the endpoint for each time interval.

• Data Analysis:

  • Calculate the concentration of hydroxide ion, [OH⁻], at each time point.

  • A plot of 1/[OH⁻] versus time (in seconds) should yield a straight line for a second-order reaction.

  • The slope of this line is equal to the second-order rate constant, k.

Figure 2. Experimental workflow for determining the rate constant of the reaction between ethyl bromide and hydroxide ion.

Factors Influencing Reactivity

The reactivity of both diethyl sulfate and ethyl bromide in SN2 reactions is governed by several key factors:

• Leaving Group Ability: As previously mentioned, the stability of the leaving group is critical. Both the ethyl sulfate anion and the bromide anion are excellent leaving groups because they are weak bases. The ethyl sulfate anion is resonance-stabilized, which contributes to its high stability.

• Nucleophile Strength: A stronger nucleophile will increase the rate of the SN2 reaction. For example, hydroxide (OH⁻) is a much stronger nucleophile than water (H₂O), leading to a faster reaction rate, all other factors being equal.

• Solvent: Polar aprotic solvents (e.g., acetone, DMSO) are generally preferred for SN2 reactions as they solvate the cation of the nucleophilic salt but do not strongly solvate the anion, leaving it more "free" to attack the electrophile.[4] Polar protic solvents (e.g., water, ethanol) can solvate the nucleophile through hydrogen bonding, reducing its reactivity.[4]

• Steric Hindrance: Both diethyl sulfate and ethyl bromide have an ethyl group as the substrate. This is a primary alkyl group, which is not sterically hindered, thus favoring the SN2 mechanism.[5]

Figure 3. Key factors influencing the rate of an S_N2 reaction.

Conclusion

Both diethyl sulfate and ethyl bromide are effective and highly reactive ethylating agents that operate primarily through an SN2 mechanism. The choice between them may depend on factors other than raw reactivity, such as cost, safety considerations (diethyl sulfate is classified as a probable human carcinogen), and solubility in the chosen reaction medium. While direct comparative kinetic data is limited, the principles of physical organic chemistry suggest both possess excellent leaving groups, leading to fast reaction rates. For precise optimization, it is recommended that kinetic studies, following a protocol similar to the one outlined, be conducted under the specific conditions of the desired synthetic transformation.

References

• 1. Diethyl Sulfate | (C2H5)2SO4 | CID 6163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The reaction between ethyl bromide (C2H5Br) and hydroxide - Brown 14th Edition Ch 14 Problem 32a [pearson.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. fiveable.me [fiveable.me]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. cerritos.edu [cerritos.edu]

A Comparative Guide to GC-MS Methods for the Detection of Diethyl Sulfate and its Byproducts

For researchers, scientists, and drug development professionals, the accurate detection and quantification of diethyl sulfate (DES), a potential genotoxic impurity (PGI), is of paramount importance. Gas chromatography-mass spectrometry (GC-MS) stands as a powerful analytical technique for this purpose, offering high sensitivity and selectivity. This guide provides a comparative overview of various GC-MS methodologies for the determination of diethyl sulfate and discusses the analysis of its primary byproducts.

Direct Analysis vs. Derivatization Approaches

The choice of a specific GC-MS method often depends on the sample matrix, the required sensitivity, and the volatility of the target analytes. Two main strategies are employed for the analysis of diethyl sulfate: direct analysis and analysis following derivatization.

Direct GC-MS analysis is suitable for samples where DES is present at concentrations within the instrument's direct detection capabilities. This approach is simpler and faster as it does not require additional reaction steps.

Derivatization is a chemical modification of the analyte to enhance its analytical properties. For DES, derivatization can improve volatility, thermal stability, and chromatographic behavior, often leading to significantly lower detection limits. This is particularly crucial when trace-level quantification is necessary to meet stringent regulatory requirements for genotoxic impurities.

Comparison of GC-MS Methodologies

The following table summarizes and compares different GC-MS methods for the determination of diethyl sulfate.

Parameter	Method 1: Direct Analysis (Solvent Desorption) [1][2]	Method 2: Direct Analysis (Thermal Desorption) [2][3]	Method 3: Headspace with In-Situ Derivatization (Proposed)
Principle	Adsorption on a sorbent, followed by solvent extraction and direct liquid injection into the GC-MS.	Adsorption on a sorbent, followed by heating to release the analyte directly into the GC-MS.	Conversion of DES in the sample vial to a more volatile derivative, which is then sampled from the headspace.
Sample Preparation	Air samples are passed through a sorbent tube (e.g., Porapak Q). The adsorbed DES is then desorbed using a solvent mixture (e.g., dichloromethane/methanol 95:5 v/v).[1][2]	Air samples are passed through a sorbent tube (e.g., Tenax TA). The tube is then placed in a thermal desorber unit connected to the GC.[2][3]	The sample is placed in a headspace vial with a derivatizing agent (e.g., sodium iodide solution to form ethyl iodide). The vial is heated and agitated.
GC Column	Rtx-5MS (30 m x 0.25 mm x 0.25 µm)[1][2]	Typically a non-polar or mid-polar capillary column.	A medium-polarity column such as a VF-624ms or a polar column like a DB-WAXUI would be suitable.
Injection Mode	Split/Splitless	Direct from thermal desorber	Headspace injection
MS Detection Mode	Mass selective detector, often in Selected Ion Monitoring (SIM) mode for higher sensitivity.	Mass selective detector, typically in SIM mode.	Mass selective detector in SIM mode, monitoring for the characteristic ions of the derivative.
Limit of Quantification (LOQ)	Working range of 0.27–5.42 µg/ml, equivalent to air concentrations of 0.0075–0.15 mg/m³ for a 36 L air sample.[1][2]	Absolute: 0.4 ng. Relative: 0.01 mg/m³ for a 20 L air sample.[3]	Expected to be in the low ng/mL or µg/g range, similar to analogous methods for dimethyl sulfate.
Linearity	r = 0.999 within the working range.[1][2]	Not explicitly stated, but expected to be good over the relevant concentration range.	Expected to be excellent (r² > 0.999) over the calibrated range.
Advantages	Straightforward, good for moderately high concentrations.	Avoids the use of solvents for desorption.	High sensitivity, suitable for trace analysis in complex matrices, reduces matrix interference.
Disadvantages	May not be sensitive enough for trace-level PGI analysis.	Requires specialized thermal desorption equipment.	Requires method development to optimize derivatization conditions.

Experimental Protocols

Method 1: Direct Analysis with Solvent Desorption

This protocol is based on the work by Kowalska et al. (2018) for workplace air monitoring.[1][2]

• Sample Collection: A known volume of air is drawn through a sorbent tube containing Porapak Q (150 mg/75 mg) using a sampling pump.

• Desorption: The Porapak Q sorbent is transferred to a vial, and a precise volume of dichloromethane/methanol (95:5, v/v) is added to desorb the diethyl sulfate.

• GC-MS Analysis:

  • GC System: Agilent 7890A or equivalent.

  • Column: Rtx-5MS (30 m x 0.25 mm x 0.25 µm).

  • Injection: 1-2 µL of the extract is injected into the GC.

  • Carrier Gas: Helium.

  • Oven Program: An appropriate temperature program is used to separate DES from other components. For example, start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • MS System: Agilent 5975C or equivalent mass selective detector.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for DES (e.g., m/z 154, 125, 97).

• Quantification: A calibration curve is generated using external standards of diethyl sulfate in the desorption solvent.

Method 3: Headspace GC-MS with In-Situ Derivatization (Proposed Protocol)

This proposed method is an adaptation of an online derivatization technique for dimethyl sulfate.[4]

• Derivatizing Solution: Prepare a saturated aqueous solution of sodium iodide.

• Sample Preparation:

  • Accurately weigh the sample (e.g., drug substance) into a 20 mL headspace vial.

  • Add a suitable solvent (e.g., acetonitrile) and the derivatizing solution.

  • Seal the vial immediately.

• Headspace GC-MS Analysis:

  • Headspace Autosampler: Incubate the vial at an optimized temperature (e.g., 80°C) for a specific time (e.g., 30 minutes) to allow for the derivatization of DES to ethyl iodide and to establish vapor-phase equilibrium.

  • GC System: A GC equipped with a headspace autosampler.

  • Column: A medium-polarity capillary column (e.g., VF-624ms).

  • Oven Program: A suitable temperature program to separate the volatile ethyl iodide from other sample components.

  • MS System: A mass selective detector.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Detection: SIM mode monitoring for the characteristic ions of ethyl iodide (e.g., m/z 156, 127).

• Quantification: A calibration curve is prepared by spiking known amounts of diethyl sulfate into a blank matrix and subjecting them to the same derivatization and analysis procedure.

Visualization of Experimental Workflow

Caption: General GC-MS workflow for diethyl sulfate analysis.

Analysis of Byproducts

Diethyl sulfate can hydrolyze to form monoethyl sulfate and ethanol.[1]

Caption: Hydrolysis pathway of diethyl sulfate.

The simultaneous analysis of diethyl sulfate and its hydrolysis byproducts by a single GC-MS method is challenging:

• Ethanol: Being highly volatile, ethanol is readily analyzable by standard GC-MS, often using headspace techniques. The method described by Kowalska et al. (2018) is selective for DES in the presence of ethanol.[1]

• Monoethyl Sulfate: This byproduct is a salt and is non-volatile. Therefore, it is not amenable to direct GC-MS analysis. To analyze monoethyl sulfate by GC, a derivatization step to convert it into a volatile ester would be necessary. Alternatively, liquid chromatography-mass spectrometry (LC-MS) is a more suitable technique for the direct analysis of such polar and non-volatile compounds.

Conclusion

The selection of an appropriate GC-MS method for the determination of diethyl sulfate depends on the specific analytical requirements, particularly the required level of sensitivity. Direct injection methods after solvent or thermal desorption are effective for higher concentrations, such as in workplace air monitoring. For trace-level analysis of DES as a genotoxic impurity in pharmaceuticals, headspace GC-MS with an in-situ derivatization strategy is a highly promising approach, offering enhanced sensitivity and selectivity. The analysis of the non-volatile byproduct, monoethyl sulfate, typically requires a separate analytical technique such as LC-MS or a dedicated derivatization-GC-MS method.

References

• 1. [Optimization of the method for the determination of diethyl sulfate at workplaces] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DGUV Information 213-518 Translation - BG RCI [bgrci.de]
• 4. CN111505182A - Method for measuring dimethyl sulfate in medicine by derivatization gas chromatography-mass spectrometry - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Safe Disposal of Diethyl Sulfate: A Procedural Guide

Disclaimer: Diethyl sulfate is a probable human carcinogen, a mutagen, and is highly toxic and corrosive.[1][2][3][4] It can cause severe burns upon contact with skin and eyes.[2][3][4] All handling and disposal procedures must be conducted in strict adherence to institutional, local, state, and federal regulations. This guide provides essential safety and logistical information but should be supplemented by your institution's specific safety protocols and a thorough review of the Safety Data Sheet (SDS).

This document outlines the necessary steps for the proper and safe disposal of diethyl sulfate, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling diethyl sulfate, ensure all safety precautions are understood and the necessary personal protective equipment is readily available and worn correctly.

Required PPE:

• Gloves: Handle with appropriate chemical-resistant gloves. Gloves must be inspected prior to use and disposed of after use in accordance with good laboratory practices.[2]

• Eye Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).[2] Eye protection should be tested and approved under government standards like NIOSH (US) or EN 166 (EU).[2]

• Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5][6]

• Respiratory Protection: Use only under a chemical fume hood.[5] For spills or situations where exposure limits may be exceeded, a NIOSH/MSHA approved respirator may be required.[6]

Work should be conducted in a well-ventilated area, and emergency safety showers and eyewash stations must be close to the workstation.[5]

Spill Management & Cleanup Protocol

In the event of a diethyl sulfate spill, immediate and decisive action is critical to mitigate exposure and contamination.

Step 1: Evacuate and Secure the Area

• Immediately evacuate all non-essential personnel from the spill area.[1][5]

• Secure and control all entrances to the contaminated zone.[1]

Step 2: Eliminate Ignition Sources

• Diethyl sulfate is a combustible liquid.[1] Extinguish all nearby open flames and turn off any equipment that could create a spark.

Step 3: Absorb the Spill

• Wearing the appropriate PPE, contain the spill using an inert absorbent material.

• Suitable materials include dry sand, earth, vermiculite, or diatomite.[1][6][7][8]

• Do not use water directly on the spill, as diethyl sulfate reacts with water.[1]

Step 4: Collect and Containerize

• Carefully collect the absorbed material and place it into a suitable, sealable, and clearly labeled container for hazardous waste.[1][2][5]

Step 5: Decontaminate the Area

• Ventilate the spill area.[1]

• Wash the area thoroughly where the spill occurred.[1]

Step 6: Final Disposal

• The sealed container with the absorbed spill material must be disposed of as hazardous waste. Follow the procedures outlined in the section below.

Important: DO NOT wash spilled diethyl sulfate into any sewer or drain system.[1][5][8] It is harmful to aquatic life at very low concentrations.[1]

Waste Containment & Disposal Procedure

All materials contaminated with diethyl sulfate, including surplus chemicals, empty containers, and spill cleanup materials, must be treated as hazardous waste.

Step 1: Classify the Waste

• Diethyl sulfate is classified as a hazardous waste.[1][2] Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[5][6]

Step 2: Containerize and Label

• Place waste diethyl sulfate and any contaminated materials (e.g., absorbent materials, gloves, labware) into a suitable, closed, and properly labeled container.[2][5]

• Containers that held diethyl sulfate must be disposed of as unused product.[2]

Step 3: Store Waste Appropriately

• Store waste containers in a designated, locked, and well-ventilated "Corrosives area" while awaiting pickup.[3][5]

• Ensure containers are kept tightly closed to prevent leakage.[2][5]

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and disposal.[2]

• It is often necessary to contact your state Department of Environmental Protection (DEP) or a regional office of the Environmental Protection Agency (EPA) for specific disposal recommendations.[1]

Summary of Key Data

The following table summarizes important quantitative and classification data for diethyl sulfate.

Property	Value
UN Number	UN1594[2][5][8]
UN Hazard Class	6.1 (Toxic)[1][5]
Packing Group	II[5]
Flash Point	104 °C (220 °F)[8][9]
Autoignition Temperature	436 °C (817 °F)[9]
LD50 Oral (Rat)	880 mg/kg[2]
LD50 Dermal (Rabbit)	600 µL/kg[6]
Incompatibilities	Strong acids, strong bases, strong oxidizing agents, nitrates, metals, and moisture.[1][6]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of diethyl sulfate.

Caption: Logical workflow for the safe management and disposal of diethyl sulfate.

References

• 1. nj.gov [nj.gov]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. ICSC 0570 - DIETHYL SULFATE [chemicalsafety.ilo.org]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. lobachemie.com [lobachemie.com]
• 8. fr.cpachem.com [fr.cpachem.com]
• 9. DIETHYL SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Diethyl Sulfate

Essential protocols for the safe management of Diethyl Sulfate in the laboratory, ensuring the protection of researchers and the integrity of drug development processes.

Diethyl sulfate is a potent ethylating agent utilized in various chemical syntheses within research and drug development. However, its utility is matched by its significant health hazards, including being a probable human carcinogen, a mutagen, and corrosive to tissues.[1][2][3] Adherence to strict safety protocols is therefore not merely a recommendation but a critical necessity for all personnel.

This guide provides immediate, essential safety and logistical information, including detailed operational and disposal plans, to empower researchers to handle Diethyl Sulfate with the utmost care and confidence.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Diethyl Sulfate, a comprehensive PPE ensemble is mandatory to prevent exposure through inhalation, skin contact, or eye contact.[4][5][6] All PPE should be inspected for integrity before each use.[2]

PPE Category	Specification	Rationale
Hand Protection	Wear appropriate protective gloves.[4][5]	Prevents skin contact, which can cause severe burns and toxicity.[3]
Eye/Face Protection	Tightly fitting safety goggles and a face shield (minimum 8-inch) are required.[2][7]	Protects against splashes and vapors that can cause severe eye damage.[2][4][8]
Skin and Body Protection	A lab coat, protective clothing to prevent skin exposure, and closed-toe shoes are mandatory.[4][5] For significant exposure risks, total impervious protective suits may be necessary.[9]	Minimizes the risk of skin contact and contamination of personal clothing.[5] Contaminated clothing must be removed immediately and laundered before reuse.[6]
Respiratory Protection	All work must be conducted in a chemical fume hood.[4] For exposures exceeding permissible limits, a NIOSH-approved full-facepiece airline respirator in positive pressure mode is required.[1][5] Chemical cartridge or canister respirators are not recommended.[1]	Diethyl sulfate is harmful if inhaled, causing irritation to the respiratory tract.[1][3]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling Diethyl Sulfate is crucial to minimize risk. The following workflow should be established as a standard operating procedure in any laboratory where this chemical is used.

Figure 1. Safe Handling Workflow for Diethyl Sulfate.

Emergency Procedures: Immediate and Decisive Action

In the event of an exposure, immediate and correct first aid is critical. All laboratory personnel should be familiar with these procedures and the location of emergency equipment.

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth).[4] Seek immediate medical attention.[4]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes.[5] Speed is of extreme importance.[10] Seek immediate medical attention.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[4][5] Remove contact lenses if present and easy to do so.[4] Seek immediate medical attention.[4]
Ingestion	Do NOT induce vomiting.[4] Rinse the mouth with water. If the person is conscious, have them drink 2-4 cupfuls of milk or water.[5] Seek immediate medical attention.[4]

Disposal Plan: Responsible Waste Management

The disposal of Diethyl Sulfate and any contaminated materials must be handled with care to prevent environmental contamination and exposure to waste handlers.

• Segregation and Collection :

  • All Diethyl Sulfate waste, including empty containers and contaminated disposable PPE, must be collected in designated, properly labeled, and sealed containers.[1]

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste program.

• Spill Management :

  • In case of a spill, evacuate the area and eliminate all ignition sources.[1]

  • Absorb the spill with an inert, dry material such as sand or earth.[1] Do not use combustible materials.

  • Collect the absorbed material into a sealed container for disposal.[1]

  • Ventilate and wash the spill area after cleanup is complete.[1]

• Final Disposal :

  • All Diethyl Sulfate waste is considered hazardous waste.[1]

  • Arrange for disposal through your institution's environmental health and safety office or a licensed hazardous waste disposal company.[1][4]

  • Do not dispose of Diethyl Sulfate down the drain or in regular trash.[7]

By implementing these comprehensive safety measures, researchers can mitigate the risks associated with Diethyl Sulfate, fostering a secure environment for groundbreaking scientific advancement.

References

• 1. nj.gov [nj.gov]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. ICSC 0570 - DIETHYL SULFATE [chemicalsafety.ilo.org]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. sdfine.com [sdfine.com]
• 7. Diethyl sulfate - Safety Data Sheet [chemicalbook.com]
• 8. lobachemie.com [lobachemie.com]
• 9. aarti-industries.com [aarti-industries.com]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]